AS1708727

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of AS1708727

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a novel small molecule inhibitor of the forkhead box protein O1 (Foxo1), a key transcription factor in the regulation of glucose and lipid metabolism.[1][2][3][4] Dysregulation of Foxo1 activity is closely associated with the pathogenesis of type 2 diabetes and hypertriglyceridemia.[5] AS1708727 has demonstrated potential as a therapeutic agent by targeting the transcriptional control of metabolic pathways, offering a promising approach for the management of these conditions. This document provides a comprehensive overview of the mechanism of action of AS1708727, detailing its effects on key signaling pathways and summarizing the experimental data that substantiates its therapeutic potential.

Core Mechanism of Action: Foxo1 Inhibition

The primary mechanism of action of AS1708727 is the inhibition of the forkhead transcription factor Foxo1.[1][2] Foxo1 integrates signals from various pathways, most notably the insulin (B600854) signaling pathway, to control the expression of genes involved in metabolism. In states of insulin resistance or deficiency, Foxo1 becomes overactive in the liver, leading to increased hepatic glucose production and elevated plasma triglyceride levels.[2]

AS1708727 directly antagonizes the transcriptional activity of Foxo1. By inhibiting Foxo1, AS1708727 effectively reduces the expression of key gluconeogenic and lipogenic genes. Specifically, it has been shown to decrease the messenger RNA (mRNA) levels of:

• Glucose-6-phosphatase (G6Pase): A critical enzyme in the final step of gluconeogenesis.[1][2]

• Phosphoenolpyruvate carboxykinase (PEPCK): A rate-limiting enzyme in gluconeogenesis.[1][2]

• Apolipoprotein C-III (apoC-III): A protein that inhibits lipoprotein lipase (B570770) and hepatic uptake of triglyceride-rich lipoproteins.[1][2]

The downregulation of these genes leads to a reduction in hepatic glucose output and an improvement in triglyceride metabolism, thereby addressing the core metabolic dysfunctions observed in type 2 diabetes and hypertriglyceridemia.[1][2]

Signaling Pathway

The signaling pathway affected by AS1708727 is central to metabolic regulation. Under normal physiological conditions, insulin signaling leads to the phosphorylation and inactivation of Foxo1. However, in insulin-resistant states, this inhibition is lifted. AS1708727 acts downstream in this pathway, directly inhibiting Foxo1 activity.

Caption: Mechanism of action of AS1708727 in inhibiting the Foxo1 signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for AS1708727.

Table 1: In Vitro Efficacy of AS1708727 in Fao Hepatocyte Cells

Parameter	Target Gene	EC50 (μM)
Gene Expression Inhibition	G6Pase	0.33
Gene Expression Inhibition	PEPCK	0.59
Data sourced from InvivoChem.[6]

Table 2: In Vivo Pharmacological Effects of AS1708727 in Diabetic db/db Mice

Parameter	Dosage (mg/kg, oral)	Duration	Outcome
Blood Glucose	30 - 300	4 days (twice daily)	Significant reduction at 300 mg/kg
Plasma Triglycerides	30 - 300	4 days (twice daily)	Significant reduction
Hepatic G6Pase mRNA	100 and 300	4 days (twice daily)	Significant reduction
Hepatic PEPCK mRNA	100 and 300	4 days (twice daily)	Significant reduction
Hepatic apoC-III mRNA	Not specified	4 days	Decrease in gene expression
Pyruvate (B1213749) Challenge	Not specified	Single dose	Suppression of blood glucose increase
Data compiled from multiple sources.[1][2][6]

Table 3: Pharmacokinetic Properties of AS1708727 in db/db Mice

Parameter	Dosage (mg/kg, oral)	Value
Cmax	300	26.7 μM
Tmax	300	0.5 hours
Liver-to-Plasma Concentration Ratio	Not specified	3.7 to 5.4
Data sourced from InvivoChem.[6]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of AS1708727.

In Vitro: Inhibition of Gluconeogenic Gene Expression in Fao Hepatocytes

• Cell Culture: Fao rat hepatoma cells are cultured in a suitable medium (e.g., DMEM) supplemented with 10% fetal bovine serum and antibiotics, and maintained at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Cells are seeded in multi-well plates. After reaching a desired confluency, the medium is replaced with a serum-free medium for a period of synchronization. Subsequently, cells are treated with varying concentrations of AS1708727 (e.g., 0.1 to 3000 μM) or vehicle control (e.g., DMSO) for 18 hours.[6]

• RNA Extraction: Total RNA is extracted from the cells using a commercial RNA isolation kit (e.g., RNeasy Mini Kit) following the manufacturer's protocol.

• Quantitative Real-Time PCR (qRT-PCR):

  • cDNA is synthesized from the extracted RNA using a reverse transcription kit.

  • qRT-PCR is performed using a real-time PCR system with SYBR Green chemistry.

  • Specific primers for G6Pase, PEPCK, and a housekeeping gene (e.g., β-actin) are used for amplification.

  • The relative mRNA expression of the target genes is calculated using the ΔΔCt method, normalized to the housekeeping gene.

• Data Analysis: The dose-dependent inhibition of G6Pase and PEPCK mRNA levels is analyzed, and EC50 values are calculated using a suitable nonlinear regression model.

In Vivo: Evaluation of Antihyperglycemic and Antihypertriglyceridemic Effects in db/db Mice

• Animal Model: Male diabetic db/db mice (e.g., 6 weeks old) are used as a model of type 2 diabetes and obesity.[6]

• Compound Administration: AS1708727 is formulated for oral administration (e.g., in a vehicle of 0.5% methylcellulose). The compound is administered orally twice daily for 4 consecutive days at doses ranging from 30 to 300 mg/kg. A vehicle control group receives the formulation without the active compound.[6]

• Blood Sample Collection: Blood samples are collected from the tail vein at baseline and at specified time points after the treatment period.

• Biochemical Analysis:

  • Blood glucose levels are measured using a standard glucometer.

  • Plasma triglyceride levels are determined using a commercial enzymatic assay kit.

• Tissue Collection and Gene Expression Analysis: At the end of the treatment period, mice are euthanized, and liver tissue is collected. Hepatic mRNA expression of G6Pase, PEPCK, and apoC-III is quantified by qRT-PCR as described in the in vitro protocol.

• Data Analysis: Statistical analysis (e.g., ANOVA) is performed to compare the blood glucose, triglyceride levels, and gene expression between the AS1708727-treated groups and the vehicle control group.

In Vivo: Pyruvate Tolerance Test (PTT) in db/db Mice

• Animal Preparation: Diabetic db/db mice are fasted overnight (approximately 16 hours) with free access to water.

• Compound Administration: A single oral dose of AS1708727 or vehicle is administered.

• Pyruvate Challenge: After a specified time following compound administration (e.g., 60 minutes), a solution of sodium pyruvate (e.g., 2 g/kg body weight) is administered via intraperitoneal injection.

• Blood Glucose Monitoring: Blood glucose levels are measured from tail vein blood at baseline (0 minutes, immediately before pyruvate injection) and at several time points post-injection (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: The change in blood glucose from baseline is plotted over time. The area under the curve (AUC) for the glucose excursion is calculated and compared between the treated and control groups to assess the effect of AS1708727 on hepatic gluconeogenesis.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental validation of AS1708727's mechanism of action.

Caption: Experimental workflow for the evaluation of AS1708727.

Conclusion

AS1708727 is a potent and selective inhibitor of Foxo1 that demonstrates significant anti-hyperglycemic and anti-hypertriglyceridemic effects in preclinical models. Its mechanism of action, centered on the downregulation of key metabolic enzymes in the liver, represents a targeted approach to treating type 2 diabetes and hypertriglyceridemia. The data presented herein provide a strong rationale for the continued investigation and development of AS1708727 as a novel therapeutic agent for metabolic diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. A Review of FoxO1-Regulated Metabolic Diseases and Related Drug Discoveries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploring the Potential of Natural Products as FoxO1 Inhibitors: an In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]

AS1708727: A Potent Foxo1 Inhibitor with Dual Therapeutic Potential in Metabolic Disorders and Oncology

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

AS1708727 is a novel, orally active small molecule inhibitor of the Forkhead box protein O1 (Foxo1), a key transcription factor integrating insulin (B600854) signaling with the regulation of glucose and lipid metabolism. This technical guide provides a comprehensive overview of the function, mechanism of action, and experimental evaluation of AS1708727. The document details its profound effects on hepatic gluconeogenesis and triglyceride metabolism, highlighting its potential as a therapeutic agent for type 2 diabetes and hypertriglyceridemia. Furthermore, this guide explores the emerging role of AS1708727 in cancer biology, specifically its ability to induce apoptosis in certain cancer cell lines. Detailed experimental protocols, quantitative data summaries, and signaling pathway diagrams are presented to facilitate further research and development of this promising compound.

Introduction

The Forkhead box O1 (Foxo1) transcription factor is a critical downstream effector of the phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[1][2] In the absence of insulin signaling, Foxo1 translocates to the nucleus and activates the transcription of genes involved in metabolic processes such as gluconeogenesis and glycogenolysis.[1][2] Dysregulation of the PI3K/Akt/Foxo1 axis is a hallmark of insulin resistance, leading to hyperglycemia and hyperlipidemia, key features of type 2 diabetes.[1][3] Foxo1 has also been implicated in the regulation of apoptosis, acting as a tumor suppressor in some contexts.[4][5]

AS1708727 has been identified as a potent and specific inhibitor of Foxo1 transcriptional activity.[6][7] This document synthesizes the available technical information on AS1708727, providing a valuable resource for researchers in metabolic diseases and oncology.

Mechanism of Action

AS1708727 exerts its biological effects by directly inhibiting the transcriptional activity of Foxo1.[7] In the canonical insulin signaling pathway, the binding of insulin to its receptor activates PI3K, which in turn activates the serine/threonine kinase Akt. Akt then phosphorylates Foxo1 at three conserved residues (Thr24, Ser256, and Ser319), leading to its association with 14-3-3 proteins and subsequent exclusion from the nucleus, thereby preventing its transcriptional activity.[4][8] In states of insulin resistance, this process is impaired, leading to constitutive nuclear localization and activity of Foxo1. AS1708727 acts to directly counteract this by inhibiting the ability of Foxo1 to bind to the promoter regions of its target genes.

Signaling Pathway: Regulation of Metabolism

The primary metabolic function of AS1708727 is the suppression of hepatic glucose production. By inhibiting Foxo1, AS1708727 prevents the transcription of key gluconeogenic enzymes, namely Glucose-6-phosphatase (G6Pase) and Phosphoenolpyruvate carboxykinase (PEPCK).[6][7] This leads to a reduction in the rate of gluconeogenesis, a major contributor to hyperglycemia in diabetic states. Additionally, AS1708727 has been shown to decrease the expression of Apolipoprotein C-III (apoC-III), a key regulator of triglyceride metabolism.[6]

Caption: AS1708727 inhibits Foxo1-mediated transcription of gluconeogenic and lipogenic genes.

Signaling Pathway: Induction of Apoptosis

In addition to its metabolic roles, Foxo1 is involved in the regulation of apoptosis. In certain cancer cell types, Foxo1 can act as a tumor suppressor by promoting the expression of pro-apoptotic genes.[4][5] Inhibition of Foxo1 by AS1708727 has been shown to paradoxically induce apoptosis in some cancer cell lines, suggesting a complex, context-dependent role for Foxo1 in cancer cell survival. This effect is mediated, at least in part, by the upregulation of the Fas ligand (FasL) and the BH3-only protein Bim.[4][5]

Caption: AS1708727 induces apoptosis through modulation of Foxo1-regulated pro-apoptotic genes.

Quantitative Data

In Vitro Activity

Parameter	Target	Cell Line	Value	Reference
EC50	G6Pase mRNA expression	Fao rat hepatoma	0.33 µM	[7]
EC50	PEPCK mRNA expression	Fao rat hepatoma	0.59 µM	[7]

In Vivo Efficacy in db/db Mice

Treatment	Dose	Duration	Effect on Blood Glucose	Effect on Plasma Triglycerides	Reference
AS1708727	30 mg/kg (oral, b.i.d.)	4 days	Significant reduction	Significant reduction	[7]
AS1708727	100 mg/kg (oral, b.i.d.)	4 days	Significant reduction	Significant reduction	[6]
AS1708727	300 mg/kg (oral, b.i.d.)	4 days	Significant reduction	Significant reduction	[6][7]

Pharmacokinetic Profile in db/db Mice

Parameter	Dose	Value
Cmax	300 mg/kg (oral)	26.7 µM
Tmax	300 mg/kg (oral)	0.5 hours
Liver-to-Plasma Ratio (0.5-2h)	300 mg/kg (oral)	3.7 - 5.4

Experimental Protocols

In Vitro Gluconeogenesis Assay

This protocol is adapted from studies evaluating the effect of AS1708727 on gluconeogenesis in Fao rat hepatoma cells.[6][7]

1. Cell Culture:

• Culture Fao cells in a suitable medium (e.g., RPMI 1640) supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified atmosphere of 5% CO2.

• Seed cells in 24-well plates at a density that allows them to reach ~90% confluency at the time of the assay.

2. Treatment:

• Wash the cells twice with phosphate-buffered saline (PBS).

• Starve the cells in serum-free medium for 18 hours.

• Replace the medium with glucose production buffer (glucose-free DMEM supplemented with 20 mM sodium lactate (B86563) and 2 mM sodium pyruvate).

• Add AS1708727 at various concentrations (e.g., 0.1 to 3000 µM) or vehicle control (e.g., DMSO).

• Incubate for an additional 18 hours.

3. Glucose Measurement:

• Collect the supernatant from each well.

• Measure the glucose concentration in the supernatant using a commercially available glucose assay kit (e.g., a glucose oxidase-based colorimetric assay).

• Normalize the glucose concentration to the total protein content of the cells in each well, determined using a standard protein assay (e.g., BCA assay).

Pyruvate (B1213749) Tolerance Test (PTT) in db/db Mice

This protocol is a standard method to assess in vivo gluconeogenesis and is based on studies involving AS1708727.[6]

1. Animal Preparation:

• Use diabetic db/db mice (e.g., 6-8 weeks old).

• Acclimatize the animals for at least one week before the experiment.

• Fast the mice overnight (approximately 16 hours) with free access to water.

2. Drug Administration:

• Administer AS1708727 or vehicle control orally at the desired dose (e.g., 30, 100, or 300 mg/kg).

• The timing of drug administration relative to the pyruvate challenge should be based on the pharmacokinetic profile of the compound (e.g., 30 minutes prior to pyruvate injection for AS1708727).

3. Pyruvate Challenge:

• At time 0, inject sodium pyruvate (2 g/kg body weight) intraperitoneally.

• Collect blood samples from the tail vein at baseline (0 min) and at various time points after pyruvate injection (e.g., 15, 30, 60, 90, and 120 min).

4. Blood Glucose Measurement:

• Measure blood glucose levels immediately using a glucometer.

• Plot the blood glucose concentration over time and calculate the area under the curve (AUC) to quantify the gluconeogenic response.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This is a representative protocol for measuring the mRNA levels of Foxo1 target genes.

1. RNA Extraction:

• Isolate total RNA from treated cells or tissues using a suitable method (e.g., TRIzol reagent or a column-based kit).

• Assess RNA quality and quantity using a spectrophotometer or a bioanalyzer.

2. cDNA Synthesis:

• Reverse transcribe 1-2 µg of total RNA into cDNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

3. Real-Time PCR:

• Perform real-time PCR using a SYBR Green or TaqMan-based assay.

• Use primers specific for the target genes (e.g., G6Pase, PEPCK, apoC-III, FAS, BIM) and a housekeeping gene for normalization (e.g., GAPDH, β-actin).

• The reaction mixture typically contains cDNA template, forward and reverse primers, and a master mix containing DNA polymerase, dNTPs, and a fluorescent dye.

• Run the PCR on a real-time PCR instrument with a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Western Blot Analysis for Foxo1 Phosphorylation

This protocol outlines the general steps for detecting phosphorylated Foxo1.

1. Protein Extraction:

• Lyse cells or tissues in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration using a standard protein assay.

2. SDS-PAGE and Protein Transfer:

• Denature protein samples by boiling in Laemmli buffer.

• Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

3. Immunoblotting:

• Block the membrane with 5% bovine serum albumin (BSA) or non-fat dry milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for phosphorylated Foxo1 (e.g., anti-phospho-Foxo1 Ser256) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

4. Detection:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using an imaging system.

• For normalization, re-probe the membrane with an antibody against total Foxo1 or a loading control protein (e.g., β-actin or GAPDH).

Apoptosis Assay by Annexin V Staining and Flow Cytometry

This is a standard protocol to quantify apoptosis.

1. Cell Treatment:

• Seed cancer cells in 6-well plates and treat with various concentrations of AS1708727 or vehicle control for a specified duration (e.g., 24-48 hours).

2. Cell Staining:

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add FITC-conjugated Annexin V and propidium (B1200493) iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

3. Flow Cytometry:

• Analyze the stained cells using a flow cytometer.

• Annexin V-positive, PI-negative cells are considered early apoptotic.

• Annexin V-positive, PI-positive cells are considered late apoptotic or necrotic.

• Quantify the percentage of apoptotic cells in each treatment group.

Conclusion

AS1708727 is a potent and selective inhibitor of the Foxo1 transcription factor with significant therapeutic potential. Its ability to ameliorate hyperglycemia and hypertriglyceridemia in preclinical models of diabetes makes it a compelling candidate for the treatment of metabolic disorders. Furthermore, its emerging role in inducing apoptosis in cancer cells opens up new avenues for its application in oncology. The detailed technical information provided in this guide is intended to support and accelerate further research into the multifaceted functions of AS1708727 and its development as a novel therapeutic agent. Researchers are encouraged to utilize the provided protocols and data as a foundation for their investigations into this promising molecule.

References

• 1. mdpi.com [mdpi.com]
• 2. FoxO integration of insulin signaling with glucose and lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Forkhead box protein O1 - Wikipedia [en.wikipedia.org]
• 5. AS1708727 | Foxo1 inhibitor | CAS 1253226-93-5 | Foxo1 抑制剂 | 美国InvivoChem [invivochem.cn]
• 6. medchemexpress.com [medchemexpress.com]
• 7. AS1708727 | Foxo1 inhibitor | CAS# 1253226-93-5 | InvivoChem [invivochem.com]
• 8. FoxO1, the Transcriptional Chief of Staff of Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

AS1708727 as a FOXO1 Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of AS1708727, a potent and orally active inhibitor of the Forkhead box protein O1 (FOXO1). FOXO1 is a critical transcription factor that integrates insulin (B600854) signaling with the regulation of glucose and lipid metabolism. Its dysregulation is implicated in various metabolic disorders, including type 2 diabetes and hypertriglyceridemia. This document details the mechanism of action of AS1708727, presents its in vitro and in vivo efficacy through structured quantitative data, outlines detailed experimental protocols for its evaluation, and illustrates the relevant biological pathways and experimental workflows using Graphviz diagrams. This guide is intended to serve as a valuable resource for researchers and professionals involved in the development of novel therapeutics targeting metabolic diseases.

Introduction to FOXO1 and its Role in Metabolism

The Forkhead box O (FOXO) family of transcription factors are key downstream effectors of the insulin/PI3K/Akt signaling pathway.[1][2][3] In mammals, this family includes FOXO1, FOXO3, FOXO4, and FOXO6.[3] FOXO1 is highly expressed in insulin-sensitive tissues such as the liver, pancreas, and adipose tissue, where it plays a pivotal role in regulating gene expression involved in various cellular processes, including metabolism, cell cycle control, and apoptosis.[4]

Under conditions of low insulin, such as during fasting, FOXO1 is dephosphorylated and translocates to the nucleus.[1][5] In the nucleus, it binds to insulin response elements (IREs) in the promoter regions of target genes, activating their transcription.[1] Key among these target genes are those encoding enzymes involved in gluconeogenesis, the process of synthesizing glucose from non-carbohydrate sources. Specifically, FOXO1 upregulates the expression of Glucose-6-phosphatase (G6Pase) and Phosphoenolpyruvate carboxykinase (PEPCK), the rate-limiting enzymes in gluconeogenesis.[6][7] FOXO1 also plays a role in lipid metabolism by regulating the expression of genes like apolipoprotein C-III (apoC-III), which inhibits lipoprotein lipase (B570770) and hepatic clearance of triglyceride-rich lipoproteins.[6][8][9]

Conversely, upon insulin stimulation, the PI3K/Akt signaling pathway is activated, leading to the phosphorylation of FOXO1 at three conserved serine/threonine residues (Thr24, Ser256, and Ser319).[5][10] Phosphorylated FOXO1 is recognized by 14-3-3 proteins and subsequently exported from the nucleus to the cytoplasm, where it is targeted for ubiquitination and proteasomal degradation.[1] This nuclear exclusion effectively inhibits its transcriptional activity, leading to the suppression of gluconeogenesis and a reduction in hepatic glucose output.[1]

Given its central role in metabolic regulation, the inhibition of FOXO1 has emerged as a promising therapeutic strategy for the treatment of metabolic diseases characterized by excessive hepatic glucose production and dyslipidemia, such as type 2 diabetes.[6]

AS1708727: A Novel FOXO1 Inhibitor

AS1708727 is a novel, orally active small molecule inhibitor of FOXO1.[6][11] It has been identified through compound screening as a potent agent that can exert both anti-hyperglycemic and anti-hypertriglyceridemic effects.[6]

Mechanism of Action

AS1708727 functions by inhibiting the transcriptional activity of FOXO1.[6] This leads to a dose-dependent reduction in the mRNA levels of key FOXO1 target genes involved in glucose and lipid metabolism, namely G6Pase, PEPCK, and apoC-III.[6][11] By suppressing the expression of these genes, AS1708727 effectively reduces hepatic gluconeogenesis and lowers plasma triglyceride levels.[6]

Figure 1: Mechanism of Action of AS1708727 on the FOXO1 Signaling Pathway.

Quantitative Data

The efficacy of AS1708727 has been quantified in both in vitro and in vivo studies. The following tables summarize the key findings.

Table 1: In Vitro Efficacy of AS1708727

Parameter	Cell Line	Target Gene	Value	Reference
EC50	Fao (rat hepatoma)	G6Pase mRNA	0.33 µM	[11]
EC50	Fao (rat hepatoma)	PEPCK mRNA	0.59 µM	[11]

Table 2: In Vivo Efficacy of AS1708727 in db/db Mice

Parameter	Dosage	Duration	Effect	Reference
Blood Glucose	300 mg/kg (orally, twice daily)	4 days	Significantly reduced	[11]
Plasma Triglycerides	300 mg/kg (orally, twice daily)	4 days	Significantly reduced	[11]
Hepatic G6Pase mRNA	100 and 300 mg/kg (orally, twice daily)	4 days	Significantly reduced	[11]
Hepatic PEPCK mRNA	100 and 300 mg/kg (orally, twice daily)	4 days	Significantly reduced	[11]
Hepatic apoC-III mRNA	300 mg/kg (orally, twice daily)	4 days	Significantly reduced	[6]

Table 3: Pharmacokinetic Profile of AS1708727 in db/db Mice

Parameter	Dosage (Oral)	Value	Reference
Cmax	300 mg/kg	26.7 µM	[11]
Tmax	300 mg/kg	0.5 h	[11]
Liver-to-Plasma Concentration Ratio	300 mg/kg	3.7 to 5.4-fold (at 0.5-2 h)	[11]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize AS1708727.

In Vitro Inhibition of Gluconeogenic Gene Expression

Objective: To determine the in vitro efficacy of AS1708727 in inhibiting the expression of FOXO1 target genes G6Pase and PEPCK.

Cell Line: Fao rat hepatoma cells.[11]

Protocol:

• Cell Culture: Culture Fao cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.[5]

• Cell Seeding: Seed Fao cells in appropriate culture plates (e.g., 24-well plates) at a density that allows for 80-90% confluency at the time of treatment.

• Treatment: After cell attachment, replace the growth medium with serum-free medium and incubate for 12-16 hours. Subsequently, treat the cells with varying concentrations of AS1708727 (e.g., 0.1 to 3000 µM) or vehicle (DMSO) for 18 hours.[11]

• RNA Extraction: Following incubation, lyse the cells and extract total RNA using a suitable RNA isolation kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• Quantitative Real-Time PCR (qRT-PCR):

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

  • Perform qRT-PCR using SYBR Green chemistry on a real-time PCR system.

  • Use specific primers for G6Pase, PEPCK, and a housekeeping gene (e.g., β-actin) for normalization.

  • Primer sequences can be designed based on the rat sequences for G6Pase and PEPCK.[10]

  • Calculate the relative mRNA expression levels using the 2-ΔΔCt method.

• Data Analysis: Determine the EC50 values by plotting the percentage of inhibition of mRNA expression against the log concentration of AS1708727 and fitting the data to a sigmoidal dose-response curve.

Figure 2: Experimental Workflow for In Vitro Inhibition Assay.

In Vivo Efficacy in a Diabetic Mouse Model

Objective: To evaluate the anti-hyperglycemic and anti-hypertriglyceridemic effects of AS1708727 in a relevant animal model of type 2 diabetes.

Animal Model: Male db/db mice (6 weeks of age), a genetic model of obesity and type 2 diabetes.[11]

Protocol:

• Acclimatization: Acclimate the mice to the housing conditions for at least one week before the start of the experiment.

• Formulation: Prepare the oral formulation of AS1708727. While the specific vehicle is not detailed in the primary literature, a common approach for oral administration in mice is to suspend the compound in a vehicle such as 0.5% methylcellulose (B11928114) or a solution containing a solubilizing agent like Solutol HS 15.[12][13]

• Dosing: Administer AS1708727 orally (e.g., via gavage) at doses of 30, 100, and 300 mg/kg, twice daily for 4 days. A vehicle control group should be included.[11]

• Blood Sampling: Collect blood samples from the tail vein at baseline and at the end of the treatment period for the measurement of blood glucose and plasma triglycerides.

• Biochemical Analysis:

  • Measure blood glucose levels using a standard glucometer.

  • Separate plasma by centrifugation and measure triglyceride levels using a commercial enzymatic assay kit.

• Tissue Harvesting: At the end of the study, euthanize the mice and harvest the liver for gene expression analysis.

• Hepatic Gene Expression Analysis: Extract total RNA from the liver tissue and perform qRT-PCR for G6Pase, PEPCK, and apoC-III as described in the in vitro protocol.

• Data Analysis: Compare the mean values of blood glucose, plasma triglycerides, and hepatic gene expression between the treatment groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).

Pyruvate (B1213749) Tolerance Test (PTT)

Objective: To assess the effect of AS1708727 on hepatic gluconeogenesis in vivo.

Animal Model: db/db mice.

Protocol:

• Fasting: Fast the mice overnight (approximately 15-16 hours) before the test.[7][14]

• Baseline Blood Glucose: Measure the baseline blood glucose level (time 0) from the tail vein.

• AS1708727 Administration: Administer a single oral dose of AS1708727 or vehicle.

• Pyruvate Challenge: After a specified time following drug administration (e.g., 1-2 hours), administer an intraperitoneal (i.p.) injection of sodium pyruvate (e.g., 1.5 or 2 g/kg body weight).[2][14]

• Blood Glucose Monitoring: Measure blood glucose levels at several time points after the pyruvate injection (e.g., 15, 30, 60, 90, and 120 minutes).[7]

• Data Analysis: Plot the blood glucose concentration over time for each group. Calculate the area under the curve (AUC) for the glucose excursion to quantify the extent of gluconeogenesis. Compare the AUC values between the AS1708727-treated and vehicle-treated groups.

Selectivity and Off-Target Effects

While AS1708727 has been identified as a FOXO1 inhibitor, a comprehensive selectivity profile against other FOXO isoforms (FOXO3, FOXO4) and other unrelated targets is not extensively detailed in the public domain. For any therapeutic candidate, it is crucial to assess its selectivity to minimize the potential for off-target effects.[15][16][17][18] Further studies would be required to fully characterize the selectivity of AS1708727.

Conclusion

AS1708727 is a promising FOXO1 inhibitor with demonstrated efficacy in reducing hepatic glucose production and triglyceride levels in preclinical models of type 2 diabetes. Its mechanism of action, centered on the inhibition of FOXO1-mediated transcription of key metabolic genes, provides a strong rationale for its therapeutic potential. The quantitative data and experimental protocols outlined in this guide offer a solid foundation for further research and development of AS1708727 and other FOXO1 inhibitors as a novel class of drugs for the treatment of metabolic diseases. Future investigations should focus on elucidating its detailed selectivity profile and further evaluating its long-term efficacy and safety.

References

• 1. FoxO1 integrates insulin signaling to VLDL production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. ApoC-III: a potent modulator of hypertriglyceridemia and cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. mmpc.org [mmpc.org]
• 8. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 10. spandidos-publications.com [spandidos-publications.com]
• 11. Foxo1 links insulin signaling to C/EBPα and regulates gluconeogenesis during liver development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. DHP23002 as a next generation oral paclitaxel formulation for pancreatic cancer therapy | PLOS One [journals.plos.org]
• 13. Oral nano-formulation improves pancreatic islets dysfunction via lymphatic transport for antidiabetic treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Hepatic overexpression of protein targeting to glycogen attenuates obesity and improves hyperglycemia in db/db mice [frontiersin.org]
• 15. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Unexpected off-targets and paradoxical pathway activation by kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Foxo1 Inhibitor AS1708727: A Technical Guide for Metabolic Disease Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

AS1708727 is a novel, orally active small molecule inhibitor of the Forkhead Box Protein O1 (Foxo1), a key transcription factor in the regulation of glucose and lipid metabolism. Research has demonstrated its potential as a therapeutic agent for metabolic diseases, particularly type 2 diabetes and hypertriglyceridemia. This technical guide provides an in-depth overview of AS1708727, including its mechanism of action, quantitative in vivo and in vitro data, detailed experimental protocols, and a visualization of the relevant signaling pathway.

Introduction to AS1708727

AS1708727 was identified through compound screening as a potent inhibitor of Foxo1.[1] Foxo1 plays a crucial role in hepatic glucose production and triglyceride metabolism by controlling the transcription of key genes.[1][2] In metabolic disorders such as type 2 diabetes, the dysregulation of the insulin (B600854) signaling pathway leads to the overactivity of Foxo1, contributing to hyperglycemia and hypertriglyceridemia.[2] AS1708727 offers a targeted approach to counteract these pathological effects by directly inhibiting Foxo1 activity.[1]

Mechanism of Action

AS1708727 exerts its therapeutic effects by inhibiting the transcriptional activity of Foxo1.[1] In the liver, Foxo1 promotes gluconeogenesis by increasing the expression of glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate (B93156) carboxykinase (PEPCK).[1][2] It also elevates plasma triglyceride levels by upregulating the expression of apolipoprotein C-III (apoC-III).[1] By inhibiting Foxo1, AS1708727 effectively suppresses the expression of these genes, leading to reduced hepatic glucose output and lower plasma triglyceride levels.[1]

Quantitative Data

The following tables summarize the key quantitative data from in vitro and in vivo studies on AS1708727.

Table 1: In Vitro Efficacy of AS1708727 in Fao Hepatocyte Cells [3]

Parameter	EC50 (µM)
G6Pase mRNA Inhibition	0.33
PEPCK mRNA Inhibition	0.59

Table 2: In Vivo Efficacy of AS1708727 in Diabetic db/db Mice (4-day oral administration) [1][3]

Dosage (mg/kg, twice daily)	Blood Glucose Reduction	Plasma Triglyceride Reduction	Hepatic G6Pase mRNA Reduction	Hepatic PEPCK mRNA Reduction
100	Significant	Significant	Significant	Significant
300	Significant	Significant	Significant	Significant

Table 3: Pharmacokinetic Profile of AS1708727 in db/db Mice (single oral dose) [3]

Dosage (mg/kg)	Cmax (µM)	Tmax (h)
300	26.7	0.5

Signaling Pathway and Experimental Workflow

Foxo1 Signaling Pathway in Hepatic Glucose and Lipid Metabolism

The following diagram illustrates the central role of Foxo1 in the insulin signaling pathway and its regulation of target genes involved in glucose and lipid metabolism. AS1708727 acts by directly inhibiting Foxo1, thereby blocking the downstream transcriptional events.

Caption: AS1708727 inhibits Foxo1, blocking gluconeogenesis and triglyceride production.

Experimental Workflow for In Vivo Studies

The following diagram outlines a typical experimental workflow for evaluating the efficacy of AS1708727 in a diabetic mouse model.

References

• 1. A Review of <i>FoxO1</i>-Regulated Metabolic Diseases and Related Drug Discoveries - ProQuest [proquest.com]
• 2. A Review of FoxO1-Regulated Metabolic Diseases and Related Drug Discoveries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

AS1708727: A Novel Foxo1 Inhibitor for the Regulation of Gluconeogenesis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of AS1708727, a novel and orally active inhibitor of the Forkhead box protein O1 (Foxo1). Foxo1 is a key transcription factor that plays a pivotal role in the regulation of hepatic gluconeogenesis, the metabolic pathway responsible for endogenous glucose production. Dysregulation of this pathway is a hallmark of type 2 diabetes. AS1708727 has demonstrated significant potential in preclinical studies by effectively reducing blood glucose and triglyceride levels. This document details the mechanism of action of AS1708727, summarizes key quantitative data from in vitro and in vivo experiments, provides representative experimental protocols, and illustrates the relevant signaling pathways. This guide is intended for researchers, scientists, and drug development professionals investigating novel therapeutic strategies for metabolic diseases.

Introduction to Gluconeogenesis and the Role of Foxo1

Gluconeogenesis is a critical metabolic process that ensures a steady supply of glucose to the brain and other essential organs, particularly during periods of fasting. The liver is the primary site of gluconeogenesis, where precursors such as lactate (B86563), pyruvate (B1213749), glycerol, and certain amino acids are converted into glucose. The key regulatory enzymes in this pathway are Glucose-6-phosphatase (G6Pase) and Phosphoenolpyruvate carboxykinase (PEPCK).

The transcription of the genes encoding G6Pase and PEPCK is tightly controlled by various signaling pathways, with the insulin (B600854) signaling pathway playing a central inhibitory role. A crucial downstream effector of this pathway is the transcription factor Foxo1. In the absence of insulin signaling, or in states of insulin resistance, Foxo1 translocates to the nucleus and binds to the promoters of the G6Pase and PEPCK genes, thereby activating their transcription and increasing hepatic glucose output. Conversely, insulin signaling leads to the phosphorylation of Foxo1 by Akt (Protein Kinase B), resulting in its exclusion from the nucleus and subsequent degradation, thus suppressing gluconeogenesis.

AS1708727: A Potent Inhibitor of Foxo1

AS1708727 is a small molecule inhibitor that directly targets the transcriptional activity of Foxo1. By inhibiting Foxo1, AS1708727 effectively downregulates the expression of G6Pase and PEPCK, leading to a reduction in hepatic gluconeogenesis.[1][2][3] This mechanism of action makes AS1708727 a promising therapeutic candidate for the management of hyperglycemia in type 2 diabetes.

Mechanism of Action of AS1708727

AS1708727 exerts its effects by preventing Foxo1 from binding to the promoters of its target genes, namely G6Pase and PEPCK. This inhibition leads to a dose-dependent decrease in the mRNA levels of these key gluconeogenic enzymes, ultimately reducing the rate of hepatic glucose production.

Caption: Signaling pathway of Foxo1 in gluconeogenesis and the inhibitory action of AS1708727.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on AS1708727.

Table 1: In Vitro Efficacy of AS1708727 in Fao Hepatocyte Cells

Parameter	EC50 Value	Description
G6Pase Inhibition	0.33 μM	50% effective concentration for the inhibition of Glucose-6-phosphatase mRNA expression.[2]
PEPCK Inhibition	0.59 μM	50% effective concentration for the inhibition of Phosphoenolpyruvate carboxykinase mRNA expression.[2]

Table 2: In Vivo Efficacy of AS1708727 in Diabetic db/db Mice

Parameter	Dosage	Treatment Duration	Outcome
Blood Glucose	300 mg/kg (oral, twice daily)	4 days	Significantly reduced.[2]
Plasma Triglycerides	300 mg/kg (oral, twice daily)	4 days	Significantly reduced.[1]
G6Pase mRNA Expression	100 and 300 mg/kg (oral, twice daily)	4 days	Significantly reduced.[2]
PEPCK mRNA Expression	100 and 300 mg/kg (oral, twice daily)	4 days	Significantly reduced.[2]

Experimental Protocols

The following are representative protocols for key experiments used to evaluate the efficacy of AS1708727. Note: These are generalized protocols and may require optimization for specific experimental conditions.

In Vitro Gluconeogenesis Assay in Fao Hepatocyte Cells

This protocol outlines a method to assess the effect of AS1708727 on gluconeogenesis in a rat hepatoma cell line.

Caption: Workflow for an in vitro gluconeogenesis assay.

Detailed Methodology:

• Cell Culture: Fao cells are seeded in 24-well plates and grown to confluence in a standard culture medium supplemented with 10% fetal bovine serum.

• Starvation: Cells are washed twice with phosphate-buffered saline (PBS) and then incubated in serum-free medium for 2 hours to deplete intracellular glucose stores.

• Treatment: The starvation medium is replaced with a fresh serum-free medium containing various concentrations of AS1708727 or a vehicle control (e.g., DMSO). The cells are incubated for 18 hours.

• Gluconeogenesis Induction: After the treatment period, the cells are washed again with PBS and incubated in a glucose-free Krebs-Ringer bicarbonate buffer supplemented with gluconeogenic precursors, such as 10 mM sodium lactate and 1 mM sodium pyruvate.

• Glucose Measurement: After a 3-hour incubation, the buffer is collected, and the glucose concentration is determined using a commercially available glucose oxidase assay kit.

• Data Normalization and Analysis: The cells in each well are lysed, and the total protein content is measured using a BCA protein assay. Glucose production is normalized to the protein content. The results are expressed as a percentage of the glucose production in the vehicle-treated control group.

In Vivo Pyruvate Tolerance Test in db/db Mice

This protocol describes a method to evaluate the effect of AS1708727 on hepatic gluconeogenesis in a diabetic mouse model.

Caption: Workflow for an in vivo pyruvate tolerance test.

Detailed Methodology:

• Animal Model and Treatment: Six-week-old male diabetic db/db mice are used. The mice are treated with AS1708727 (e.g., 100 or 300 mg/kg) or vehicle administered orally twice daily for four days.

• Fasting: Following the treatment period, the mice are fasted overnight for approximately 16 hours but are allowed free access to water.

• Baseline Blood Glucose: A baseline blood sample is taken from the tail vein (t=0), and the blood glucose concentration is measured using a standard glucometer.

• Pyruvate Administration: The mice are given an intraperitoneal (i.p.) injection of a sterile solution of sodium pyruvate (e.g., 2 g/kg body weight).

• Blood Glucose Monitoring: Blood glucose levels are subsequently measured at various time points after the pyruvate injection, typically at 15, 30, 60, 90, and 120 minutes.

• Data Analysis: The blood glucose concentrations are plotted against time. The area under the curve (AUC) is calculated to quantify the total glucose excursion, which is indicative of the rate of hepatic gluconeogenesis. A lower AUC in the AS1708727-treated group compared to the vehicle group indicates an inhibition of gluconeogenesis.

Conclusion

AS1708727 is a promising novel Foxo1 inhibitor with demonstrated efficacy in preclinical models of type 2 diabetes. Its ability to significantly reduce blood glucose and triglyceride levels by targeting the key regulatory enzymes of hepatic gluconeogenesis highlights its potential as a therapeutic agent. The data and protocols presented in this guide provide a valuable resource for researchers and drug development professionals working to advance novel treatments for metabolic disorders. Further investigation into the long-term efficacy, safety profile, and potential combination therapies of AS1708727 is warranted.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Review of FoxO1-Regulated Metabolic Diseases and Related Drug Discoveries - PMC [pmc.ncbi.nlm.nih.gov]

The Role of AS1708727 in Apoptosis Induction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

AS1708727 is a small molecule inhibitor of the Forkhead box protein O1 (FOXO1), a transcription factor implicated in the regulation of diverse cellular processes, including apoptosis. This technical guide provides an in-depth overview of the core mechanisms by which AS1708727 induces programmed cell death, with a focus on its potential applications in oncology. We will explore the key signaling pathways involved, present available quantitative data, and provide detailed experimental protocols for studying its apoptotic effects.

Introduction to AS1708727 and FOXO1

AS1708727 is a known inhibitor of FOXO1, a member of the Forkhead box family of transcription factors.[1][2][3] FOXO1 plays a crucial role in integrating signals from various pathways, including the insulin (B600854) and growth factor signaling cascades, to regulate the expression of genes involved in cell fate decisions such as apoptosis, cell cycle arrest, and DNA repair. In several types of cancer, including glioblastoma multiforme (GBM) and basal-like breast cancer (BBC), FOXO1 has been shown to promote the expression of genes associated with cancer stem cells, contributing to tumor progression and therapeutic resistance.[1] Inhibition of FOXO1 by small molecules like AS1708727, therefore, represents a promising therapeutic strategy to induce cancer cell death.

Mechanism of Action: Induction of Pro-Apoptotic Genes

The primary mechanism by which AS1708727 and other FOXO1 inhibitors induce apoptosis is through the upregulation of pro-apoptotic genes.[1][2] Specifically, inhibition of FOXO1 has been shown to increase the expression of:

• FAS (Fas cell surface death receptor): A member of the tumor necrosis factor (TNF) receptor superfamily. Ligation of FAS by its ligand (FasL) triggers the extrinsic apoptosis pathway.

• BIM (BCL2L11): A BH3-only protein that is a potent pro-apoptotic member of the B-cell lymphoma 2 (Bcl-2) family. BIM can directly activate the pro-apoptotic proteins BAX and BAK, leading to mitochondrial outer membrane permeabilization and the initiation of the intrinsic apoptosis pathway.

Treatment of BBC and GBM cancer cells with FOXO1 inhibitors has been demonstrated to lead to an increase in the expression of both FAS and BIM, resulting in the induction of apoptosis.[1][2]

Signaling Pathways

The inhibition of FOXO1 by AS1708727 initiates a signaling cascade that culminates in apoptosis. The central event is the transcriptional upregulation of FAS and BIM, which in turn activate the extrinsic and intrinsic apoptotic pathways, respectively.

Caption: Signaling pathway of AS1708727-induced apoptosis.

Note: The repressive effect of FOXO1 on FAS and BIM in this context is inferred from the observation that FOXO1 inhibition leads to their upregulation. The precise regulatory mechanism may be more complex.

Quantitative Data

While specific quantitative data for AS1708727-induced apoptosis in cancer cells is limited in publicly available literature, data from studies on the more extensively characterized FOXO1 inhibitor, AS1842856, can provide an expected range of activity.

Table 1: Effect of FOXO1 Inhibition on Pro-Apoptotic Gene Expression

Cell Line	Treatment	Target Gene	Fold Change in Gene Expression (relative to control)
MDA-MB-468 (BBC)	AS1842856 (1 µM, 48h)	FAS	~2.5
BT549 (BBC)	AS1842856 (1 µM, 48h)	BIM	~2.0
DBTRG (GBM)	AS1842856 (1 µM, 48h)	FAS	~3.0
A172 (GBM)	AS1842856 (1 µM, 48h)	BIM	~2.5

Data is estimated from graphical representations in the cited literature and should be considered indicative.[2]

Table 2: Cytotoxicity of FOXO1 Inhibitors in Cancer Cell Lines

Cell Line	Compound	IC50 (µM) for Colony Formation
MDA-MB-468 (BBC)	AS1842856	~0.5
BT549 (BBC)	AS1842856	~1.0
LN229 (GBM)	AS1842856	~0.5
DBTRG (GBM)	AS1842856	~1.0

Data is estimated from graphical representations in the cited literature.[4]

Experimental Protocols

The following are detailed methodologies for key experiments to assess the pro-apoptotic effects of AS1708727.

Cell Culture

• Cell Lines: Glioblastoma (e.g., DBTRG, A172) and basal-like breast cancer (e.g., MDA-MB-468, BT549) cell lines can be obtained from ATCC.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Apoptosis Assay by Annexin V/Propidium (B1200493) Iodide Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Experimental workflow for Annexin V/PI apoptosis assay.

Protocol:

• Cell Seeding: Seed 2 x 10^5 cells per well in 6-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of AS1708727 (e.g., 0.1, 1, 10 µM) or vehicle control (DMSO) for 24 to 48 hours.

• Harvesting: Detach the cells using trypsin-EDTA, and collect all cells, including those in the supernatant.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This method is used to quantify the changes in the mRNA levels of FAS and BIM following treatment with AS1708727.

Protocol:

• Cell Treatment and RNA Extraction: Treat cells with AS1708727 as described above. Extract total RNA using a commercial kit (e.g., RNeasy Kit, Qiagen).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qRT-PCR: Perform qRT-PCR using a SYBR Green-based master mix and primers specific for FAS, BIM, and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

  • Human FAS Primers:

    • Forward: 5'-AAGGAGCTGACAACTGCCTGT-3'

    • Reverse: 5'-CTTGGGTTCCTCTTTCTGTGC-3'

  • Human BIM Primers:

    • Forward: 5'-GACCGAGAAGGTAGACAATTGC-3'

    • Reverse: 5'-CTCCTGCAGGGAGAGGAGTT-3'

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Conclusion

AS1708727, as a FOXO1 inhibitor, presents a compelling mechanism for inducing apoptosis in cancer cells, primarily through the upregulation of the pro-apoptotic genes FAS and BIM. While further research is required to fully elucidate its efficacy and to generate more extensive quantitative data specifically for this compound in various cancer models, the available evidence strongly suggests its potential as a targeted therapeutic agent. The experimental protocols provided in this guide offer a framework for researchers to investigate the pro-apoptotic activity of AS1708727 and similar compounds in greater detail. This will be crucial for advancing our understanding of FOXO1 inhibition as a viable strategy in cancer drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are FOXO1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

AS1708727 in Cancer Cell Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a small molecule inhibitor of the Forkhead box O1 (FOXO1) transcription factor.[1] While initially investigated for its role in glucose and triglyceride metabolism in the context of diabetes, recent research has highlighted its potential as an anti-cancer agent.[1][2] This technical guide provides an in-depth overview of the current understanding of AS1708727's role in cancer cell signaling, with a focus on its mechanism of action, experimental validation, and the signaling pathways it modulates.

Core Mechanism of Action in Cancer

In many cellular contexts, FOXO1 is a key transcription factor that regulates genes involved in apoptosis, cell cycle arrest, and DNA repair.[3][4] However, in certain cancers, such as glioblastoma and basal-like breast cancer, FOXO1 has been found to promote the expression of genes associated with cancer stem cell characteristics, thereby contributing to tumor progression.[1][5]

AS1708727 exerts its anti-cancer effects by directly inhibiting the transcriptional activity of FOXO1.[2] This inhibition leads to a downstream modulation of gene expression, tipping the cellular balance towards apoptosis. Specifically, treatment with FOXO1 inhibitors has been shown to upregulate the expression of pro-apoptotic genes such as FAS (also known as CD95), a death receptor, and BIM (BCL2L11), a BH3-only protein of the BCL-2 family.[2] The increased expression of these genes ultimately triggers the apoptotic cascade, leading to cancer cell death.

Quantitative Data Summary

The following table summarizes the observed effects of a FOXO1 inhibitor, AS1842856, which shares a similar mechanism with AS1708727, on various cancer cell lines. This data is derived from a key study demonstrating the pro-apoptotic effects of FOXO1 inhibition.[2]

Cell Line	Cancer Type	Treatment Concentration (AS1842856)	Observed Effect	Reference
MDA-MB-468	Basal-like Breast Cancer	1 µM	- Increased FAS gene expression- Increased BIM gene expression- Reduced colony formation	[2]
BT549	Basal-like Breast Cancer	1 µM	- Increased FAS gene expression- Reduced colony formation	[2]
LN229	Glioblastoma Multiforme	1 µM	- Increased FAS gene expression- Increased BIM gene expression- Reduced colony formation	[2]
DBTRG	Glioblastoma Multiforme	1 µM	- Increased FAS gene expression- Reduced colony formation	[2]
A172	Glioblastoma Multiforme	1 µM	- Increased FAS gene expression- Reduced colony formation	[2]
LN18	Glioblastoma Multiforme	1 µM	- Increased BIM gene expression- Reduced colony formation	[2]

Experimental Protocols

Detailed methodologies for key experiments to evaluate the efficacy of AS1708727 are provided below. These are generalized protocols based on standard laboratory techniques.

Cell Culture and Treatment

• Cell Lines: Human cancer cell lines (e.g., MDA-MB-468 for breast cancer, LN229 for glioblastoma).

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• AS1708727 Preparation: A stock solution of AS1708727 is prepared in dimethyl sulfoxide (B87167) (DMSO) and stored at -20°C. Working concentrations are prepared by diluting the stock solution in the culture medium. The final DMSO concentration in the culture should not exceed 0.1%.

Colony Formation Assay

This assay assesses the ability of single cells to undergo unlimited division and form colonies.

• Seeding: Cells are seeded at a low density (e.g., 500-1000 cells/well) in 6-well plates and allowed to adhere overnight.

• Treatment: The following day, the medium is replaced with fresh medium containing various concentrations of AS1708727 or vehicle control (DMSO).

• Incubation: Plates are incubated for 7-14 days, with the medium being changed every 3-4 days.

• Staining: After the incubation period, the medium is removed, and the colonies are washed with Phosphate-Buffered Saline (PBS), fixed with methanol (B129727) for 15 minutes, and stained with 0.5% crystal violet solution for 20 minutes.

• Quantification: The plates are washed with water and allowed to air dry. The number of colonies (typically defined as clusters of >50 cells) is counted manually or using an automated colony counter.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Preparation: Cells are seeded in 6-well plates and treated with AS1708727 or vehicle control for a specified time (e.g., 48 hours).

• Harvesting: Both floating and adherent cells are collected. Adherent cells are detached using trypsin-EDTA.

• Staining: The collected cells are washed with cold PBS and resuspended in 1X Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension according to the manufacturer's protocol.

• Incubation: The cells are incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Gene Expression Analysis (Quantitative Real-Time PCR)

This technique is used to measure the changes in the expression of target genes (e.g., FAS, BIM) following treatment with AS1708727.

• RNA Extraction: Cells are treated with AS1708727 or vehicle control. Total RNA is then extracted using a suitable RNA isolation kit.

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• Quantitative PCR (qPCR): The cDNA is used as a template for qPCR with gene-specific primers for FAS, BIM, and a housekeeping gene (e.g., GAPDH, TUBB) for normalization.

• Data Analysis: The relative expression of the target genes is calculated using the delta-delta Ct method.

Mandatory Visualizations

Signaling Pathway of AS1708727 Action```dot

// Invisible nodes and edges for layout {rank=same; AS1708727; FOXO1_inactive;} {rank=same; FOXO1_active;} {rank=same; DNA;} {rank=same; FAS_gene; BIM_gene;} {rank=same; Apoptosis;} }

Caption: Workflow for evaluating the anti-cancer effects of AS1708727.

Logical Relationship of FOXO1 Inhibition

Caption: Logical flow from AS1708727 treatment to cancer cell inhibition.

References

• 1. Emerging Therapies for Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Akt, FoxO and regulation of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FOXO1: A potential target for human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]

AS1708727: A Preclinical Technical Guide to a Novel Foxo1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a novel, orally active small molecule inhibitor of the forkhead box protein O1 (Foxo1), a key transcription factor in the regulation of glucose and lipid metabolism.[1][2] Preclinical research has identified AS1708727 as a promising therapeutic candidate for metabolic disorders, particularly type 2 diabetes mellitus and hypertriglyceridemia. This technical guide provides an in-depth overview of the core preclinical findings for AS1708727, including its mechanism of action, quantitative in vitro and in vivo data, and detailed experimental protocols. Additionally, this guide presents visual representations of key signaling pathways and experimental workflows to facilitate a comprehensive understanding of the preclinical data.

Mechanism of Action

AS1708727 exerts its therapeutic effects by directly inhibiting the transcriptional activity of Foxo1.[1][2] Under normal physiological conditions, the insulin (B600854) signaling pathway, through Akt-mediated phosphorylation, sequesters Foxo1 in the cytoplasm, thereby inhibiting its transcriptional activity. In states of insulin resistance, Foxo1 translocates to the nucleus and promotes the expression of genes involved in gluconeogenesis and lipogenesis.

AS1708727 intervenes in this pathway by inhibiting Foxo1, leading to a downstream reduction in the expression of key gluconeogenic and lipogenic genes. Specifically, AS1708727 has been shown to suppress the gene expression of Glucose-6-phosphatase (G6Pase) and Phosphoenolpyruvate carboxykinase (PEPCK), two critical enzymes in the hepatic gluconeogenesis pathway.[1][2] Furthermore, it downregulates the expression of Apolipoprotein C-III (apoC-III), a key regulator of triglyceride metabolism.[1][2] This targeted inhibition of Foxo1 and its downstream effectors forms the basis of AS1708727's anti-hyperglycemic and anti-hypertriglyceridemic properties.

Quantitative Preclinical Data

The preclinical efficacy of AS1708727 has been demonstrated in both in vitro and in vivo models. The following tables summarize the key quantitative findings.

Table 1: In Vitro Efficacy of AS1708727 in Fao Hepatocyte Cells

Parameter	Value	Cell Line	Description
EC50 (G6Pase)	0.33 µM	Fao	The half maximal effective concentration for the inhibition of Glucose-6-phosphatase mRNA expression.
EC50 (PEPCK)	0.59 µM	Fao	The half maximal effective concentration for the inhibition of Phosphoenolpyruvate carboxykinase mRNA expression.

Data sourced from MedchemExpress.

Table 2: In Vivo Efficacy of AS1708727 in Diabetic db/db Mice

Parameter	Dosage	Duration	Result
Blood Glucose	300 mg/kg (orally, twice daily)	4 days	Significantly reduced
Plasma Triglycerides	30 - 300 mg/kg (orally, twice daily)	4 days	Significantly reduced
Hepatic G6Pase mRNA	100 and 300 mg/kg (orally, twice daily)	4 days	Significantly reduced
Hepatic PEPCK mRNA	100 and 300 mg/kg (orally, twice daily)	4 days	Significantly reduced
Hepatic apoC-III mRNA	30 - 300 mg/kg (orally, twice daily)	4 days	Significantly reduced
Plasma ALT	300 mg/kg (orally, twice daily)	4 days	Significantly reduced
Plasma AST	300 mg/kg (orally, twice daily)	4 days	Significantly reduced

Data sourced from MedchemExpress and Tanaka et al., 2010.[1][2]

Table 3: Pharmacokinetic Properties of AS1708727 in db/db Mice

Parameter	Dosage	Value
Cmax	300 mg/kg (orally)	26.7 µM
Tmax	300 mg/kg (orally)	0.5 h
Liver Concentration vs. Plasma	300 mg/kg (orally)	3.7- to 5.4-fold higher at 0.5-2 h

Data sourced from MedchemExpress.

Experimental Protocols

In Vitro Gluconeogenesis Assay in Fao Hepatocyte Cells

This protocol outlines the methodology to assess the effect of AS1708727 on gluconeogenic gene expression in a rat hepatoma cell line.

• Cell Culture: Fao cells, derived from the H4IIE hepatoma cell line, are cultured in a suitable medium (e.g., DMEM) supplemented with 10% fetal bovine serum and antibiotics, and maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are seeded in multi-well plates and allowed to adhere. The culture medium is then replaced with a serum-free medium containing varying concentrations of AS1708727 (e.g., 0.1 µM to 3000 µM). A vehicle control (e.g., DMSO) is run in parallel. The cells are incubated for 18 hours.

• RNA Isolation and Quantification: Total RNA is extracted from the cells using a commercial RNA isolation kit. The concentration and purity of the RNA are determined spectrophotometrically.

• Quantitative Real-Time PCR (qRT-PCR): First-strand cDNA is synthesized from the isolated RNA. qRT-PCR is then performed using primers specific for G6Pase, PEPCK, and a housekeeping gene (e.g., GAPDH) for normalization. The relative mRNA expression levels are calculated using the ΔΔCt method.

In Vivo Anti-diabetic and Anti-hypertriglyceridemic Study in db/db Mice

This protocol describes the in vivo evaluation of AS1708727 in a genetic model of type 2 diabetes.

• Animal Model: Six-week-old male diabetic db/db mice are used. These mice have a mutation in the leptin receptor gene, leading to obesity, insulin resistance, and hyperglycemia.

• Acclimation and Grouping: Animals are acclimated for at least one week before the experiment. They are then randomly assigned to vehicle control and AS1708727 treatment groups.

• Drug Administration: AS1708727 is formulated in a suitable vehicle (e.g., 0.5% methylcellulose) and administered orally twice daily at doses ranging from 30 to 300 mg/kg for four consecutive days. The vehicle control group receives the vehicle alone.

• Blood Sampling and Analysis: Blood samples are collected from the tail vein at baseline and at the end of the treatment period. Blood glucose levels are measured using a glucometer. Plasma is separated for the measurement of triglycerides, alanine (B10760859) aminotransferase (ALT), and aspartate aminotransferase (AST) using commercial assay kits.

• Tissue Collection and Gene Expression Analysis: At the end of the study, mice are euthanized, and liver tissue is collected and immediately frozen in liquid nitrogen. Total RNA is extracted from the liver tissue, and the mRNA expression levels of G6Pase, PEPCK, and apoC-III are quantified by qRT-PCR as described in the in vitro protocol.

• Pyruvate (B1213749) Tolerance Test (PTT): To assess hepatic gluconeogenesis, a PTT can be performed. After an overnight fast, a baseline blood glucose level is measured. Mice are then intraperitoneally injected with sodium pyruvate (e.g., 2 g/kg body weight). Blood glucose levels are subsequently monitored at various time points (e.g., 15, 30, 60, 90, and 120 minutes) after the injection.

Visualizations

Signaling Pathway of AS1708727 Action

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell Type-Specific Gene Expression Profiling in the Mouse Liver - PMC [pmc.ncbi.nlm.nih.gov]

AS1708727: An In-Depth Technical Guide on Target Specificity

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a novel, small-molecule inhibitor of the Forkhead box protein O1 (Foxo1), a key transcription factor implicated in the regulation of metabolic pathways and cell fate.[1][2][3] This technical guide provides a comprehensive overview of the target specificity of AS1708727, presenting available quantitative data, detailed experimental methodologies for key assays, and visual representations of its mechanism of action and experimental workflows. The information is intended to support further research and development of this compound and other Foxo1 inhibitors.

Core Target and Mechanism of Action

AS1708727 exerts its biological effects primarily through the inhibition of Foxo1.[1][2][3] Foxo1 is a critical downstream effector of the insulin (B600854) signaling pathway and plays a pivotal role in regulating gene expression involved in gluconeogenesis, lipid metabolism, and cell survival. The primary mechanism of action of AS1708727 is the inhibition of Foxo1's transcriptional activity, which leads to a reduction in the expression of its target genes.[1][3]

Quantitative Data on Target Activity

The inhibitory activity of AS1708727 has been quantified through various in vitro assays. The following table summarizes the available data on its potency.

Target Pathway/Enzyme	Assay Type	Cell Line/System	Value	Unit	Reference
G6Pase mRNA expression	Cellular	Fao hepatoma cells	0.33	µM (EC50)	[1]
PEPCK mRNA expression	Cellular	Fao hepatoma cells	0.59	µM (EC50)	[1]
Foxo1 Transcriptional Activity	Luciferase Reporter Assay	Not Specified	0.33	µM (IC50)	[2]

Note: Comprehensive kinome-wide selectivity profiling data for AS1708727 is not publicly available at the time of this report. The available information focuses on its activity related to the Foxo1 pathway.

Signaling Pathway Modulated by AS1708727

AS1708727 intervenes in the insulin signaling pathway to modulate glucose homeostasis. The diagram below illustrates the canonical pathway and the point of inhibition by AS1708727.

Caption: Insulin signaling pathway leading to Foxo1 inhibition.

Experimental Protocols

Foxo1 Luciferase Reporter Assay

This assay is designed to quantitatively measure the inhibition of Foxo1 transcriptional activity by a test compound.

Materials:

• HEK293 cells (or other suitable cell line)

• Foxo1-responsive luciferase reporter plasmid (e.g., containing tandem repeats of the insulin response element)

• Control reporter plasmid (e.g., Renilla luciferase) for normalization

• Transfection reagent

• AS1708727

• Luciferase assay reagent

Protocol:

• Seed HEK293 cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Co-transfect the cells with the Foxo1-responsive luciferase reporter plasmid and the control reporter plasmid using a suitable transfection reagent according to the manufacturer's protocol.

• After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of AS1708727 or vehicle control (e.g., DMSO).

• Incubate the cells for an additional 18-24 hours.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

• Calculate the percent inhibition of Foxo1 activity for each concentration of AS1708727 relative to the vehicle control and determine the IC50 value by non-linear regression analysis.

Caption: Workflow for the Foxo1 Luciferase Reporter Assay.

In Vitro Gluconeogenesis Assay in Fao Hepatocyte Cells

This cellular assay assesses the effect of a compound on the expression of key gluconeogenic enzymes.

Materials:

• Fao rat hepatoma cells

• Cell culture medium and supplements

• AS1708727

• RNA extraction kit

• Reverse transcription kit

• qPCR master mix and primers for G6Pase, PEPCK, and a housekeeping gene (e.g., GAPDH)

Protocol:

• Culture Fao cells to near confluency in appropriate cell culture plates.

• Serum-starve the cells for a defined period (e.g., 4-6 hours) to synchronize them.

• Treat the cells with various concentrations of AS1708727 or vehicle control for 18 hours.[1]

• Following treatment, harvest the cells and extract total RNA using a commercial RNA extraction kit.

• Perform reverse transcription to synthesize cDNA from the extracted RNA.

• Conduct quantitative real-time PCR (qPCR) using specific primers for G6Pase, PEPCK, and the housekeeping gene.

• Analyze the qPCR data using the ΔΔCt method to determine the relative mRNA expression levels of G6Pase and PEPCK, normalized to the housekeeping gene.

• Calculate the dose-dependent reduction in mRNA levels and determine the EC50 values for each gene.[1]

In Vivo Efficacy Study in Diabetic db/db Mice

This in vivo model is used to evaluate the anti-diabetic and anti-hypertriglyceridemic effects of a compound.

Materials:

• Diabetic db/db mice (e.g., 6-8 weeks old)

• AS1708727 formulated for oral administration

• Vehicle control

• Blood glucose monitoring system

• Equipment for plasma collection and analysis of triglycerides, ALT, and AST

Protocol:

• Acclimatize the db/db mice for at least one week before the start of the study.

• Randomly assign the mice to different treatment groups (e.g., vehicle control, and different doses of AS1708727).

• Administer AS1708727 or vehicle orally twice daily for a period of four days.[1]

• Monitor blood glucose levels at regular intervals throughout the study.

• At the end of the treatment period, collect blood samples for the analysis of plasma triglycerides, alanine (B10760859) aminotransferase (ALT), and aspartate aminotransferase (AST) levels.[1]

• Harvest liver tissue for the analysis of G6Pase and PEPCK mRNA levels via qPCR.[1]

• Statistically analyze the differences in blood glucose, plasma parameters, and gene expression between the treatment and control groups.

Caption: Workflow for the in vivo efficacy study in db/db mice.

Conclusion

AS1708727 is a potent inhibitor of the Foxo1 transcription factor, demonstrating efficacy in cellular and animal models of metabolic disease. Its primary mechanism of action involves the suppression of gluconeogenic gene expression. While the available data strongly supports its on-target activity, a comprehensive understanding of its target specificity would be greatly enhanced by publicly available kinome-wide or broader off-target profiling data. The experimental protocols provided herein offer a foundation for further investigation into the biological activities of AS1708727 and other related compounds.

References

• 1. Selective Inhibition of FOXO1 Activator/Repressor Balance Modulates Hepatic Glucose Handling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the PLK1-FOXO1 pathway as a novel therapeutic approach for treating advanced prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring the Potential of Natural Products as FoxO1 Inhibitors: an In Silico Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for AS1708727: A Potent Foxo1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

AS1708727 is a selective inhibitor of the Forkhead Box Protein O1 (Foxo1), a key transcription factor in the regulation of metabolic pathways.[1][2] In the liver, Foxo1 plays a crucial role in controlling gluconeogenesis, the process of synthesizing glucose from non-carbohydrate precursors.[1][2][3] By inhibiting Foxo1, AS1708727 effectively suppresses the expression of key gluconeogenic enzymes, namely Glucose-6-Phosphatase (G6Pase) and Phosphoenolpyruvate Carboxykinase (PEPCK).[1][2] This document provides detailed in vitro experimental protocols to study the effects of AS1708727 on hepatocyte gluconeogenesis and gene expression.

Data Presentation

The in vitro efficacy of AS1708727 in inhibiting the expression of gluconeogenic genes in Fao rat hepatoma cells is summarized below.

Target Gene	Cell Line	EC50 Value	Incubation Time
G6Pase	Fao	0.33 µM	18 hours
PEPCK	Fao	0.59 µM	18 hours

Signaling Pathway

AS1708727 acts by inhibiting the transcriptional activity of Foxo1. Under conditions of low insulin (B600854), Foxo1 translocates to the nucleus and binds to the promoters of genes encoding the rate-limiting enzymes of gluconeogenesis, G6Pase and PEPCK, thereby activating their transcription. Insulin signaling, through the PI3K-Akt pathway, leads to the phosphorylation of Foxo1, resulting in its exclusion from the nucleus and subsequent inhibition of gluconeogenic gene expression.[2][3] AS1708727 directly inhibits Foxo1, mimicking the effect of insulin signaling on gluconeogenesis.

Caption: AS1708727 inhibits Foxo1-mediated gluconeogenesis.

Experimental Protocols

Fao Rat Hepatoma Cell Culture

This protocol describes the routine maintenance of Fao cells, a rat hepatoma cell line commonly used to study liver function and metabolism.

Materials:

• Fao cells

• DMEM (Dulbecco's Modified Eagle Medium) with high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

Procedure:

• Culture Fao cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• For subculturing, wash the cells with PBS and detach them using Trypsin-EDTA.

• Resuspend the cells in fresh culture medium and seed new flasks at a density of 2-4 x 10^4 cells/cm².

• Change the medium every 2-3 days.

In Vitro Gluconeogenesis Assay

This protocol measures the effect of AS1708727 on glucose production in Fao cells.

Materials:

• Fao cells

• AS1708727

• Glucose-free DMEM

• Sodium Lactate (B86563)

• Sodium Pyruvate

• Dexamethasone (B1670325)

• 8-(4-Chlorophenylthio)adenosine 3',5'-cyclic monophosphate (cpt-cAMP)

• Glucose Assay Kit

Procedure:

• Seed Fao cells in 24-well plates and grow to confluence.

• Wash the cells twice with PBS.

• Starve the cells in serum-free DMEM for 12-16 hours.

• Replace the medium with glucose-free DMEM containing gluconeogenic substrates (10 mM sodium lactate and 1 mM sodium pyruvate).

• Add varying concentrations of AS1708727 (e.g., 0.1 to 3000 µM) to the wells. Include a vehicle control (DMSO).

• To stimulate gluconeogenesis, treat the cells with dexamethasone (100 nM) and cpt-cAMP (100 µM).

• Incubate for 18 hours at 37°C.

• Collect the supernatant and measure the glucose concentration using a commercially available glucose assay kit, following the manufacturer's instructions.

• Normalize the glucose production to the total protein content in each well.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Review of FoxO1-Regulated Metabolic Diseases and Related Drug Discoveries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Foxo1 links insulin signaling to C/EBPα and regulates gluconeogenesis during liver development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: AS1708727 In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a potent and orally active inhibitor of the forkhead box protein O1 (Foxo1).[1][2] Foxo1 is a key transcription factor in the regulation of glucose and triglyceride metabolism, primarily through its control of gluconeogenic and lipogenic gene expression in the liver.[3][4] Inhibition of Foxo1 by AS1708727 has been shown to reduce blood glucose and triglyceride levels in diabetic animal models, making it a promising therapeutic candidate for type 2 diabetes and hypertriglyceridemia.[2][3][4] These application notes provide detailed protocols for in vivo studies of AS1708727, focusing on dosage, administration, and the assessment of its pharmacological effects in diabetic mouse models.

Quantitative Data Summary

The following tables summarize the key quantitative data for in vivo studies with AS1708727.

Table 1: Dosage and Administration of AS1708727 in db/db Mice

Parameter	Value	Reference
Animal Model	Diabetic db/db mice (six weeks old)	[1]
Dosage Range	30 to 300 mg/kg	[1]
Administration Route	Oral (gavage)	[1]
Dosing Frequency	Twice daily	[1]
Treatment Duration	4 days	[4]
Vehicle	10% DMSO, 40% PEG300, 5% Tween-80, 45% Normal Saline	---

Table 2: Pharmacokinetic Parameters of AS1708727 in db/db Mice (300 mg/kg, oral)

Parameter	Value	Reference
Cmax (Maximum Plasma Concentration)	26.7 µM	[1]
Tmax (Time to Maximum Concentration)	0.5 hours	[1]
Liver-to-Plasma Concentration Ratio (0.5-2h)	3.7 to 5.4	[1]

Table 3: In Vivo Efficacy of AS1708727 in db/db Mice (300 mg/kg, oral, twice daily for 4 days)

Parameter	Effect	Reference
Blood Glucose Level	Significantly reduced	[1]
Plasma Triglyceride Level	Significantly reduced	[4]
Hepatic G6Pase mRNA Level	Significantly reduced	[1]
Hepatic PEPCK mRNA Level	Significantly reduced	[1]
Hepatic apoC-III mRNA Level	Significantly reduced	[4]
Plasma Alanine Aminotransferase (ALT)	Significantly reduced	[1]
Plasma Aspartate Aminotransferase (AST)	Significantly reduced	[1]

Signaling Pathway

The mechanism of action of AS1708727 involves the inhibition of the Foxo1 signaling pathway in the liver. Under diabetic conditions, Foxo1 is typically active and promotes the transcription of genes involved in gluconeogenesis and lipogenesis. AS1708727 blocks this activity, leading to a reduction in the expression of these genes and a subsequent lowering of blood glucose and triglyceride levels.

AS1708727 inhibits Foxo1, reducing hepatic glucose and triglyceride production.

Experimental Protocols

In Vivo Efficacy Study in db/db Mice

This protocol describes a chronic dosing study to evaluate the anti-diabetic and anti-hypertriglyceridemic effects of AS1708727 in a diabetic mouse model.

Materials:

• AS1708727

• Vehicle solution: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Normal Saline

• Male db/db mice (6 weeks old)

• Standard laboratory rodent chow and water

• Oral gavage needles (20-22 gauge, 1.5 inches)

• Blood collection tubes (e.g., EDTA-coated microcentrifuge tubes)

• Glucometer and test strips

• Triglyceride assay kit

• ALT and AST assay kits

• Equipment for euthanasia and tissue collection

Procedure:

• Animal Acclimatization: Acclimate male db/db mice for at least one week under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to food and water.

• Grouping: Randomly assign mice to treatment groups (e.g., vehicle control, AS1708727 30 mg/kg, 100 mg/kg, and 300 mg/kg).

• Compound Preparation: Prepare a stock solution of AS1708727 in DMSO. On each day of dosing, prepare the final dosing solutions by diluting the stock solution with the remaining vehicle components.

• Administration: Administer the assigned treatment orally via gavage twice daily for 4 consecutive days. The volume of administration should be calculated based on the individual mouse's body weight (typically 10 mL/kg).

• Monitoring: Monitor the animals daily for any signs of toxicity or adverse effects.

• Blood Collection: On day 5, following an overnight fast, collect blood samples from the tail vein or via cardiac puncture at the time of euthanasia.

• Biochemical Analysis:

  • Measure blood glucose levels immediately using a glucometer.

  • Centrifuge the remaining blood to separate plasma.

  • Measure plasma triglycerides, ALT, and AST levels using commercially available assay kits according to the manufacturer's instructions.

• Tissue Collection: Euthanize the mice and collect liver tissue for gene expression analysis. Snap-freeze the tissue in liquid nitrogen and store at -80°C.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Guidelines and Considerations for Metabolic Tolerance Tests in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

AS1708727 solubility and preparation for cell culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a novel and specific inhibitor of the forkhead box protein O1 (Foxo1), a key transcription factor involved in the regulation of glucose and lipid metabolism.[1] By inhibiting Foxo1, AS1708727 has been shown to suppress gluconeogenesis and reduce plasma glucose and triglyceride levels, making it a compound of significant interest for research in type 2 diabetes and hypertriglyceridemia.[1] These application notes provide detailed protocols for the solubilization and preparation of AS1708727 for use in cell culture experiments, along with a summary of its biological activity and relevant signaling pathways.

Data Presentation

AS1708727 Properties

Property	Value	Reference
Molecular Weight	443.37 g/mol	[2]
Formula	C₂₄H₂₄Cl₂N₂O₂	[2]
CAS Number	1253226-93-5	[2]
Appearance	White to off-white solid	[2]

Solubility of AS1708727

Solvent	Concentration	Notes	Reference
DMSO	41.67 mg/mL (93.98 mM)	Ultrasonic treatment may be needed. Hygroscopic DMSO can affect solubility; use newly opened solvent.	[2]

Effective Concentrations in Cell Culture

Cell Line	Concentration Range	Effect	Reference
Fao cells (hepatoma)	0.1 - 3000 µM	Dose-dependent reduction in G6Pase and PEPCK mRNA levels.	[3]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AS1708727 in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• AS1708727 powder

• Anhydrous/sterile dimethyl sulfoxide (DMSO)[4]

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Calibrated pipettes

Procedure:

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent contamination.

• Weighing: Accurately weigh the desired amount of AS1708727 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.43 mg of AS1708727.

• Dissolution: Add the appropriate volume of DMSO to the weighed AS1708727. For the example above, add 1 mL of DMSO.

• Mixing: Vortex the solution thoroughly for several minutes to aid dissolution. If the compound does not fully dissolve, brief sonication in a water bath can be applied.[2] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[2]

Preparation of Working Solutions for Cell Culture

This protocol details the dilution of the 10 mM DMSO stock solution into cell culture medium to achieve the desired final concentration for treating cells.

Materials:

• 10 mM AS1708727 stock solution in DMSO

• Pre-warmed complete cell culture medium appropriate for your cell line

• Sterile conical tubes or microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Determine Final Concentration: Decide on the final concentration of AS1708727 required for your experiment. For example, 10 µM.

• Serial Dilution (Recommended): To ensure accuracy, it is recommended to perform a serial dilution. For instance, first, dilute the 10 mM stock solution 1:100 in pre-warmed complete cell culture medium to create an intermediate solution of 100 µM.

  • Add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium.

• Final Dilution: Add the intermediate solution to your cell culture plates or flasks to achieve the final desired concentration. For a final concentration of 10 µM, you would add 1 part of the 100 µM intermediate solution to 9 parts of the medium already in the culture vessel (a 1:10 dilution).

• DMSO Vehicle Control: It is crucial to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as the cells treated with AS1708727, but without the compound. The final concentration of DMSO in the cell culture medium should ideally be kept below 0.5% to avoid solvent-induced cytotoxicity.

• Mixing: Gently mix the medium in the culture vessel after adding the compound to ensure even distribution.

Visualizations

Caption: Workflow for preparing AS1708727 stock and working solutions.

Caption: AS1708727 inhibits Foxo1, downregulating genes for metabolism.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. AS1708727 | Foxo1 inhibitor | CAS# 1253226-93-5 | InvivoChem [invivochem.com]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for AS1708727 in Fao Hepatocyte Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a potent and orally active inhibitor of the Forkhead box protein O1 (Foxo1), a key transcription factor in the regulation of glucose and lipid metabolism. In hepatocytes, Foxo1 plays a crucial role in promoting gluconeogenesis, the process of synthesizing glucose from non-carbohydrate sources. Dysregulation of this pathway is a hallmark of type 2 diabetes. The rat hepatoma cell line, Fao, is a well-established in vitro model for studying hepatic metabolism. This document provides detailed application notes and experimental protocols for utilizing AS1708727 to investigate its effects on gluconeogenesis and gene expression in Fao hepatocyte cells.

Mechanism of Action

AS1708727 acts by inhibiting the transcriptional activity of Foxo1. Under normal physiological conditions, insulin (B600854) signaling activates the PI3K-Akt pathway, leading to the phosphorylation of Foxo1. This phosphorylation event causes the translocation of Foxo1 from the nucleus to the cytoplasm, thereby preventing it from binding to the promoters of its target genes and initiating their transcription. The key gluconeogenic enzymes, Glucose-6-Phosphatase (G6Pase) and Phosphoenolpyruvate Carboxykinase (PEPCK), are primary targets of Foxo1. By inhibiting Foxo1, AS1708727 mimics the downstream effects of insulin signaling, leading to the suppression of G6Pase and PEPCK gene expression and a subsequent reduction in hepatic glucose production.[1]

Data Presentation

Table 1: In Vitro Efficacy of AS1708727 on Gluconeogenic Gene Expression in Fao Cells

Target Gene	EC50 (µM)	Incubation Time	Effect
G6Pase	0.33	18 hours	Dose-dependent reduction in mRNA levels
PEPCK	0.59	18 hours	Dose-dependent reduction in mRNA levels

Signaling Pathway Diagram

Caption: Mechanism of AS1708727 action in hepatocytes.

Experimental Protocols

Fao Hepatocyte Cell Culture

A foundational protocol for maintaining Fao cells is crucial for reproducible results.

Materials:

• Fao hepatoma cells

• DMEM with high glucose, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 0.25% Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks/plates

Protocol:

• Maintain Fao cells in a T-75 flask at 37°C in a humidified atmosphere with 5% CO2.

• For subculturing, aspirate the culture medium and wash the cells once with PBS.

• Add 2-3 mL of 0.25% Trypsin-EDTA and incubate for 3-5 minutes at 37°C until cells detach.

• Neutralize the trypsin with 7-8 mL of complete culture medium and gently pipette to create a single-cell suspension.

• Centrifuge the cell suspension at 1000 rpm for 5 minutes.

• Resuspend the cell pellet in fresh culture medium and plate at the desired density for experiments.

Gluconeogenesis Assay in Fao Cells

This protocol is designed to measure glucose production from gluconeogenic precursors in Fao cells and to assess the inhibitory effect of AS1708727.

Materials:

• Fao cells cultured in 24-well plates

• Dexamethasone (B1670325)

• 8-Br-cAMP (a cAMP analog)

• AS1708727

• Glucose-free DMEM supplemented with gluconeogenic substrates (e.g., 10 mM sodium lactate (B86563) and 1 mM sodium pyruvate)

• Glucose oxidase assay kit

Protocol:

• Seed Fao cells in 24-well plates and grow to 80-90% confluency.

• Wash the cells twice with PBS.

• Pre-incubate the cells in serum-free DMEM for 2-4 hours.

• To induce gluconeogenesis, treat the cells with 1 µM dexamethasone and 100 µM 8-Br-cAMP in glucose-free DMEM containing gluconeogenic substrates.

• For the experimental groups, add varying concentrations of AS1708727 (e.g., 0.1 µM to 10 µM) along with the dexamethasone and cAMP. Include a vehicle control (e.g., DMSO).

• Incubate the cells for 3-5 hours at 37°C.[2]

• Collect the culture medium from each well.

• Measure the glucose concentration in the collected medium using a glucose oxidase assay kit according to the manufacturer's instructions.

• Normalize the glucose production to the total protein content of the cells in each well.

Quantitative Real-Time PCR (qRT-PCR) for G6Pase and PEPCK

This protocol details the steps to quantify the mRNA expression levels of the key gluconeogenic genes, G6Pase and PEPCK, in response to AS1708727 treatment.

Materials:

• Fao cells cultured in 6-well plates

• AS1708727

• RNA extraction kit (e.g., TRIzol)

• cDNA synthesis kit

• SYBR Green or TaqMan-based qPCR master mix

• Primers for rat G6Pase, PEPCK, and a housekeeping gene (e.g., GAPDH or β-actin)

Protocol:

• Seed Fao cells in 6-well plates and grow to 80-90% confluency.

• Treat the cells with varying concentrations of AS1708727 (e.g., 0.1 µM to 10 µM) or vehicle control in complete culture medium for 18 hours.

• Wash the cells with PBS and lyse them directly in the wells using the lysis reagent from the RNA extraction kit.

• Extract total RNA according to the manufacturer's protocol.

• Assess RNA quality and quantity using a spectrophotometer.

• Synthesize cDNA from 1-2 µg of total RNA using a reverse transcription kit.

• Perform qRT-PCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix. A typical thermal cycling profile would be: an initial denaturation at 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 1 minute.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene.

Experimental Workflow Diagram

Caption: Workflow for studying AS1708727 in Fao cells.

References

• 1. A cellular assay for measuring the modulation of glucose production in H4IIE cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: AS1708727 Treatment in the db/db Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a potent and selective inhibitor of the Forkhead box protein O1 (Foxo1), a key transcription factor in the regulation of glucose and lipid metabolism.[1][2] In the context of type 2 diabetes, Foxo1 is hyperactive in the liver, leading to increased hepatic glucose production and contributing to hyperglycemia.[3][4] The db/db mouse is a widely used genetic model of type 2 diabetes, characterized by obesity, insulin (B600854) resistance, and hyperglycemia, making it a suitable model for evaluating the therapeutic potential of anti-diabetic compounds.[5][6] These application notes provide a comprehensive overview of the treatment of db/db mice with AS1708727, including its effects on metabolic parameters and gene expression, along with detailed protocols for key experiments.

Mechanism of Action

AS1708727 exerts its therapeutic effects by directly inhibiting the transcriptional activity of Foxo1.[1] In the liver, insulin signaling normally leads to the phosphorylation of Foxo1 by Akt/PKB, resulting in its exclusion from the nucleus and the suppression of its target genes.[2][7] In insulin-resistant states, this process is impaired, leading to the nuclear localization of Foxo1 and the subsequent transactivation of genes involved in gluconeogenesis, such as Glucose-6-phosphatase (G6Pase) and Phosphoenolpyruvate carboxykinase (PEPCK).[2][8] By inhibiting Foxo1, AS1708727 reduces the expression of these key gluconeogenic enzymes, thereby decreasing hepatic glucose output and lowering blood glucose levels.[1]

Data Presentation

Chronic oral administration of AS1708727 to db/db mice for four days has been shown to significantly reduce both blood glucose and triglyceride levels.[1] The treatment also leads to a significant decrease in the hepatic mRNA levels of G6Pase and PEPCK. While the precise quantitative data from the original study by Nagashima et al. are not publicly available, the following tables represent the expected outcomes based on the published findings.

Table 1: Effect of AS1708727 on Metabolic Parameters in db/db Mice

Treatment Group	Dosage (mg/kg, p.o., b.i.d.)	Blood Glucose (mg/dL)	Plasma Triglycerides (mg/dL)
Vehicle Control	-	High (e.g., >300)	Elevated (e.g., >200)
AS1708727	100	Significantly Reduced vs. Vehicle	Significantly Reduced vs. Vehicle
AS1708727	300	Significantly Reduced vs. Vehicle	Significantly Reduced vs. Vehicle

Data are presented as mean ± SD. Statistical significance (p < 0.05) is expected for AS1708727 treated groups compared to the vehicle control group.

Table 2: Effect of AS1708727 on Hepatic Gene Expression in db/db Mice

Treatment Group	Dosage (mg/kg, p.o., b.i.d.)	G6Pase mRNA (Relative Expression)	PEPCK mRNA (Relative Expression)
Vehicle Control	-	1.0 (Baseline)	1.0 (Baseline)
AS1708727	100	Significantly Reduced vs. Vehicle	Significantly Reduced vs. Vehicle
AS1708727	300	Significantly Reduced vs. Vehicle	Significantly Reduced vs. Vehicle

Data are presented as mean ± SD. Statistical significance (p < 0.05) is expected for AS1708727 treated groups compared to the vehicle control group.

Experimental Protocols

Animal Model and Treatment

• Animal Model: Male db/db mice (C57BL/KsJ-db/db) and their lean littermates (db/m) are used. Mice are typically housed in a temperature- and light-controlled environment with ad libitum access to food and water.

• Acclimatization: Animals should be allowed to acclimatize for at least one week before the start of the experiment.

• Drug Formulation: AS1708727 is prepared for oral administration. A common vehicle is 0.5% methylcellulose (B11928114) in sterile water. The drug is suspended in the vehicle to the desired concentrations (e.g., 10 mg/mL and 30 mg/mL for 100 mg/kg and 300 mg/kg doses, respectively, assuming a 10 mL/kg dosing volume).

• Administration: AS1708727 is administered by oral gavage twice daily (b.i.d.) for a period of four days.[1] The vehicle control group receives the same volume of 0.5% methylcellulose.

Blood Glucose and Triglyceride Measurement

• Blood Collection: Blood samples are collected from the tail vein at baseline and at the end of the treatment period. For fasting measurements, food is withdrawn for a specified period (e.g., 6 hours) before blood collection.

• Blood Glucose Measurement: Blood glucose levels can be measured immediately using a handheld glucometer.

• Plasma Triglyceride Measurement: For plasma triglyceride analysis, blood is collected into tubes containing an anticoagulant (e.g., EDTA). The blood is then centrifuged to separate the plasma. Plasma triglyceride levels are determined using a commercially available colorimetric assay kit according to the manufacturer's instructions.

Liver Tissue Collection and RNA Extraction

• Tissue Harvesting: At the end of the treatment period, mice are euthanized by an approved method (e.g., CO2 asphyxiation followed by cervical dislocation). The liver is immediately excised, rinsed in cold phosphate-buffered saline (PBS), blotted dry, and weighed. A portion of the liver tissue is snap-frozen in liquid nitrogen and stored at -80°C for subsequent RNA analysis.[9][10]

• RNA Extraction: Total RNA is extracted from the frozen liver tissue using a commercial RNA isolation kit (e.g., TRIzol reagent or a column-based kit) following the manufacturer's protocol.[11][12] The concentration and purity of the extracted RNA are determined using a spectrophotometer (e.g., NanoDrop). RNA integrity is assessed by gel electrophoresis.

Gene Expression Analysis by RT-qPCR

• Reverse Transcription: First-strand cDNA is synthesized from the total RNA using a reverse transcription kit with oligo(dT) primers.

• Quantitative PCR (qPCR): The expression levels of G6Pase and PEPCK mRNA are quantified by real-time PCR using a qPCR system and a suitable fluorescent dye (e.g., SYBR Green) or probe-based chemistry.[13][14] Gene-specific primers for mouse G6Pase, PEPCK, and a housekeeping gene (e.g., GAPDH or β-actin) for normalization should be designed and validated.

• Data Analysis: The relative gene expression is calculated using the 2-ΔΔCt method, with the vehicle-treated group serving as the calibrator.

Mandatory Visualizations

Caption: Experimental workflow for AS1708727 treatment in db/db mice.

Caption: AS1708727 inhibits the Foxo1 signaling pathway in hepatocytes.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Foxo1 links insulin signaling to C/EBPα and regulates gluconeogenesis during liver development | The EMBO Journal [link.springer.com]
• 3. researchgate.net [researchgate.net]
• 4. Phosphoenolpyruvate Carboxykinase and Glucose-6-phosphatase Are Required for Steroidogenesis in Testicular Leydig Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The db/db mouse, a model for diabetic dyslipidemia: molecular characterization and effects of Western diet feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Segmentation of the Pathophysiological Stages of Diabetic Changes in the db/db Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Foxo1 links insulin signaling to C/EBPα and regulates gluconeogenesis during liver development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of basal expression of hepatic PEPCK and G6Pase by AKT2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. targetepigenomics.org [targetepigenomics.org]
• 10. Harvest Liver Tissue from Mice | Xin Chen Lab [pharm.ucsf.edu]
• 11. Liver Tissue RNA Isolation - University of Minnesota TMCs [protocols.io]
• 12. kurabo.co.jp [kurabo.co.jp]
• 13. Peroxisome Proliferator-activated Receptor α Is Responsible for the Up-regulation of Hepatic Glucose-6-phosphatase Gene Expression in Fasting and db/db Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols for AS1708727 in Glioblastoma Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a small molecule inhibitor of the Forkhead Box O1 (FOXO1) transcription factor. In the context of glioblastoma (GBM), a highly aggressive and common form of brain cancer, FOXO1 has been identified as a promoter of stem cell-like characteristics. Inhibition of FOXO1 presents a promising therapeutic strategy. Treatment of glioblastoma cell lines with FOXO1 inhibitors has been shown to induce apoptosis, or programmed cell death, by upregulating the expression of pro-apoptotic genes such as FAS, a cell surface death receptor.[1][2] These application notes provide detailed protocols for utilizing AS1708727 to study its effects on glioblastoma cell lines.

Mechanism of Action

AS1708727 functions by inhibiting the transcriptional activity of FOXO1. In glioblastoma cells, active FOXO1 can contribute to the expression of genes that promote a stem-like phenotype. By inhibiting FOXO1, AS1708727 shifts the cellular signaling towards apoptosis. A key mechanism in this process is the induction of FAS gene expression.[1][2] The FAS receptor, upon binding its ligand (FasL), trimerizes and initiates a caspase cascade, leading to apoptosis. Therefore, AS1708727's anti-cancer activity in glioblastoma is mediated through the activation of the extrinsic apoptosis pathway.

Caption: Proposed signaling pathway of AS1708727 in glioblastoma cells.

Quantitative Data Summary

The following tables present hypothetical, yet realistic, data illustrating the expected outcomes of AS1708727 treatment on various glioblastoma cell lines. This data is for illustrative purposes as specific quantitative data for AS1708727 is not currently available in published literature. The experimental protocols to generate such data are provided below.

Table 1: IC50 Values of AS1708727 in Glioblastoma Cell Lines

Cell Line	IC50 (µM) after 72h
LN229	1.5
A172	2.1
LN-18	3.5
DBTRG-05MG	2.8

Table 2: Apoptosis Induction by AS1708727 (1 µM, 48h) in LN229 Cells

Marker	Control (%)	AS1708727 (%)
Annexin V Positive	5.2 ± 0.8	35.7 ± 2.1
Cleaved Caspase-3	3.1 ± 0.5	28.9 ± 1.9

Table 3: Relative Gene Expression (Fold Change) after AS1708727 (1 µM, 48h) Treatment in LN229 Cells

Gene	Fold Change vs. Control
FAS	4.2
BIM	3.1

Table 4: Cell Cycle Distribution of LN229 Cells after AS1708727 (1 µM, 24h) Treatment

Cell Cycle Phase	Control (%)	AS1708727 (%)
G0/G1	55.4 ± 2.3	58.1 ± 2.9
S	30.1 ± 1.8	25.3 ± 2.1
G2/M	14.5 ± 1.1	16.6 ± 1.5
Sub-G1 (Apoptotic)	2.1 ± 0.4	15.8 ± 1.3

Experimental Protocols

Cell Culture

Glioblastoma cell lines such as LN229 and A172 should be cultured in appropriate media and conditions.[3][4][5]

• LN229 Cells: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 5% fetal bovine serum (FBS) and 1% penicillin/streptomycin.[5]

• A172 Cells: Dulbecco's Modified Eagle's Medium/F12 supplemented with 10% FBS and 1% penicillin/streptomycin.[3]

• Culture Conditions: Cells should be maintained in a humidified incubator at 37°C with 5% CO2. Media should be changed every 2-3 days, and cells passaged at approximately 80% confluency.

Cell Viability Assay (MTT Assay)

This protocol is to determine the half-maximal inhibitory concentration (IC50) of AS1708727.

Caption: Workflow for the MTT cell viability assay.

• Cell Seeding: Seed glioblastoma cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of AS1708727 in complete culture medium. Remove the old medium from the cells and add 100 µL of the drug dilutions to the respective wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[6]

Caption: Workflow for Annexin V/PI apoptosis assay.

• Cell Treatment: Seed cells in 6-well plates and treat with AS1708727 (e.g., 1 µM) for 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis

This protocol is for detecting changes in protein expression levels, such as FOXO1, FAS, and cleaved caspase-3.

• Cell Lysis: After treatment with AS1708727, wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against FOXO1, FAS, cleaved caspase-3, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities and normalize to the loading control.

Cell Cycle Analysis (Propidium Iodide Staining)

This flow cytometry-based assay determines the distribution of cells in different phases of the cell cycle.

• Cell Treatment: Seed cells and treat with AS1708727 (e.g., 1 µM) for 24 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix them in ice-cold 70% ethanol (B145695) while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content by flow cytometry. The resulting histogram can be used to quantify the percentage of cells in the G0/G1, S, G2/M, and sub-G1 (apoptotic) phases.

Conclusion

AS1708727 represents a targeted therapeutic approach for glioblastoma by inhibiting the pro-stemness functions of FOXO1 and inducing apoptosis. The protocols outlined in these application notes provide a framework for researchers to investigate the efficacy and mechanism of action of AS1708727 in glioblastoma cell lines. Further studies, including in vivo models, are warranted to fully elucidate the therapeutic potential of this compound.

References

• 1. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Human Glioblastoma Cell Line A172 | ATCC | Bioz [bioz.com]
• 4. LN229 Cells [cytion.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]

Application Notes and Protocols for AS1708727 in Basal-like Breast Cancer Cell Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a small molecule inhibitor of the Forkhead box protein O1 (FOXO1), a transcription factor that plays a crucial role in cell fate decisions, including apoptosis and cell cycle arrest. In the context of basal-like breast cancer (BLBC), an aggressive subtype with limited targeted therapeutic options, inhibition of FOXO1 has emerged as a potential strategy to induce cancer cell death.[1] These application notes provide a summary of the reported effects of AS1708727 on BLBC cells, detailed protocols for key experiments, and visual representations of the underlying signaling pathway and experimental workflows.

Mechanism of Action

AS1708727 functions by inhibiting the transcriptional activity of FOXO1. In BLBC cells, FOXO1 inhibition has been shown to upregulate the expression of pro-apoptotic genes, such as the FAS cell surface death receptor (FAS).[1] This upregulation leads to the induction of apoptosis, a programmed cell death mechanism, thereby reducing the viability and proliferative capacity of the cancer cells.

Data Presentation

Table 1: Effect of the FOXO1 Inhibitor AS1842856 on Colony Formation in Basal-like Breast Cancer Cell Lines

Cell Line	Treatment Concentration (µM)	Duration	Effect on Colony Formation
BT549	1	5 days	Decreased
MDA-MB-468	1	5 days	Decreased

Data presented is for the FOXO1 inhibitor AS1842856 as a proxy for AS1708727's expected effects.

Table 2: Induction of Apoptosis by the FOXO1 Inhibitor AS1842856 in Basal-like Breast Cancer Cell Lines

Cell Line	Treatment Concentration (µM)	Duration	Apoptosis Induction (Annexin V/PI Staining)	Cleaved Caspase 3
BT549	1	Not Specified	Increased	Increased
MDA-MB-468	1	Not Specified	Increased	Increased

Data presented is for the FOXO1 inhibitor AS1842856 as a proxy for AS1708727's expected effects.

Mandatory Visualizations

Signaling Pathway

Caption: FOXO1 Inhibition by AS1708727 leading to apoptosis in BLBC cells.

Experimental Workflow

Caption: Workflow for evaluating AS1708727's effects on BLBC cells.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of AS1708727 on basal-like breast cancer cells and to calculate the half-maximal inhibitory concentration (IC50).

Materials:

• Basal-like breast cancer cell lines (e.g., BT549, MDA-MB-468)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• AS1708727

• DMSO (vehicle control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete growth medium in a 96-well plate.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of AS1708727 in complete growth medium.

  • Remove the medium from the wells and add 100 µL of the different concentrations of AS1708727.

  • Include wells with vehicle control (DMSO) and untreated cells.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing the viable cells to metabolize MTT into formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Colony Formation Assay

Objective: To assess the long-term effect of AS1708727 on the proliferative capacity of single cells.

Materials:

• Basal-like breast cancer cell lines

• 6-well plates

• Complete growth medium

• AS1708727

• Crystal violet staining solution (0.5% crystal violet in 25% methanol)

Protocol:

• Cell Seeding:

  • Seed a low density of cells (e.g., 500-1000 cells per well) in 6-well plates.

  • Allow the cells to attach overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of AS1708727 or vehicle control.

  • Incubate for 5-10 days, allowing colonies to form. Replace the medium with fresh medium containing the compound every 2-3 days.

• Colony Staining:

  • Wash the wells with PBS.

  • Fix the colonies with methanol (B129727) for 15 minutes.

  • Stain with crystal violet solution for 20 minutes.

• Quantification:

  • Gently wash the wells with water and allow them to air dry.

  • Count the number of colonies (typically defined as a cluster of >50 cells).

  • Calculate the percentage of colony formation relative to the control.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with AS1708727.

Materials:

• Basal-like breast cancer cell lines

• 6-well plates

• AS1708727

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach.

  • Treat with AS1708727 or vehicle control for the desired time (e.g., 24 or 48 hours).

• Cell Harvesting:

  • Collect both adherent and floating cells.

  • Wash the cells with cold PBS and centrifuge.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer.

  • Add Annexin V-FITC and PI according to the manufacturer's protocol.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic/necrotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cells.

Western Blot Analysis

Objective: To detect changes in the expression of apoptosis-related proteins (e.g., cleaved Caspase 3, FAS, BIM) following treatment with AS1708727.

Materials:

• Basal-like breast cancer cell lines

• AS1708727

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer buffer and blotting system

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved Caspase 3, anti-FAS, anti-BIM, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Protein Extraction:

  • Treat cells with AS1708727 for the desired time.

  • Lyse the cells in lysis buffer and collect the protein lysate.

  • Determine the protein concentration.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein and separate them by SDS-PAGE.

  • Transfer the separated proteins to a membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detection:

  • Wash the membrane and add the chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

  • Use a loading control (e.g., β-actin) to normalize protein levels.

References

• 1. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for AS1708727, a FOXO1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a selective inhibitor of the Forkhead box protein O1 (FOXO1), a key transcription factor involved in various cellular processes, including metabolism, cell cycle, and apoptosis.[1][2] FOXO1 is a downstream effector of the PI3K/Akt signaling pathway.[3][4] Under basal conditions, activated Akt phosphorylates FOXO1, leading to its exclusion from the nucleus and subsequent degradation, thereby inhibiting its transcriptional activity.[5] Inhibition of the PI3K/Akt pathway results in dephosphorylated, active FOXO1 translocating to the nucleus and regulating the expression of its target genes.[4][6] AS1708727 directly inhibits FOXO1 activity, providing a valuable tool to study its role in cellular signaling and as a potential therapeutic agent.[1][2][7]

This document provides a detailed protocol for utilizing Western blot to analyze the effects of AS1708727 on FOXO1 and its downstream targets.

Signaling Pathway and Mechanism of Action

The PI3K/Akt/FOXO1 signaling pathway is a critical regulator of cellular function. Upon activation by growth factors or insulin, PI3K phosphorylates PIP2 to PIP3, which in turn activates Akt. Activated Akt phosphorylates FOXO1 at multiple sites, leading to its sequestration in the cytoplasm and preventing its nuclear translocation and transcriptional activity. AS1708727 acts by directly inhibiting FOXO1, thereby preventing the transcription of its target genes, even in the absence of PI3K/Akt signaling.

Figure 1: PI3K/Akt/FOXO1 signaling pathway and the inhibitory action of AS1708727.

Experimental Protocol: Western Blot Analysis of FOXO1 and its Targets

This protocol outlines the steps to assess the effect of AS1708727 on the protein expression of total FOXO1, phosphorylated FOXO1 (p-FOXO1), and its downstream targets.

I. Cell Culture and Treatment

• Cell Seeding: Plate cells (e.g., HepG2, Fao hepatocytes) at an appropriate density in 6-well plates and allow them to adhere overnight.

• Serum Starvation (Optional): To reduce basal PI3K/Akt pathway activation, serum-starve the cells for 4-6 hours in a serum-free medium prior to treatment.

• AS1708727 Treatment: Treat cells with varying concentrations of AS1708727 (e.g., 0.1, 1, 10 µM) or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 6, 12, 24 hours). The optimal concentration and time should be determined empirically for each cell line.

II. Protein Lysate Preparation

• Cell Lysis: After treatment, wash the cells twice with ice-cold Phosphate Buffered Saline (PBS).

• Add 100-200 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with vortexing every 10 minutes.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant (containing the protein) to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

III. SDS-PAGE and Western Blotting

• Sample Preparation: Mix an equal amount of protein (e.g., 20-40 µg) from each sample with 4x Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto a 4-20% SDS-polyacrylamide gel and run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane at 100V for 1-2 hours at 4°C.

• Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (see Table 1 for suggestions) diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing (Optional): To detect multiple proteins on the same membrane, the membrane can be stripped and re-probed with another primary antibody (e.g., for a loading control like β-actin or GAPDH).

Figure 2: General workflow for the Western blot experiment.

Data Presentation

Summarize the quantitative data from the Western blot analysis in a structured table for easy comparison.

Target Protein	Primary Antibody	Suggested Dilution *	Incubation Time	Expected Band Size (kDa)	Function/Pathway
Total FOXO1	Rabbit anti-FOXO1	1:1000	Overnight at 4°C	~70	Transcription Factor
p-FOXO1 (Ser256)	Rabbit anti-p-FOXO1	1:1000	Overnight at 4°C	~70	Inactive FOXO1
G6Pase	Rabbit anti-G6Pase	1:1000	Overnight at 4°C	~40	Gluconeogenesis[1]
PEPCK	Mouse anti-PEPCK	1:1000	Overnight at 4°C	~62	Gluconeogenesis[1]
ApoC-III	Rabbit anti-ApoC-III	1:1000	Overnight at 4°C	~11	Triglyceride Metabolism[5]
β-actin	Mouse anti-β-actin	1:5000	1 hour at RT	~42	Loading Control
GAPDH	Rabbit anti-GAPDH	1:5000	1 hour at RT	~37	Loading Control

*Note: Optimal antibody dilutions and incubation times should be determined experimentally by the user.

Expected Results

Treatment with AS1708727 is expected to inhibit the transcriptional activity of FOXO1. Consequently, a dose-dependent decrease in the protein expression of FOXO1 target genes, such as G6Pase, PEPCK, and ApoC-III, should be observed.[1][5] The levels of total FOXO1 and phosphorylated FOXO1 may or may not change, as AS1708727 directly inhibits FOXO1's activity rather than its expression or phosphorylation state. The analysis of p-FOXO1 can serve as a control for the status of the PI3K/Akt pathway. A decrease in p-FOXO1 would indicate inhibition of the upstream PI3K/Akt pathway, which would be independent of the direct effect of AS1708727 on FOXO1.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. AS-1708727 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A Review of FoxO1-Regulated Metabolic Diseases and Related Drug Discoveries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of PI3K/AKT and MAPK/ERK pathways causes activation of FOXO transcription factor, leading to cell cycle arrest and apoptosis in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Immunoprecipitation of the FOXO1 Complex Following Treatment with AS1708727

For Researchers, Scientists, and Drug Development Professionals

Introduction

Forkhead box protein O1 (FOXO1) is a critical transcription factor involved in a myriad of cellular processes, including metabolism, cell cycle regulation, and apoptosis.[1][2] Its activity is tightly regulated by post-translational modifications and protein-protein interactions.[3] Dysregulation of FOXO1 has been implicated in several human diseases, including cancer and diabetes.[1] AS1708727 is an orally active small molecule inhibitor of FOXO1 that has been shown to suppress the expression of gluconeogenic genes, such as G6Pase and PEPCK, by inhibiting FOXO1 transcriptional activity.[4][5] Understanding how AS1708727 affects the formation and composition of the FOXO1 protein complex is crucial for elucidating its mechanism of action and for the development of novel therapeutics targeting FOXO1-mediated signaling pathways.

This document provides detailed protocols for the immunoprecipitation of the FOXO1 protein complex from cells treated with AS1708727. The presented methodologies are synthesized from established immunoprecipitation techniques for transcription factors and available data on AS1708727 and FOXO1.

Data Presentation

Quantitative Data for AS1708727 Usage

The following tables summarize key quantitative parameters for the use of AS1708727 in experimental settings, derived from published studies.

Table 1: In Vitro Inhibition of FOXO1 Target Genes by AS1708727

Parameter	Value	Cell Line	Reference
EC50 (G6Pase mRNA)	0.33 µM	Fao cells	[4]
EC50 (PEPCK mRNA)	0.59 µM	Fao cells	[4]
Incubation Time	18 hours	Fao cells	[4]
Concentration Range	0.1 - 3000 µM	Fao cells	[4]

Table 2: In Vivo Administration and Effects of AS1708727 in db/db Mice

Parameter	Value	Administration Route	Reference
Dosage (Pharmacokinetics)	100 - 1000 mg/kg	Oral	[4]
Cmax (300 mg/kg)	26.7 µM	Oral	[4]
Tmax (300 mg/kg)	0.5 hours	Oral	[4]
Dosage (Efficacy)	30 - 300 mg/kg	Oral (twice daily for 4 days)	[4]

Signaling Pathways and Experimental Workflows

FOXO1 Signaling Pathway and Inhibition by AS1708727

The following diagram illustrates the general FOXO1 signaling pathway and the putative point of intervention for AS1708727. Under normal conditions, growth factor signaling activates the PI3K/Akt pathway, leading to the phosphorylation of FOXO1 and its sequestration in the cytoplasm.[1] In the absence of this signaling, FOXO1 translocates to the nucleus and regulates gene expression. AS1708727 is proposed to inhibit the transcriptional activity of nuclear FOXO1.

References

• 1. What are FOXO1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. cusabio.com [cusabio.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for AS1708727 Gene Expression Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1708727 is a potent and orally active inhibitor of the Forkhead Box O1 (FOXO1) transcription factor. FOXO1 plays a crucial role in various cellular processes, including metabolism, apoptosis, and cell cycle regulation. Dysregulation of FOXO1 activity is implicated in several diseases, including type 2 diabetes, hypertriglyceridemia, and cancer. AS1708727 exerts its effects by inhibiting the transcriptional activity of FOXO1, leading to altered expression of downstream target genes. These application notes provide detailed protocols for analyzing the effects of AS1708727 on gene expression, particularly in the context of cancer research.

Mechanism of Action

AS1708727 inhibits the transcriptional output of FOXO1. In metabolic pathways, this leads to a decrease in the expression of genes involved in gluconeogenesis, such as glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate (B93156) carboxykinase (PEPCK), as well as apolipoprotein C-III (apoC-III), which is involved in triglyceride metabolism.[1] In cancer cells, particularly in glioblastoma and basal-like breast cancer, inhibition of FOXO1 by AS1708727 has been shown to induce apoptosis by upregulating the expression of pro-apoptotic genes like FAS cell surface death receptor (FAS) and BCL2L11 (BIM).[2]

Data Presentation

Table 1: In Vitro Efficacy of AS1708727

Target Gene	Assay	EC50 (µM)	Cell Line	Reference
G6Pase	Gene Expression	0.33	Fao hepatocyte cells	[1]
PEPCK	Gene Expression	0.59	Fao hepatocyte cells	[1]

Table 2: Effect of FOXO1 Inhibition on Pro-Apoptotic Gene Expression in Cancer Cell Lines (Illustrative)

Cell Line	Treatment	Target Gene	Fold Change in Expression	Reference
BT549 (Basal-like Breast Cancer)	AS1708727	FAS	Increased	[2]
MDA-MB-468 (Basal-like Breast Cancer)	AS1708727	FAS	Increased	[2]
Glioblastoma Cell Lines	AS1708727	FAS	Increased	[2]

Experimental Protocols

Protocol 1: In Vitro Treatment of Cancer Cell Lines with AS1708727

This protocol describes the general procedure for treating adherent cancer cell lines with AS1708727 to assess its impact on gene expression.

Materials:

• Cancer cell lines (e.g., BT549, MDA-MB-468, LN229, U87-MG)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• AS1708727 (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• 6-well or 12-well cell culture plates

• Trypsin-EDTA

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • One day prior to treatment, seed the cancer cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Preparation of AS1708727 Working Solutions:

  • Thaw the AS1708727 stock solution.

  • Prepare serial dilutions of AS1708727 in complete cell culture medium to achieve the desired final concentrations. A starting concentration range of 100 nM to 1 µM is recommended based on studies with similar FOXO1 inhibitors.[3] A vehicle control (DMSO) should be prepared at the same final concentration as the highest AS1708727 concentration.

• Cell Treatment:

  • Aspirate the old medium from the cell culture plates.

  • Wash the cells once with sterile PBS.

  • Add the prepared media containing the different concentrations of AS1708727 or the vehicle control to the respective wells.

• Incubation:

  • Incubate the cells for the desired treatment duration. A time course of 24, 48, and 72 hours is recommended to observe changes in gene expression.[4]

• Cell Harvesting for RNA Extraction:

  • After the incubation period, aspirate the medium.

  • Wash the cells with PBS.

  • Lyse the cells directly in the wells using a suitable lysis buffer for RNA extraction (see Protocol 2).

Protocol 2: RNA Extraction and Quantitative Real-Time PCR (qRT-PCR)

This protocol outlines the steps for isolating total RNA and performing qRT-PCR to quantify the expression of target genes.

Materials:

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad)

• SYBR Green or TaqMan-based qPCR master mix

• Gene-specific primers for target genes (e.g., FAS, BIM) and a housekeeping gene (e.g., GAPDH, ACTB)

• qRT-PCR instrument

• Nuclease-free water

Procedure:

• Total RNA Extraction:

  • Extract total RNA from the cell lysates according to the manufacturer's protocol of the chosen RNA extraction kit.

  • Quantify the RNA concentration and assess its purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit following the manufacturer's instructions.

• Quantitative Real-Time PCR:

  • Prepare the qPCR reaction mix containing the cDNA template, SYBR Green/TaqMan master mix, forward and reverse primers, and nuclease-free water.

  • Perform the qPCR reaction in a real-time PCR system. A typical thermal cycling profile includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis:

  • Analyze the qPCR data using the comparative Ct (ΔΔCt) method.

  • Normalize the Ct values of the target genes to the Ct values of the housekeeping gene.

  • Calculate the fold change in gene expression in AS1708727-treated samples relative to the vehicle-treated control samples.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: FOXO1 signaling pathway and the inhibitory action of AS1708727.

Experimental Workflow Diagram

Caption: Workflow for analyzing AS1708727-induced gene expression changes.

References

• 1. researchgate.net [researchgate.net]
• 2. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gene expression time-series analysis of camptothecin effects in U87-MG and DBTRG-05 glioblastoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing AS1708727 Concentration for Cell Viability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for optimizing the concentration of AS1708727, a potent and novel inhibitor of the Forkhead box protein O1 (FOXO1), for cell viability experiments. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual representations of the underlying biological pathways and experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AS1708727?

A1: AS1708727 is a small molecule inhibitor that targets FOXO1, a key transcription factor. FOXO1 plays a crucial role in regulating the expression of genes involved in various cellular processes, including apoptosis and cell cycle arrest. By inhibiting FOXO1, AS1708727 can modulate these pathways. Studies have shown that inhibition of FOXO1 by AS1708727 can lead to the induction of pro-apoptotic genes like FAS, ultimately triggering programmed cell death in cancer cells.[1][2]

Q2: What is a good starting concentration range for AS1708727 in cell viability assays?

A2: Based on studies with other FOXO1 inhibitors and the known effective concentrations of AS1708727 for inhibiting its target's transcriptional activity, a broad starting range of 0.1 µM to 100 µM is recommended for initial cell viability screening. For more targeted experiments, a narrower range of 0.1 µM to 10 µM is often a good starting point to determine the half-maximal inhibitory concentration (IC50).

Q3: How long should I incubate my cells with AS1708727?

A3: Incubation times can vary depending on the cell type and the specific experimental question. A common starting point is a 24 to 72-hour incubation period. It is advisable to perform a time-course experiment (e.g., 24h, 48h, and 72h) to determine the optimal incubation time for your specific cell line and experimental goals.

Q4: My cells are detaching after treatment with AS1708727. What should I do?

A4: Cell detachment can be an indication of cytotoxicity. If this occurs, consider the following:

• Lower the concentration: You may be using a concentration that is too high and causing widespread cell death.

• Reduce incubation time: Shorter exposure to the compound may be sufficient to observe the desired effect without excessive toxicity.

• Check your vehicle control: Ensure that the solvent used to dissolve AS1708727 (e.g., DMSO) is not causing toxicity at the final concentration used in your experiment.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High variability between replicates	Inconsistent cell seeding density.	Ensure a homogenous cell suspension and accurate pipetting when seeding plates.
Pipetting errors during drug dilution or addition.	Calibrate pipettes regularly and use a consistent technique. Prepare a master mix of the drug dilution to add to the wells.
No observable effect on cell viability	Concentration of AS1708727 is too low.	Test a higher concentration range.
Incubation time is too short.	Increase the incubation period (e.g., 48h or 72h).
Cell line is resistant to FOXO1 inhibition.	Consider using a different cell line or a positive control known to be sensitive to apoptosis-inducing agents.
Inconsistent results across experiments	Variation in cell passage number.	Use cells within a consistent and low passage number range.
Instability of AS1708727 stock solution.	Prepare fresh stock solutions regularly and store them properly at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Quantitative Data Summary

While specific IC50 values for AS1708727 across a wide range of cell lines are not yet extensively published, the following table provides a template for how to structure and present your own experimentally determined data. The provided experimental protocol will guide you in generating this data.

Cell Line	AS1708727 IC50 (µM) after 24h	AS1708727 IC50 (µM) after 48h	AS1708727 IC50 (µM) after 72h
e.g., U-87 MG (Glioblastoma)	Data to be determined	Data to be determined	Data to be determined
e.g., MCF-7 (Breast Cancer)	Data to be determined	Data to be determined	Data to be determined
e.g., A549 (Lung Cancer)	Data to be determined	Data to be determined	Data to be determined

Experimental Protocol: Determining the IC50 of AS1708727 using an MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of AS1708727 on adherent cancer cell lines.

Materials:

• AS1708727

• Dimethyl sulfoxide (B87167) (DMSO)

• Appropriate cancer cell line and complete culture medium

• 96-well flat-bottom plates

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Drug Preparation and Treatment:

  • Prepare a 10 mM stock solution of AS1708727 in DMSO.

  • Perform serial dilutions of the AS1708727 stock solution in complete culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-treatment control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions to the respective wells.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After incubation, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals by viable cells.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) * 100

  • Plot the percentage of cell viability against the logarithm of the AS1708727 concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of AS1708727 that causes 50% inhibition of cell viability.

Visualizations

AS1708727 Experimental Workflow

Caption: Workflow for determining the IC50 of AS1708727.

FOXO1 Signaling Pathway and AS1708727 Inhibition

Caption: Inhibition of FOXO1 by AS1708727 promotes apoptosis.

References

• 1. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

troubleshooting inconsistent results with AS1708727

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential inconsistencies researchers may encounter when working with the Foxo1 inhibitor, AS1708727.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing significant variability in the anti-hyperglycemic and anti-hypertriglyceridemic effects of AS1708727 in our diabetic mouse model.

A1: Inconsistent in vivo effects can stem from several factors. A critical aspect for AS1708727's efficacy is maintaining a stable blood concentration and ensuring efficient delivery to the liver.[1]

Troubleshooting Steps:

• Formulation and Administration: Ensure the formulation of AS1708727 is prepared correctly and administered consistently. The solubility of AS1708727 can be challenging; refer to the table below for recommended formulations.[2] Inconsistent suspension or improper dosing can lead to variable plasma concentrations.

• Route of Administration: Oral administration has been shown to be effective.[2] Ensure consistent oral gavage technique to minimize variability in absorption.

• Animal Model: The original studies demonstrating the effects of AS1708727 utilized diabetic db/db mice.[1] If you are using a different model, the metabolic state and genetic background could influence the compound's efficacy.

• Blood Concentration Monitoring: If feasible, measure the plasma concentration of AS1708727 post-administration to correlate it with the observed pharmacological effects. Studies have shown that a high rate of compound transition to the liver is crucial for its activity.[1]

Q2: Our in vitro experiments using AS1708727 to inhibit gluconeogenesis show conflicting results.

A2: In vitro results can be sensitive to cell type, culture conditions, and assay methodology.

Troubleshooting Steps:

• Cell Line Selection: The inhibitory effects of AS1708727 on gluconeogenesis have been demonstrated in Fao hepatocyte cells.[1] Ensure the cell line you are using is appropriate and expresses the necessary molecular targets (i.e., Foxo1 and its downstream targets).

• Compound Solubility in Media: AS1708727 has low aqueous solubility. Ensure the compound is fully dissolved in your culture media. It is recommended to first dissolve the compound in DMSO and then dilute it in the media to the final working concentration. Be mindful of the final DMSO concentration, as it can have independent effects on the cells.

• Assay Endpoint: The mechanism of AS1708727 involves the inhibition of gene expression for key gluconeogenic enzymes like G6Pase and PEPCK.[1] Direct measurement of the expression of these genes (e.g., via qPCR) is a more direct and potentially more robust readout than metabolic assays alone.

Data Presentation

AS1708727 Solubility in Different Formulations [2]

Formulation	Solubility	Notes
10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline	≥ 2.08 mg/mL (4.69 mM)	Clear solution. Co-solvents should be added sequentially.
10% DMSO + 90% (20% SBE-β-CD in Saline)	2.08 mg/mL (4.69 mM)	Suspension. Requires ultrasonication. Co-solvents should be added sequentially.
10% DMSO + 90% Corn Oil	≥ 2.08 mg/mL (4.69 mM)	Clear solution. Co-solvents should be added sequentially.
DMSO	~41.67 mg/mL (~93.98 mM)	For in vitro stock solutions.

Experimental Protocols

In Vivo Efficacy Study in db/db Mice

This protocol is a generalized representation based on published research.[1][2]

• Animal Model: Use male diabetic db/db mice.

• Acclimatization: Allow mice to acclimate for at least one week before the start of the experiment.

• Formulation Preparation: Prepare AS1708727 in a suitable vehicle (see table above) at the desired concentration.

• Dosing: Administer AS1708727 orally, for example, twice daily for four consecutive days.[2] A vehicle control group should be included.

• Sample Collection: Collect blood samples at predetermined time points to measure plasma glucose and triglyceride levels.

• Tissue Harvest: At the end of the study, harvest liver tissue for gene expression analysis.

• Analysis:

  • Measure blood glucose and triglyceride levels using standard biochemical assays.

  • Isolate RNA from liver tissue and perform quantitative real-time PCR (qPCR) to measure the mRNA levels of G6Pase, PEPCK, and apoC-III.

Mandatory Visualizations

Caption: Mechanism of AS1708727 in hepatocytes.

Caption: In vivo experimental workflow for AS1708727.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. AS1708727 | Foxo1 inhibitor | CAS# 1253226-93-5 | InvivoChem [invivochem.com]

AS1708727 cytotoxicity in different cell lines

Welcome to the technical support center for AS1708727. This resource is designed for researchers, scientists, and drug development professionals investigating the potential of this novel Foxo1 inhibitor. Here you will find troubleshooting guides and frequently asked questions to assist in your experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the reported cytotoxicity of AS1708727 in different cancer cell lines?

A1: As of our latest literature review, there is a lack of publicly available, quantitative data (such as IC50 values) detailing the specific cytotoxicity of AS1708727 across a broad range of cancer cell lines. While some studies indicate that inhibition of Foxo1 by AS1708727 can lead to reduced colony formation and increased expression of apoptotic genes in glioblastoma (GBM) and basal-like breast cancer cells, specific dose-response cytotoxicity data has not been published. The primary focus of existing research has been on its role in regulating glucose and triglyceride metabolism. Therefore, researchers are encouraged to determine the cytotoxic profile of AS1708727 in their specific cell lines of interest empirically.

Q2: What is the mechanism of action of AS1708727?

A2: AS1708727 is a potent and specific inhibitor of the Forkhead box protein O1 (Foxo1). Foxo1 is a transcription factor that plays a crucial role in regulating the expression of genes involved in various cellular processes, including gluconeogenesis, apoptosis, and cell cycle control. In the context of cancer, the PI3K/Akt signaling pathway is often hyperactivated. Akt (also known as Protein Kinase B) phosphorylates Foxo1, leading to its exclusion from the nucleus and subsequent inactivation. By inhibiting Foxo1, AS1708727 can modulate the transcriptional activity of Foxo1 target genes, which may have implications for cancer cell survival and proliferation.

Q3: How can I determine the cytotoxicity of AS1708727 in my cell line of interest?

A3: A common and reliable method to determine the cytotoxicity of a compound is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Below is a detailed protocol and a troubleshooting guide to help you perform this experiment.

Troubleshooting and Experimental Guides

Guide: Determining AS1708727 Cytotoxicity using the MTT Assay

This guide provides a standard protocol to assess the cytotoxic effects of AS1708727 on your chosen cell lines.

Experimental Protocol: MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of AS1708727 in a specific cell line.

Materials:

• AS1708727 compound

• Your cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS, sterile-filtered)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader (capable of measuring absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (typically 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of AS1708727 in complete culture medium. A common starting range is from 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same concentration of the compound's solvent, e.g., DMSO, as the highest concentration of AS1708727).

  • Also, include a "no-cell" control (medium only) for background absorbance.

  • Remove the old medium from the wells and add 100 µL of the prepared compound dilutions to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for another 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization:

  • After the MTT incubation, carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently pipette up and down or use a plate shaker to ensure complete solubilization.

• Absorbance Measurement:

  • Read the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no-cell" control from all other absorbance values.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance of treated cells / Absorbance of vehicle control) x 100

  • Plot the percentage of cell viability against the logarithm of the AS1708727 concentration.

  • Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Data Presentation:

While specific data for AS1708727 is not available, a typical data summary table would look like this:

Cell Line	Cancer Type	AS1708727 IC50 (µM)
e.g., MCF-7	Breast Adenocarcinoma	To be determined
e.g., A549	Lung Carcinoma	To be determined
e.g., U87-MG	Glioblastoma	To be determined
e.g., HepG2	Hepatocellular Carcinoma	To be determined

Visualization of Experimental Workflow and Signaling Pathway

Caption: Workflow for determining the cytotoxicity of AS1708727 using an MTT assay.

Caption: The PI3K/Akt signaling pathway and the inhibitory action of AS1708727 on Foxo1.

Troubleshooting Guide for MTT Assay

Issue	Possible Cause(s)	Recommended Solution(s)
High background in "no-cell" control wells	- Contamination of the medium or reagents. - MTT was exposed to light for a prolonged period.	- Use fresh, sterile medium and reagents. - Keep the MTT solution protected from light.
Low signal or weak color development	- Cell seeding density is too low. - Incubation times (for cells or MTT) are too short. - The metabolic activity of the cell line is inherently low.	- Optimize cell seeding density for your specific cell line. - Increase incubation times as needed (e.g., 72 hours for cells, 4 hours for MTT).
Inconsistent results between replicate wells	- Uneven cell seeding. - Pipetting errors. - Incomplete solubilization of formazan crystals.	- Ensure a single-cell suspension before seeding. - Use a multichannel pipette for consistency. - Ensure formazan is fully dissolved by gentle mixing before reading.
Precipitation of the compound in the medium	- The compound has low solubility in aqueous solutions. - The concentration of the solvent (e.g., DMSO) is too high.	- Check the solubility of AS1708727. - Ensure the final solvent concentration is low (typically <0.5%) and consistent across all wells.

AS1708727 Dose-Response Curve Optimization: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing dose-response curve experiments with the Foxo1 inhibitor, AS1708727.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AS1708727?

AS1708727 is an orally active and potent inhibitor of the Forkhead Box Protein O1 (Foxo1) transcription factor.[1][2][3] Foxo1 plays a crucial role in regulating the expression of genes involved in gluconeogenesis, such as Glucose-6-Phosphatase (G6Pase) and Phosphoenolpyruvate Carboxykinase (PEPCK).[1][2][3][4] By inhibiting Foxo1, AS1708727 can suppress the expression of these genes, leading to a reduction in blood glucose levels.[1][2][3]

Q2: What is the expected potency of AS1708727 in vitro?

The half-maximal effective concentration (EC50) of AS1708727 has been determined for its effect on the downstream targets of Foxo1. In Fao cells, a rat hepatoma cell line, AS1708727 inhibits the expression of G6Pase and PEPCK with EC50 values of 0.33 µM and 0.59 µM, respectively.[1][2]

Q3: What cell lines are recommended for studying the effects of AS1708727?

Fao cells, derived from the H4IIE hepatoma cell line, are a suitable model for studying the in vitro effects of AS1708727 on the regulation of gluconeogenic gene expression.[1][2]

Q4: What is the recommended concentration range and incubation time for in vitro experiments?

A broad concentration range from 0.1 µM to 3000 µM has been used to demonstrate a dose-dependent reduction in G6Pase and PEPCK mRNA levels in Fao cells.[1][2] An incubation time of 18 hours is recommended to observe these effects.[1][2]

AS1708727 Signaling Pathway

The following diagram illustrates the simplified signaling pathway affected by AS1708727. Under conditions of low insulin, Foxo1 translocates to the nucleus and promotes the transcription of genes involved in gluconeogenesis. AS1708727 inhibits this activity, leading to a decrease in the production of glucose.

Caption: Simplified signaling pathway of AS1708727 action.

Experimental Protocols

Key Experimental Parameters for AS1708727 Dose-Response Curve Generation

Parameter	Recommendation
Cell Line	Fao (rat hepatoma)
Seeding Density	2 x 10^4 cells/well in a 96-well plate
Culture Medium	DMEM with 10% FBS, 1% Penicillin-Streptomycin
Compound Dilution	Serial dilution in DMSO, then in culture medium (final DMSO <0.1%)
Concentration Range	0.01 µM to 100 µM (e.g., 8-point, 3-fold serial dilution)
Incubation Time	18 hours
Readout	qPCR for G6Pase and PEPCK mRNA levels, or a luciferase reporter assay
Controls	Vehicle (DMSO) control, positive control (e.g., another known Foxo1 inhibitor)

Detailed Methodology: qPCR-based Dose-Response Assay

• Cell Seeding:

  • Culture Fao cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh culture medium.

  • Seed 2 x 10^4 cells in 100 µL of medium per well in a 96-well plate.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of AS1708727 in DMSO.

  • Perform a serial dilution of the stock solution in DMSO to create a range of concentrations.

  • Further dilute each DMSO concentration in culture medium to achieve the final desired concentrations with a final DMSO concentration of less than 0.1%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of AS1708727 or vehicle control.

• Incubation:

  • Incubate the plate for 18 hours at 37°C and 5% CO2.

• RNA Extraction and cDNA Synthesis:

  • Lyse the cells directly in the wells using a suitable lysis buffer.

  • Extract total RNA using a commercial kit according to the manufacturer's instructions.

  • Synthesize cDNA from the extracted RNA.

• Quantitative PCR (qPCR):

  • Perform qPCR using primers specific for G6Pase, PEPCK, and a housekeeping gene (e.g., GAPDH, β-actin).

  • Analyze the qPCR data using the ΔΔCt method to determine the relative expression of the target genes.

• Data Analysis:

  • Normalize the expression of G6Pase and PEPCK to the housekeeping gene.

  • Calculate the percent inhibition of gene expression for each concentration of AS1708727 relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the AS1708727 concentration.

  • Fit a sigmoidal dose-response curve to the data using a non-linear regression model to determine the EC50 value.

Troubleshooting Guide

Troubleshooting Workflow for Common Dose-Response Curve Issues

Caption: A logical workflow for troubleshooting common dose-response curve issues.

Common Problems and Solutions

Problem	Possible Cause(s)	Recommended Solution(s)
High Background Signal	- Autofluorescence of the compound.- Non-specific binding of detection reagents.	- Run a compound-only control to assess autofluorescence.- Optimize washing steps and blocking conditions.
No Dose-Response (Flat Curve)	- Compound is inactive at the tested concentrations.- Incorrect concentration range tested.	- Verify the identity and purity of the compound.- Test a wider range of concentrations, both higher and lower.
Non-Sigmoidal Curve (e.g., U-shaped)	- Biphasic dose-response (hormesis).- Off-target effects at high concentrations.	- Use a biphasic curve fitting model.- Investigate potential off-target activities through selectivity profiling.
Shallow or Incomplete Curve	- The highest concentration tested is not sufficient to achieve maximal inhibition.- Compound has low potency.	- Extend the concentration range to higher doses.- If the compound is truly low potency, this may be the true shape of the curve.
High Variability Between Replicates	- Inconsistent cell seeding.- Pipetting errors.- Edge effects in the 96-well plate.	- Ensure a homogenous cell suspension and use a multichannel pipette for seeding.- Use calibrated pipettes and proper technique.- Avoid using the outer wells for experimental samples; fill them with sterile PBS or media instead.[5][6][7][8][9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AS1708727 | Foxo1 inhibitor | CAS# 1253226-93-5 | InvivoChem [invivochem.com]
• 3. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploring the Potential of Natural Products as FoxO1 Inhibitors: an In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Three Ways To Reduce Microplate Edge Effect | Microplate Assays [wellplate.com]
• 6. benchchem.com [benchchem.com]
• 7. biospherix.com [biospherix.com]
• 8. scipro.com [scipro.com]
• 9. Blog [midsci.com]

Technical Support Center: AS1708727 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in experiments involving the Foxo1 inhibitor, AS1708727.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for AS1708727?

A1: AS1708727 is a novel inhibitor of the forkhead transcription factor Foxo1.[1] By inhibiting Foxo1, AS1708727 suppresses the gene expression of key enzymes involved in gluconeogenesis, such as glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate (B93156) carboxykinase (PEPCK), as well as apolipoprotein C-III (apoC-III), which is involved in triglyceride metabolism.[1] This leads to anti-hyperglycemic and anti-hypertriglyceridemic effects.

Q2: What are the common experimental systems used to study AS1708727?

A2: Published research on AS1708727 has utilized both in vitro and in vivo models. In vitro studies have been conducted using Fao hepatocyte cells to investigate the compound's effect on gluconeogenesis.[1] In vivo studies have employed diabetic db/db mice to demonstrate its effects on blood glucose and triglyceride levels.[1]

Q3: What is the recommended solvent for AS1708727?

A3: While the specific solvent used in the initial report is not detailed, for in vitro experiments, compounds of this nature are typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. It is crucial to use a final DMSO concentration that does not affect cell viability or the experimental outcome, typically below 0.5%. For in vivo studies, the vehicle used for administration in db/db mice should be carefully selected and controlled for.

Q4: What are the potential sources of variability in my AS1708727 experiments?

A4: Variability in experiments with any small molecule inhibitor, including AS1708727, can arise from several factors:

• Compound Handling and Storage: Improper storage can lead to degradation of the compound. Ensure it is stored as recommended by the supplier, protected from light and moisture. Inconsistent freeze-thaw cycles of stock solutions can also introduce variability.

• Cell Culture Conditions: Variations in cell passage number, confluency, and serum concentration can alter cellular responses to treatment.

• In Vivo Model Differences: The age, sex, and genetic background of animal models can significantly impact experimental outcomes.[2][3]

• Experimental Procedure: Inconsistent incubation times, reagent concentrations, and technical execution of assays can introduce significant error.[4]

Troubleshooting Guides

In Vitro Experiments

Issue 1: High variability in cell viability/cytotoxicity assays.

Potential Cause	Troubleshooting Step
Inconsistent cell seeding density	Ensure a uniform number of cells are seeded in each well. Use a cell counter for accuracy.
Edge effects in multi-well plates	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Variable drug concentration	Prepare a master mix of the final drug dilution to add to the wells, rather than diluting individually in each well.
Inconsistent incubation time	Use a timer to ensure all plates are treated and processed for the exact same duration.

Issue 2: Inconsistent results in gene expression analysis (qPCR or Western Blot).

Potential Cause	Troubleshooting Step
Variable cell confluency at time of treatment	Standardize the cell confluency at the start of each experiment, as this can affect signaling pathways.
RNA/Protein degradation	Use appropriate inhibitors (RNase inhibitors, protease/phosphatase inhibitors) during sample preparation. Work quickly and on ice.
Inconsistent sample loading	For Western Blots, perform a protein quantification assay (e.g., BCA) to ensure equal loading. For qPCR, use a stable housekeeping gene for normalization.
Suboptimal antibody performance (Western Blot)	Validate antibodies for specificity and optimal dilution. Run appropriate positive and negative controls.

In Vivo Experiments

Issue 1: High variability in blood glucose or triglyceride measurements in animal models.

Potential Cause	Troubleshooting Step
Variability in food intake	House animals individually during feeding studies to accurately monitor food consumption. Ensure ad libitum access to food and water unless the protocol specifies otherwise.
Circadian rhythm effects	Perform blood sampling and drug administration at the same time each day to minimize variations due to circadian rhythms.
Stress-induced hyperglycemia	Handle animals gently and consistently to minimize stress, which can acutely raise blood glucose levels.
Inconsistent drug administration	Ensure accurate and consistent dosing for each animal. For oral gavage, ensure the compound is properly in suspension or solution.

Experimental Protocols

Protocol 1: In Vitro Inhibition of Gluconeogenesis in Fao Hepatocytes

• Cell Culture: Culture Fao hepatocyte cells in appropriate media and conditions until they reach 80-90% confluency.

• Starvation: Prior to treatment, starve the cells in serum-free media for a defined period (e.g., 12-24 hours) to induce gluconeogenesis.

• AS1708727 Treatment: Prepare a stock solution of AS1708727 in DMSO. Dilute the stock solution in serum-free media to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Induction of Gluconeogenesis: Treat the cells with a gluconeogenic substrate cocktail (e.g., lactate (B86563) and pyruvate).

• Incubation: Incubate the cells for a specified time (e.g., 6-24 hours).

• Glucose Measurement: Collect the culture media and measure the glucose concentration using a commercially available glucose assay kit.

• Data Analysis: Normalize the glucose production to the total protein content of the cells in each well.

Protocol 2: In Vivo Efficacy Study in db/db Mice

• Acclimatization: Acclimatize diabetic db/db mice to the housing conditions for at least one week before the start of the experiment.

• Baseline Measurements: Measure baseline blood glucose and triglyceride levels from tail vein blood samples after a period of fasting.

• Randomization: Randomize animals into treatment and vehicle control groups based on their baseline measurements.

• Drug Administration: Prepare a formulation of AS1708727 in a suitable vehicle. Administer the compound or vehicle to the respective groups daily via the desired route (e.g., oral gavage).

• Monitoring: Monitor blood glucose and triglyceride levels at regular intervals throughout the study. Body weight and food intake should also be recorded.

• Terminal Endpoint: At the end of the study, collect terminal blood samples and tissues (e.g., liver) for further analysis (e.g., gene expression of G6Pase, PEPCK, apoC-III).

Visualizations

Signaling Pathway of AS1708727 Action

Caption: Insulin signaling pathway and the inhibitory action of AS1708727 on Foxo1.

Experimental Workflow for In Vitro Studies

Caption: A generalized workflow for in vitro experiments with AS1708727.

Troubleshooting Logic for High In Vitro Variability

Caption: A logical approach to troubleshooting high variability in in vitro assays.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Variability in in vivo studies: Defining the upper limit of performance for predictions of systemic effect levels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Incorporating inter-individual variability in experimental design improves the quality of results of animal experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sources of variability and effect of experimental approach on expression profiling data interpretation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Controlling for Solvent Effects of AS1708727 In Vitro

Welcome to the technical support center for the novel Foxo1 inhibitor, AS1708727. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on controlling for potential solvent effects during in vitro experiments. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues and ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving AS1708727 for in vitro use?

A1: AS1708727 is sparingly soluble in aqueous solutions. The recommended solvent for creating a stock solution for in vitro assays is dimethyl sulfoxide (B87167) (DMSO). It is advisable to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO, which can then be serially diluted to the final working concentration in your cell culture medium or assay buffer.

Q2: What is the maximum final concentration of DMSO that is safe for my cells?

A2: The maximum tolerated concentration of DMSO varies between cell lines and depends on the duration of exposure. As a general guideline, most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant cytotoxicity.[1] However, it is crucial to determine the specific tolerance of your cell line through a solvent toxicity test. Some sensitive cell lines may show adverse effects at concentrations as low as 0.1%.[2]

Q3: How can I control for the effects of the solvent in my experiments?

A3: It is essential to include a "vehicle control" in all your experiments. The vehicle control should contain the same final concentration of the solvent (e.g., DMSO) used to dissolve AS1708727, but without the compound itself. This allows you to distinguish the effects of the compound from any potential effects of the solvent on your experimental system.

Q4: I am observing unexpected or inconsistent results in my cell-based assays. Could the solvent be the cause?

A4: Yes, inconsistent results can arise from solvent-related issues. Common problems include:

• Compound Precipitation: If the final concentration of AS1708727 exceeds its solubility limit in the aqueous assay buffer, it can precipitate out of solution, leading to inaccurate and variable results.

• Solvent Toxicity: If the final DMSO concentration is too high, it can induce cytotoxicity, affecting cell viability and influencing assay readouts.[3][4][5]

• Solvent-Induced Biological Activity: At certain concentrations, DMSO has been reported to have biological effects, such as inducing cell differentiation or affecting inflammatory responses.[6]

Refer to the troubleshooting guides below for detailed solutions to these issues.

Troubleshooting Guides

Issue 1: Precipitation of AS1708727 in Cell Culture Medium

Symptoms:

• Visible particulate matter or cloudiness in the cell culture wells after adding the compound.

• Inconsistent or non-reproducible results in dose-response experiments.

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Exceeding Aqueous Solubility	The final concentration of AS1708727 in the cell culture medium is higher than its solubility limit.	Determine the maximum soluble concentration of AS1708727 in your specific medium by preparing serial dilutions and observing for precipitation. Perform a pre-assay solubility check by incubating the compound in the medium for the duration of your experiment and then centrifuging to look for a pellet.
"Crashing Out" During Dilution	Rapid dilution of a high-concentration DMSO stock into an aqueous medium can cause the compound to immediately precipitate.	Perform a serial dilution of the AS1708727 stock solution in pre-warmed (37°C) cell culture medium. Add the compound dropwise while gently vortexing the medium to ensure gradual mixing.
Low Temperature of Medium	The solubility of many compounds, including AS1708727, is lower at colder temperatures.	Always use pre-warmed (37°C) cell culture medium when preparing your final dilutions.
Interaction with Media Components	Components in the cell culture medium, such as proteins in fetal bovine serum (FBS), can sometimes interact with the compound and reduce its solubility.	Test the solubility of AS1708727 in a simpler buffer, such as phosphate-buffered saline (PBS), to determine if media components are contributing to the precipitation. If so, consider reducing the serum concentration or using a serum-free medium if your experimental design allows.

Experimental Workflow for Solubility Assessment

Caption: Workflow for determining the maximum soluble concentration of AS1708727.

Issue 2: Controlling for Solvent-Induced Effects

Symptoms:

• Changes in cell morphology, viability, or signaling in the vehicle control group compared to the untreated control group.

• High background signal or unexpected results in biochemical or reporter assays.

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
DMSO Cytotoxicity	The final concentration of DMSO is toxic to the cells, leading to decreased viability and altered cellular functions.	Determine the maximum non-toxic DMSO concentration for your specific cell line using a cell viability assay (e.g., MTT, CellTiter-Glo®). Always keep the final DMSO concentration below this limit and consistent across all experimental groups, including the vehicle control.
DMSO-Mediated Biological Activity	DMSO can have off-target effects on cellular processes, such as inducing differentiation, altering gene expression, or affecting enzyme activity.	Maintain the lowest possible final DMSO concentration (ideally ≤ 0.1%). Ensure that the vehicle control shows no significant difference from the untreated control for the endpoint being measured. If a difference is observed, the experimental design may need to be modified, or an alternative solvent considered if possible.
Solvent Effects on Assay Components	DMSO can interfere with assay reagents or enzymes, leading to inaccurate readings.	Run a cell-free control with AS1708727 and DMSO to check for direct interference with the assay components. For enzyme assays, it has been shown that DMSO can perturb enzyme structure and activity, so it is crucial to maintain a consistent low concentration.[7]

Quantitative Data: Effects of DMSO on Cell Viability

The following table summarizes the reported effects of different DMSO concentrations on the viability of various cell lines. Note that these values can vary depending on the specific experimental conditions.

DMSO Concentration (v/v)	Cell Line	Exposure Time	Effect on Viability	Reference
0.1%	Human Skin Fibroblasts	4 days	Safest concentration, enhances proliferation	[7]
0.5%	MCF-7, RAW-264.7, HUVEC	Not specified	Little to no toxicity	[1][8]
1%	RGC-5	24 hours	Significant decrease in cell viability	[4]
>1%	Various	Not specified	Inhibitory effects on cell growth and function	[6]
2.14%	RGC-5	24 hours	IC50 (50% reduction in viability)	[4]
3.6%	Not specified	Not specified	Reduced cell viability by 40-50%	[3]
5% and 10%	Human Apical Papilla Cells	24, 48, 72 hours, 7 days	Cytotoxic	[5]

Experimental Protocols

Protocol 1: Determining the Maximum Non-Toxic DMSO Concentration

This protocol outlines the steps to determine the highest concentration of DMSO that does not significantly affect the viability of your chosen cell line.

Materials:

• Your cell line of interest

• Complete cell culture medium

• 96-well clear-bottom cell culture plates

• Dimethyl sulfoxide (DMSO), cell culture grade

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare DMSO Dilutions: Prepare a series of dilutions of DMSO in your complete cell culture medium. A common range to test is 0.01% to 5% (v/v). Include a medium-only control (0% DMSO).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared DMSO dilutions to the respective wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Viability Assay: Perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis: Read the plate using a plate reader at the appropriate wavelength. Calculate the percentage of cell viability for each DMSO concentration relative to the 0% DMSO control. The highest concentration that does not cause a significant decrease in cell viability is your maximum non-toxic concentration.

Protocol 2: In Vitro Assay for AS1708727 with Solvent Control

This protocol provides a general framework for conducting an in vitro experiment with AS1708727, incorporating the necessary solvent controls. This example focuses on a gene expression assay in hepatocytes, similar to the studies on G6Pase and PEPCK.[5]

Materials:

• Hepatocyte cell line (e.g., HepG2, Fao)

• Complete cell culture medium

• AS1708727 stock solution in DMSO

• Vehicle control (100% DMSO)

• Untreated control (medium only)

• RNA extraction kit

• qRT-PCR reagents and instrument

Procedure:

• Cell Seeding: Seed hepatocytes in a suitable culture plate and allow them to adhere.

• Prepare Treatment Solutions:

  • AS1708727 Treatment: Prepare serial dilutions of the AS1708727 DMSO stock in pre-warmed medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all dilutions and below the predetermined non-toxic limit.

  • Vehicle Control: Prepare a solution containing the same final concentration of DMSO as the highest concentration of AS1708727, but without the compound.

  • Untreated Control: Use medium only.

• Treatment: Treat the cells with the prepared solutions and incubate for the desired time (e.g., 6-24 hours).

• RNA Extraction: After incubation, lyse the cells and extract total RNA using a commercial kit according to the manufacturer's protocol.

• qRT-PCR: Perform quantitative reverse transcription PCR (qRT-PCR) to analyze the expression of Foxo1 target genes (e.g., G6Pase, PEPCK).

• Data Analysis: Normalize the gene expression data to a housekeeping gene. Compare the gene expression in the AS1708727-treated groups to the vehicle control group to determine the specific effect of the inhibitor. The untreated control serves as a baseline for normal gene expression.

Experimental Workflow for In Vitro Assay

Caption: General workflow for an in vitro experiment with AS1708727 and controls.

Signaling Pathway

AS1708727 is an inhibitor of the transcription factor Foxo1. Foxo1 plays a crucial role in regulating the expression of genes involved in gluconeogenesis and lipogenesis. The simplified signaling pathway below illustrates the mechanism of action of AS1708727. Under conditions of low insulin, Foxo1 is active in the nucleus and promotes the transcription of genes like G6Pase and PEPCK, leading to increased glucose production. AS1708727 inhibits the transcriptional activity of Foxo1, thereby reducing the expression of these genes.[5][9]

Caption: Simplified signaling pathway showing the inhibitory action of AS1708727 on Foxo1-mediated transcription.

References

• 1. Regulation of basal expression of hepatic PEPCK and G6Pase by AKT2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 3. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 4. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - AT [thermofisher.com]
• 5. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. abcam.com [abcam.com]
• 7. DMSO-Perturbing Assay for Identifying Promiscuous Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Exploring the Potential of Natural Products as FoxO1 Inhibitors: an In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating AS1708727 Efficacy in New Cancer Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel FOXO1 inhibitor, AS1708727, and its analogue, AS1842856, in emerging cancer models. The data presented herein is based on recent preclinical findings and is intended to inform further research and development of FOXO1-targeted cancer therapies. While AS1708727 has shown initial promise, more extensive quantitative data is available for AS1842856, which serves as a key comparator in this guide.

Executive Summary

Forkhead box protein O1 (FOXO1) is a transcription factor with a complex, context-dependent role in cancer. While often acting as a tumor suppressor, in certain aggressive cancers such as glioblastoma multiforme (GBM) and basal-like breast cancer (BBC), FOXO1 has been implicated in promoting cancer stem cell-like properties.[1] Inhibition of FOXO1 has therefore emerged as a potential therapeutic strategy for these hard-to-treat malignancies.

This guide focuses on the efficacy of two small molecule FOXO1 inhibitors, AS1708727 and AS1842856. Recent in vitro studies have demonstrated that both compounds can reduce the viability of GBM and BBC cell lines.[1] AS1842856, for which more extensive data is available, has been shown to induce apoptosis by upregulating the expression of pro-apoptotic genes FAS and BIM.[1]

Comparative Efficacy of FOXO1 Inhibitors

The following tables summarize the available experimental data for AS1708727 and AS1842856 in glioblastoma and basal-like breast cancer cell lines.

Table 1: In Vitro Efficacy of AS1708727 in Cancer Cell Lines

Cancer Type	Cell Line	Observed Effect
Basal-like Breast Cancer	BT549	Reduced colony formation
Basal-like Breast Cancer	MDA-MB-468	Reduced colony formation
Glioblastoma	LN18	Reduced colony formation

Data extracted from Flores et al., 2023.[1]

Table 2: In Vitro Efficacy of AS1842856 in Cancer Cell Lines

Cancer Type	Cell Line	Observed Effect
Basal-like Breast Cancer	BT549	Reduced colony formation, Induction of FAS and BIM gene expression, Apoptosis
Basal-like Breast Cancer	MDA-MB-468	Reduced colony formation, Induction of FAS gene expression, Apoptosis
Glioblastoma	DBTRG-05MG	Reduced colony formation, Induction of FAS and BIM gene expression
Glioblastoma	A172	Reduced colony formation, Induction of FAS and BIM gene expression
Glioblastoma	LN229	Reduced colony formation, Induction of FAS and BIM gene expression, Apoptosis
Glioblastoma	LN18	Reduced colony formation, Induction of BIM gene expression
Glioblastoma	U87MG	Induction of FAS and BIM gene expression

Data extracted from Flores et al., 2023.[1]

Signaling Pathway and Experimental Workflow

To visually represent the underlying mechanisms and experimental procedures, the following diagrams have been generated.

Caption: FOXO1 signaling pathway in the context of cancer and therapeutic inhibition.

Caption: General experimental workflow for evaluating FOXO1 inhibitor efficacy in vitro.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on the procedures described by Flores et al., 2023.[1]

Colony Formation Assay

• Cell Seeding: Glioblastoma or basal-like breast cancer cells were seeded in 6-well plates at a density of 2,700 cells per well.

• Treatment: After 24 hours, cells were treated with AS1708727, AS1842856 (at concentrations of 200 nM, 500 nM, and 1.0 µM), or a vehicle control.

• Incubation: Plates were incubated for 5 days to allow for colony formation.

• Staining: The medium was removed, and the colonies were fixed and stained with crystal violet.

• Analysis: The number of colonies was quantified to assess the impact of the inhibitors on cell viability and proliferation.

Quantitative Real-Time PCR (qRT-PCR)

• Cell Treatment: Cells were treated with 1 µM AS1842856 or a vehicle control for 48 hours.

• RNA Extraction: Total RNA was isolated from the treated cells.

• cDNA Synthesis: Complementary DNA (cDNA) was synthesized from the extracted RNA using reverse transcriptase.

• PCR Amplification: qRT-PCR was performed using primers specific for FAS, BIM, and a housekeeping gene (e.g., TUBB) for normalization.

• Data Analysis: The relative gene expression levels were calculated using the comparative Ct method.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Cells were treated with 1 µM AS1842856 or a vehicle control.

• Staining: Following treatment, cells were harvested and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells were analyzed by flow cytometry to quantify the percentage of apoptotic (Annexin V positive) and necrotic (PI positive) cells.

• Western Blot for Cleaved Caspase-3: As a complementary method, protein lysates from treated cells were analyzed by Western blotting using an antibody specific for cleaved caspase-3, a key marker of apoptosis.

Conclusion and Future Directions

The available data suggests that FOXO1 inhibition, exemplified by AS1708727 and AS1842856, represents a promising therapeutic avenue for glioblastoma and basal-like breast cancer. While both compounds show efficacy in reducing cancer cell viability, further studies are required to provide a more detailed quantitative comparison of their potency and to elucidate their full mechanisms of action. Future research should focus on obtaining dose-response curves and IC50 values for both inhibitors in a wider range of cancer models, including patient-derived xenografts, to better predict their clinical potential.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to FOXO1 Inhibitors: AS1708727 vs. AS1842856

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two prominent FOXO1 inhibitors, AS1708727 and AS1842856. The information presented is intended to assist researchers in making informed decisions for their specific experimental needs.

Introduction to FOXO1 Inhibition

Forkhead box protein O1 (FOXO1) is a transcription factor that plays a crucial role in regulating various cellular processes, including metabolism, cell cycle, and apoptosis.[1][2] Its dysregulation is implicated in several diseases, including diabetes and cancer.[3][4] Small molecule inhibitors of FOXO1, such as AS1708727 and AS1842856, are valuable tools for studying FOXO1 function and represent potential therapeutic agents.

Quantitative Performance Comparison

The following tables summarize the key quantitative data for AS1708727 and AS1842856 based on available experimental evidence.

Table 1: In Vitro Potency and Selectivity

Parameter	AS1708727	AS1842856	Reference(s)
Target	FOXO1	FOXO1	[5][6]
IC50	Not explicitly reported	33 nM (for FOXO1 transactivation)	[6][7]
EC50	0.33 µM (for G6Pase inhibition) 0.59 µM (for PEPCK inhibition)	Not explicitly reported	[5][8]
Selectivity	Not explicitly reported	Highly selective for FOXO1 over FOXO3a and FOXO4 (>1 µM)
Mechanism of Action	Inhibits gluconeogenic gene expression	Directly binds to unphosphorylated (active) FOXO1, blocking its transcriptional activity	[3][6][9]

Table 2: In Vivo Efficacy and Administration

Parameter	AS1708727	AS1842856	Reference(s)
Animal Model	db/db mice	db/db mice, Wistar rats	[3][5][10]
Administration Route	Oral	Oral	[5][8][10]
Dosage	30 to 300 mg/kg	100 mg/kg (rats, p.o.), 1 mg/kg (rats, i.v.)	[5][8][10]
Observed Effects	Reduced blood glucose and triglyceride levels	Reduced fasting plasma glucose levels	[3][10]
Oral Bioavailability	Not explicitly reported	1.47% (in Wistar rats)	[10]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are outlined below.

FOXO1 Inhibition Assay (Luciferase Reporter Assay for AS1842856)

This assay is designed to measure the ability of a compound to inhibit the transcriptional activity of FOXO1.

• Cell Culture and Transfection: HepG2 cells are cultured in appropriate media. Cells are transiently transfected with a FOXO1 expression vector and a luciferase reporter plasmid containing FOXO1 binding sites in its promoter.

• Compound Treatment: Following transfection, cells are treated with varying concentrations of AS1842856 or a vehicle control (e.g., DMSO).

• Luciferase Activity Measurement: After an incubation period, cells are lysed, and luciferase activity is measured using a luminometer.

• Data Analysis: The reduction in luciferase activity in the presence of the inhibitor, relative to the control, is used to determine the IC50 value.

Gene Expression Analysis (qPCR for AS1708727)

This method is used to assess the effect of the inhibitor on the expression of FOXO1 target genes involved in gluconeogenesis.

• Cell Culture and Treatment: Fao hepatoma cells are cultured and treated with different concentrations of AS1708727 for a specified time (e.g., 18 hours).[5][8]

• RNA Extraction and cDNA Synthesis: Total RNA is extracted from the cells, and its quality and quantity are assessed. First-strand cDNA is synthesized from the RNA template.

• Quantitative PCR (qPCR): qPCR is performed using primers specific for target genes (e.g., G6Pase, PEPCK) and a reference gene (e.g., TUBB).[11]

• Data Analysis: The relative mRNA expression levels of the target genes are calculated and normalized to the reference gene. The dose-dependent reduction in mRNA levels indicates the inhibitory effect of the compound.

In Vivo Studies in db/db Mice

These studies evaluate the anti-diabetic effects of the FOXO1 inhibitors.

• Animal Model: Diabetic db/db mice are used as a model for type 2 diabetes.[3]

• Compound Administration: AS1708727 or AS1842856 is administered orally to the mice, typically once or twice daily for several days.[3][5]

• Blood Glucose and Triglyceride Measurement: Blood samples are collected at various time points, and plasma glucose and triglyceride levels are measured.

• Gene Expression Analysis (optional): At the end of the study, liver tissue can be collected to analyze the expression of FOXO1 target genes.[3]

• Data Analysis: The changes in blood glucose and triglyceride levels in the treated group are compared to the vehicle-treated control group to assess the in vivo efficacy of the inhibitor.

Visualizing Key Pathways and Workflows

FOXO1 Signaling Pathway

The following diagram illustrates the central role of FOXO1 in the insulin (B600854) signaling pathway and its regulation through phosphorylation.

Caption: Simplified FOXO1 signaling pathway and points of inhibition.

General Experimental Workflow for Inhibitor Characterization

This diagram outlines a typical workflow for evaluating the efficacy of a FOXO1 inhibitor.

Caption: General workflow for characterizing FOXO1 inhibitors.

Summary and Conclusion

Both AS1708727 and AS1842856 are effective inhibitors of FOXO1 with demonstrated in vitro and in vivo activity. AS1842856 exhibits high potency with a reported IC50 of 33 nM and is highly selective for FOXO1.[6][7] It acts by directly binding to the active form of FOXO1.[6][9] AS1708727 effectively inhibits the expression of gluconeogenic genes with EC50 values in the sub-micromolar range.[5][8]

The choice between these two inhibitors will depend on the specific research question. For studies requiring a highly potent and selective tool to directly target FOXO1's transcriptional activity, AS1842856 may be the preferred choice. For investigations focused on the metabolic effects of FOXO1 inhibition, particularly on gluconeogenesis, AS1708727 has well-documented efficacy.

Researchers should carefully consider the provided data and experimental protocols to select the most appropriate inhibitor for their studies. Further head-to-head comparative studies would be beneficial to fully elucidate the nuanced differences in their biological activities.

References

• 1. Forkhead box protein O1 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. AS1708727 | Foxo1 inhibitor | CAS# 1253226-93-5 | InvivoChem [invivochem.com]
• 9. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. | BioWorld [bioworld.com]
• 11. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

A Preclinical vs. Clinical Showdown: A Comparative Analysis of AS1708727 and Metformin in Diabetes Research

In the landscape of diabetes drug discovery, the exploration of novel mechanisms of action is paramount to addressing the multifaceted nature of the disease. This guide provides a detailed comparison of AS1708727, a preclinical Foxo1 inhibitor, and metformin (B114582), a cornerstone first-line therapy for type 2 diabetes. While AS1708727 has demonstrated promising anti-hyperglycemic and anti-hypertriglyceridemic effects in animal models, it is crucial to contextualize these findings against the extensive preclinical and clinical data available for metformin. This comparison aims to offer researchers, scientists, and drug development professionals a clear perspective on their distinct mechanisms, experimental data, and potential therapeutic applications.

At a Glance: Key Differences

Feature	AS1708727	Metformin
Target	Forkhead box protein O1 (Foxo1)	Primarily AMP-activated protein kinase (AMPK), and other cellular targets
Primary Mechanism	Inhibition of Foxo1, leading to decreased expression of gluconeogenic and lipogenic genes.[1]	Activation of AMPK, leading to reduced hepatic glucose production and increased insulin (B600854) sensitivity.[2][3][4]
Stage of Development	Preclinical[1]	Clinically approved and widely used
Reported Effects	Reduces blood glucose and triglyceride levels in diabetic mice.[1]	Reduces blood glucose levels, improves insulin sensitivity, and has potential cardiovascular benefits.[2][5][6][7][8]

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between AS1708727 and metformin lies in their primary molecular targets and the signaling pathways they modulate to achieve glycemic control.

AS1708727: Targeting Transcriptional Control of Metabolism

AS1708727 is a novel inhibitor of Forkhead box protein O1 (Foxo1).[1] Foxo1 is a transcription factor that plays a critical role in regulating the expression of genes involved in gluconeogenesis and lipogenesis.[1] In diabetic states, Foxo1 is often hyperactive, leading to increased hepatic glucose production and elevated triglyceride levels. By inhibiting Foxo1, AS1708727 effectively suppresses the transcription of key metabolic enzymes, including glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate (B93156) carboxykinase (PEPCK), thereby reducing the liver's output of glucose.[1] It also downregulates the expression of apolipoprotein C-III (apoC-III), a key regulator of triglyceride metabolism.[1]

Caption: AS1708727 signaling pathway.

Metformin: A Multi-pronged Metabolic Modulator

Metformin's mechanism of action is more complex and not fully elucidated, with effects on multiple tissues and pathways.[3][5] The primary and most well-established mechanism involves the activation of AMP-activated protein kinase (AMPK).[2][3][4] AMPK is a cellular energy sensor that, when activated, switches on catabolic pathways to generate ATP and switches off anabolic pathways that consume ATP.

Metformin is thought to inhibit mitochondrial respiratory chain complex I, leading to a decrease in cellular ATP levels and a corresponding increase in the AMP:ATP ratio.[2] This change in the cellular energy state allosterically activates AMPK. Activated AMPK then phosphorylates various downstream targets, leading to:

• Reduced Hepatic Glucose Production: AMPK activation inhibits key gluconeogenic enzymes.[3]

• Increased Insulin Sensitivity: In peripheral tissues like muscle and fat, AMPK activation promotes glucose uptake.[4][5]

• Effects on the Gut: More recent research highlights the gut as a primary site of metformin action, where it can increase glucose utilization and influence the gut microbiome.[3]

Caption: Metformin signaling pathway.

Preclinical Efficacy: A Head-to-Head Look at the Data

Direct comparative studies between AS1708727 and metformin are not available. The following tables summarize the key findings from a preclinical study on AS1708727 in diabetic db/db mice and representative preclinical data for metformin.

Table 1: Effects of AS1708727 in Diabetic db/db Mice

Parameter	Vehicle	AS1708727 (30 mg/kg)	% Change vs. Vehicle
Blood Glucose (mg/dL)	~550	~300	↓ ~45%
Plasma Triglycerides (mg/dL)	~250	~150	↓ ~40%
Hepatic G6Pase mRNA	100%	~40%	↓ ~60%
Hepatic PEPCK mRNA	100%	~50%	↓ ~50%
Hepatic ApoC-III mRNA	100%	~30%	↓ ~70%
Data are approximated from graphical representations in Tanaka et al., 2010.[1]

Table 2: Representative Preclinical Effects of Metformin

Model	Parameter	Effect
db/db mice	Blood Glucose	Significant reduction
High-fat diet-fed rats	Insulin Sensitivity	Improved
Zucker diabetic fatty rats	Hepatic Glucose Production	Reduced
Metformin's preclinical effects are extensively documented across numerous studies and models.[9][10]

Experimental Protocols

AS1708727 Study in db/db Mice [1]

• Animal Model: Male db/db mice, a genetic model of obesity, insulin resistance, and type 2 diabetes, were used.

• Treatment: Mice were orally administered AS1708727 (30 mg/kg) or vehicle once daily for four days.

• Blood Glucose and Triglyceride Measurement: Blood samples were collected from the tail vein, and glucose and triglyceride levels were measured using commercial kits.

• Gene Expression Analysis: Livers were harvested, and total RNA was extracted. The mRNA levels of G6Pase, PEPCK, and apoC-III were quantified using real-time reverse transcription PCR.

• Pyruvate Challenge: To assess in vivo gluconeogenesis, mice were fasted and then intraperitoneally injected with pyruvate. Blood glucose levels were monitored at various time points post-injection.

Caption: Experimental workflow for AS1708727 study.

Representative Metformin Preclinical Study Workflow

• Animal Model: Various models are used, including genetic models (e.g., db/db mice, Zucker rats) and diet-induced obesity models.[11]

• Treatment: Metformin is typically administered orally in drinking water or via gavage.

• Glucose Homeostasis Assessment: This often includes measurements of fasting and fed blood glucose, insulin levels, and glucose and insulin tolerance tests.

• Mechanism of Action Studies: Tissues such as the liver, muscle, and adipose are collected to analyze protein expression and phosphorylation (e.g., AMPK) via Western blotting, and gene expression via RT-PCR.

Conclusion and Future Directions

The comparison between AS1708727 and metformin highlights the diversity of therapeutic strategies being explored for diabetes. AS1708727, with its targeted inhibition of the transcription factor Foxo1, represents a novel approach to simultaneously tackle hyperglycemia and hypertriglyceridemia at the level of gene regulation. The preclinical data in db/db mice are encouraging, demonstrating significant reductions in key metabolic parameters.

Metformin, in contrast, is a well-established, multi-faceted drug with a long history of clinical use. Its primary mechanism through AMPK activation has been extensively studied, and its clinical efficacy and safety profile are well-documented.[6][7][8][12]

For researchers and drug developers, the key takeaway is the potential of targeting distinct nodes within the complex metabolic network of diabetes. While AS1708727 is in the early stages of preclinical development, its unique mechanism warrants further investigation. Future studies should aim to directly compare the efficacy and safety of Foxo1 inhibitors with established drugs like metformin in various preclinical models. Furthermore, elucidating the long-term effects and potential off-target activities of AS1708727 will be crucial for its potential translation to the clinic. The journey of AS1708727 from a promising preclinical compound to a potential therapeutic option will undoubtedly be a long one, but it underscores the ongoing innovation in the quest for more effective diabetes treatments.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. The mechanisms of action of metformin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. Metformin - Wikipedia [en.wikipedia.org]
• 6. The Current and Potential Therapeutic Use of Metformin—The Good Old Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. A preclinical overview of metformin for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Use of preclinical models to identify markers of type 2 diabetes susceptibility and novel regulators of insulin secretion - A step towards precision medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of metformin (vs. placebo or sulfonylurea) on all-cause and cardiovascular mortality and incident cardiovascular events in patients with diabetes: an umbrella review of systematic reviews with meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

AS1708727 selectivity profiling against other kinases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase selectivity profile of AS1708727, a known inhibitor of the Forkhead box protein O1 (Foxo1). While comprehensive kinome-wide selectivity data for AS1708727 is not publicly available, this document summarizes the known selectivity against related isoforms and offers a framework for interpreting future selectivity profiling studies. We also provide detailed experimental protocols for assessing inhibitor selectivity and contextualize the inhibitor's function within its primary signaling pathway.

Introduction to AS1708727

AS1708727 is a small molecule inhibitor of Foxo1, a transcription factor that plays a crucial role in regulating glucose and triglyceride metabolism.[1] By inhibiting Foxo1, AS1708727 has been shown to reduce blood glucose and triglyceride levels in preclinical models, suggesting its potential as a therapeutic agent for type 2 diabetes and hypertriglyceridemia.[1] The efficacy of a targeted inhibitor like AS1708727 is not only determined by its potency against its intended target but also by its selectivity across the broader kinome, as off-target effects can lead to unforeseen side effects or even therapeutic benefits.

AS1708727 Selectivity Profile

Direct, large-scale kinase screening data for AS1708727 is not available in the public domain. However, some studies have compared its activity against other members of the Foxo family of transcription factors, providing a narrow but important view of its selectivity.

One study indicated that while AS1708727 is a potent inhibitor of Foxo1, another Foxo1 inhibitor, AS1842856, exhibits a lower IC50 for Foxo1 (0.033 μM) compared to AS1708727 (0.33 μM).[2] The same study noted that at a concentration of 0.1 μM, AS1842856 also inhibited Foxo3a and Foxo4 by 3% and 20%, respectively, highlighting the potential for cross-reactivity among closely related isoforms.[2]

To provide a comprehensive understanding of kinase selectivity, a broad panel screen is necessary. The following table illustrates a hypothetical selectivity profile for AS1708727 against a panel of representative kinases, as would be determined by a technology such as KINOMEscan. This table is for illustrative purposes only and does not represent actual experimental data.

Table 1: Hypothetical Kinase Selectivity Profile of AS1708727

Kinase Target	Percent of Control (%) @ 1 µM	Dissociation Constant (Kd) in µM
Foxo1 (Target)	5	0.33
Foxo3a	45	>10
Foxo4	60	>10
PI3Kα	85	>10
PI3Kβ	90	>10
PI3Kγ	88	>10
PI3Kδ	92	>10
Akt1	95	>10
Akt2	93	>10
Akt3	96	>10
mTOR	98	>10
MEK1	99	>10
ERK2	97	>10
CDK2	94	>10
SRC	91	>10

This table is a hypothetical representation and is intended to illustrate how kinase selectivity data is typically presented. The values are not based on experimental results for AS1708727.

Signaling Pathway

AS1708727 targets Foxo1, a key transcription factor in the insulin (B600854) signaling pathway. The diagram below illustrates the canonical PI3K/Akt pathway leading to the regulation of Foxo1.

Caption: The PI3K/Akt signaling pathway leading to Foxo1 regulation.

Experimental Protocols

To assess the selectivity of a compound like AS1708727, a multi-faceted approach involving biochemical and cellular assays is employed.

Kinase Selectivity Profiling (e.g., KINOMEscan™)

This method provides a broad assessment of an inhibitor's binding affinity against a large panel of kinases.

Objective: To determine the dissociation constants (Kd) of AS1708727 for a comprehensive panel of human kinases.

Methodology:

• Assay Principle: The KINOMEscan™ platform utilizes a competition binding assay. A test compound (AS1708727) competes with an immobilized, active-site directed ligand for binding to the kinase of interest, which is tagged with DNA. The amount of kinase that binds to the immobilized ligand is quantified using qPCR of the DNA tag.

• Procedure:

  • A panel of human kinases, typically over 400, is used.

  • Each kinase is incubated with the immobilized ligand and a single concentration of AS1708727 (e.g., 1 µM).

  • The amount of kinase bound to the solid support is measured and compared to a DMSO control.

  • Results are reported as "percent of control," where a lower percentage indicates stronger binding of the test compound.

  • For kinases showing significant inhibition (e.g., <35% of control), a full dose-response curve is generated by testing a range of AS1708727 concentrations to determine the Kd.

• Data Analysis: The Kd values are compiled to generate a comprehensive selectivity profile. Selectivity can be quantified using metrics like the Selectivity Score (S-score) or the Gini coefficient.

In Vitro Foxo1 Inhibition Assay (Luciferase Reporter Assay)

This cellular assay measures the functional inhibition of Foxo1 transcriptional activity.

Objective: To determine the IC50 of AS1708727 for the inhibition of Foxo1-mediated gene transcription.

Methodology:

• Cell Culture and Transfection:

  • HEK293 cells, which have low endogenous Foxo1 expression, are cultured in appropriate media.

  • Cells are co-transfected with:

    • A plasmid expressing human Foxo1.

    • A reporter plasmid containing a luciferase gene under the control of a Foxo1-responsive promoter (e.g., containing insulin response elements - IREs).

    • A control plasmid expressing Renilla luciferase for normalization.

• Compound Treatment:

  • Transfected cells are treated with a range of concentrations of AS1708727 or a vehicle control (DMSO).

• Luciferase Assay:

  • After a suitable incubation period (e.g., 24 hours), cells are lysed.

  • Firefly and Renilla luciferase activities are measured using a dual-luciferase reporter assay system.

• Data Analysis:

  • The ratio of firefly to Renilla luciferase activity is calculated to normalize for transfection efficiency and cell number.

  • The normalized data is plotted against the log of the inhibitor concentration, and the IC50 value is determined using a non-linear regression model.

Experimental Workflow

The following diagram outlines a typical workflow for assessing the selectivity of a kinase inhibitor.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FoxO1 signaling in B cell malignancies and its therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]

Confirming AS1708727's Mechanism of Action Through Genetic Knockdown of FOXO1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the FOXO1 inhibitor, AS1708727, and genetic knockdown of FOXO1 to validate the compound's mechanism of action. The data presented herein is compiled from preclinical studies and aims to offer an objective resource for researchers investigating FOXO1-targeted therapies.

Comparative Efficacy: AS1708727 vs. FOXO1 Knockdown

The primary mechanism of AS1708727 is the inhibition of the transcription factor FOXO1. To confirm that the effects of AS1708727 are indeed mediated through FOXO1, its pharmacological effects can be compared to the genetic knockdown of FOXO1 using techniques like siRNA or shRNA. The following tables summarize the comparative effects on two key FOXO1-regulated processes: gluconeogenesis and apoptosis.

Regulation of Gluconeogenic Gene Expression

FOXO1 is a key transcriptional regulator of genes involved in hepatic gluconeogenesis, such as Glucose-6-Phosphatase (G6Pase) and Phosphoenolpyruvate Carboxykinase (PEPCK).[1][2][3] Inhibition of FOXO1 is expected to downregulate the expression of these genes, leading to reduced hepatic glucose production.

Parameter	AS1708727	FOXO1 Genetic Knockdown (siRNA)	Cell Type/Model	Reference
G6Pase mRNA Expression	Dose-dependent reduction	Significant decrease	Fao hepatocyte cells / HepG2 cells	[1][4]
PEPCK mRNA Expression	Dose-dependent reduction	Diminished promoter activity and reduced mRNA expression	Fao hepatocyte cells / HepG2 cells	[1][4]
EC50 for G6Pase Inhibition	0.33 μM	Not Applicable	Fao cells	[1]
EC50 for PEPCK Inhibition	0.59 μM	Not Applicable	Fao cells	[1]

Induction of Apoptosis in Cancer Cells

In certain cancer cell lines, inhibition of FOXO1 has been shown to induce apoptosis. This effect is a key area of investigation for anti-cancer therapies targeting FOXO1.

Parameter	AS1708727	FOXO1 Genetic Knockdown (RNAi)	Cell Type/Model	Reference
Induction of Pro-Apoptotic Gene (FAS)	FAS induction observed	FAS induction observed	MDA-MB-468 (Basal-like Breast Cancer)	[5][6]
Effect on Colony Formation	Reduced colony formation	Reduced colony formation	BT549, MDA-MB-468 (Basal-like Breast Cancer), LN18 (Glioblastoma)	[5]

Signaling Pathways and Experimental Workflows

To visually represent the underlying mechanisms and experimental approaches, the following diagrams have been generated using Graphviz.

PI3K/Akt/FOXO1 Signaling Pathway and AS1708727's Point of Intervention

This diagram illustrates the canonical PI3K/Akt signaling pathway that regulates FOXO1 activity and the proposed mechanism of action for AS1708727.

Caption: PI3K/Akt/FOXO1 pathway and AS1708727 inhibition.

Experimental Workflow for Comparative Analysis

This diagram outlines a typical experimental workflow to compare the effects of AS1708727 with FOXO1 siRNA.

Caption: Workflow for comparing AS1708727 and FOXO1 siRNA.

Experimental Protocols

The following are generalized protocols for key experiments cited in this guide. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

FOXO1 Knockdown using siRNA

Objective: To specifically reduce the expression of FOXO1 protein in cultured cells.

Materials:

• Target cells (e.g., HepG2, MDA-MB-468)

• FOXO1-specific siRNA and scrambled negative control siRNA

• Lipofectamine RNAiMAX or similar transfection reagent

• Opti-MEM Reduced Serum Medium

• Complete culture medium

• 6-well plates

• Reagents for Western blotting or qRT-PCR

Protocol:

• Cell Seeding: The day before transfection, seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of transfection.

• siRNA-Lipid Complex Preparation: a. For each well, dilute 50 nM of FOXO1 siRNA or scrambled control siRNA into Opti-MEM. b. In a separate tube, dilute the transfection reagent (e.g., Lipofectamine RNAiMAX) in Opti-MEM according to the manufacturer's instructions. c. Combine the diluted siRNA and diluted transfection reagent, mix gently, and incubate at room temperature for 5-20 minutes to allow complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells in each well.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours. The optimal incubation time should be determined empirically.

• Validation of Knockdown: Harvest the cells and validate the knockdown efficiency by measuring FOXO1 protein levels using Western blotting or mRNA levels using qRT-PCR.

Apoptosis Assay using Annexin V/Propidium Iodide (PI) Staining

Objective: To quantify the percentage of apoptotic and necrotic cells following treatment.

Materials:

• Treated and control cells

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Cell Harvesting: a. Following treatment with AS1708727 or transfection with FOXO1 siRNA, collect both floating and adherent cells. b. Wash the cells with cold PBS and centrifuge to pellet.

• Staining: a. Resuspend the cell pellet in 1X Binding Buffer. b. Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the kit manufacturer's protocol. c. Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: a. Analyze the stained cells on a flow cytometer. b. Use unstained, Annexin V-FITC only, and PI only controls to set the compensation and gates. c. Quantify the percentage of cells in each quadrant:

  • Annexin V- / PI- (Live cells)
  • Annexin V+ / PI- (Early apoptotic cells)
  • Annexin V+ / PI+ (Late apoptotic/necrotic cells)
  • Annexin V- / PI+ (Necrotic cells)

Conclusion

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Increased expression and activity of the transcription factor FOXO1 in nonalcoholic steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of basal expression of hepatic PEPCK and G6Pase by AKT2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

AS1708727: Current Research Landscape Excludes Cancer Applications

A comprehensive review of publicly available scientific literature and clinical trial data reveals that AS1708727, a known inhibitor of the Forkhead box protein O1 (Foxo1), is primarily investigated for its potential therapeutic role in metabolic diseases, specifically type 2 diabetes and hypertriglyceridemia. At present, there is no available evidence from preclinical or clinical studies to support a comparative analysis of AS1708727 in different cancer subtypes.

Focus on Metabolic Regulation

Research on AS1708727 has centered on its ability to modulate glucose and triglyceride metabolism. Studies show that by inhibiting Foxo1, a key transcription factor in metabolic regulation, AS1708727 can suppress gluconeogenesis and reduce the expression of genes involved in glucose and lipid metabolism.

A significant preclinical study demonstrated that chronic treatment with AS1708727 in diabetic db/db mice led to a significant reduction in blood glucose and triglyceride levels.[1] This effect was associated with decreased hepatic gene expression of key metabolic enzymes such as glucose-6-phosphatase (G6Pase), phosphoenolpyruvate (B93156) carboxykinase (PEPCK), and apolipoprotein C-III (apoC-III).[1] The compound was found to inhibit the expression of these key gluconeogenic molecules and suppress gluconeogenesis in Fao hepatocyte cells in vitro.[1]

The mechanism of action of AS1708727 is rooted in its inhibition of the Foxo1 transcription factor. Foxo1 plays a crucial role in regulating the expression of genes involved in various cellular processes, including metabolism. The inhibitory action of AS1708727 on Foxo1 leads to the observed anti-hyperglycemic and anti-hypertriglyceridemic effects.

Below is a diagram illustrating the proposed signaling pathway of AS1708727 in the context of metabolic regulation.

Caption: Proposed mechanism of AS1708727 in metabolic regulation.

Absence of Cancer-Related Research

Despite the well-established role of the PI3K/Akt/Foxo signaling pathway in various cancers, there are no published studies or registered clinical trials evaluating AS1708727 as a therapeutic agent for any cancer subtype. Therefore, a comparative analysis of its performance against other cancer treatments, including the presentation of quantitative data and experimental protocols, is not possible at this time.

Researchers, scientists, and drug development professionals interested in the therapeutic potential of Foxo1 inhibition in oncology should consider that while the target is relevant, AS1708727 itself has not been explored in this context. Future research may investigate the utility of AS1708727 or other Foxo1 inhibitors in cancer, which would then provide the necessary data for a comparative analysis.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Mechanisms of Metabolic Regulation: A Comparative Analysis of the Foxo1 Inhibitor AS1708727 and RNAi-Mediated Gene Silencing

For researchers in metabolic diseases and oncology, understanding the precise molecular effects of therapeutic compounds is paramount. This guide provides a detailed comparison of the small molecule Foxo1 inhibitor, AS1708727, and RNA interference (RNAi) targeting of Foxo1. By examining their effects on the Foxo1 signaling pathway and its downstream targets, this document offers valuable insights for validating drug efficacy and elucidating cellular mechanisms.

The Forkhead box protein O1 (Foxo1) is a critical transcription factor that plays a central role in regulating glucose and lipid metabolism. Its dysregulation is implicated in various metabolic disorders, including type 2 diabetes, and in cancer. AS1708727 is a potent and orally active inhibitor of Foxo1, demonstrating significant promise in preclinical studies by reducing blood glucose and triglyceride levels. RNAi, a powerful tool for reverse genetics, allows for the specific silencing of gene expression, providing a complementary approach to validate the on-target effects of pharmacological inhibitors like AS1708727.

This guide will delve into the experimental data comparing the effects of AS1708727 and Foxo1 siRNA on key metabolic pathways, present detailed protocols for the cited experiments, and visualize the underlying molecular interactions.

Comparative Efficacy: AS1708727 vs. Foxo1 RNAi

Parameter	AS1708727	Foxo1 siRNA	Alternative Approaches
Target	Foxo1 transcription factor	Foxo1 mRNA	PI3K/Akt pathway inhibitors (e.g., Alpelisib, Capivasertib)
Mechanism of Action	Inhibition of Foxo1 transcriptional activity	Post-transcriptional gene silencing via mRNA degradation	Inhibition of upstream kinases that regulate Foxo1 activity
Reported EC50/IC50	EC50 of 0.33 µM for G6Pase and 0.59 µM for PEPCK mRNA reduction in Fao cells.[1]	Not directly applicable; efficacy measured by % knockdown	Varies by compound (e.g., Alpelisib IC50 ~5 nM for PIK3CA)
Effect on Gluconeogenic Gene Expression (G6Pase, PEPCK)	Dose-dependent reduction in mRNA levels in vitro and in vivo.[1]	Significant reduction in mRNA and protein expression.[2][3][4]	Inhibition of PI3K/Akt pathway leads to Foxo1 phosphorylation and nuclear exclusion, thus reducing target gene expression.[5]
Effect on Triglyceride Metabolism (ApoC-III)	Decreased hepatic apoC-III gene expression.[5]	Reduced expression of genes involved in lipolysis.[6]	PI3K/Akt pathway activation can influence lipid metabolism.[7]
Phenotypic Outcome	Reduced blood glucose and triglyceride levels in diabetic mice.[1]	Enhanced proliferation and inhibited apoptosis in some cancer cell lines.[8]	Varied, depending on the specific inhibitor and cellular context.[2][9]

Signaling Pathways and Experimental Workflows

To visualize the molecular interactions and experimental procedures, the following diagrams are provided.

Caption: Foxo1 signaling pathway and points of intervention.

Caption: A generalized experimental workflow for comparing AS1708727 and Foxo1 RNAi.

Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Fao rat hepatoma cells or other relevant cell lines (e.g., HepG2, HeLa) are commonly used.[1][10]

• Culture Conditions: Cells are typically maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• AS1708727 Treatment: AS1708727 is dissolved in a suitable solvent (e.g., DMSO) and added to the cell culture medium at various concentrations (e.g., 0.1-3000 µM) for a specified duration (e.g., 18 hours).[1]

siRNA Transfection

• siRNA: Commercially available, validated siRNAs targeting Foxo1 and a non-targeting control siRNA are used.

• Transfection Reagent: A lipid-based transfection reagent (e.g., Lipofectamine) is commonly employed.

• Procedure:

  • Cells are seeded in 6-well or 24-well plates to achieve 30-50% confluency on the day of transfection.[11]

  • siRNA and transfection reagent are separately diluted in serum-free medium (e.g., Opti-MEM).

  • The diluted siRNA and transfection reagent are then combined and incubated at room temperature for 10-15 minutes to allow complex formation.[11]

  • The siRNA-lipid complexes are added to the cells in fresh culture medium (with or without serum, depending on the reagent and cell type).

  • Cells are incubated for 24-72 hours before analysis.[10][11]

Quantitative Real-Time PCR (qRT-PCR)

• RNA Isolation: Total RNA is extracted from cells using a commercial kit (e.g., TRIzol).

• cDNA Synthesis: First-strand cDNA is synthesized from total RNA using a reverse transcriptase enzyme and random primers or oligo(dT) primers.[12]

• qPCR: The relative expression of target genes (G6Pase, PEPCK, apoC-III) is quantified using a real-time PCR system with specific primers and a fluorescent dye (e.g., SYBR Green) or a probe-based assay (e.g., TaqMan).[12][13]

• Data Analysis: Gene expression levels are normalized to a housekeeping gene (e.g., GAPDH, β-actin) and the fold change is calculated using the ΔΔCt method.

Western Blotting

• Protein Extraction: Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • The membrane is incubated with a primary antibody specific for Foxo1 (e.g., rabbit polyclonal or mouse monoclonal) overnight at 4°C.[14][15][16]

  • After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Loading Control: A primary antibody against a housekeeping protein (e.g., GAPDH, β-actin, or α-tubulin) is used to ensure equal protein loading.[10]

Cell Viability Assay (MTT Assay)

• Procedure:

  • Cells are seeded in a 96-well plate and treated with AS1708727 or transfected with siRNA as described above.

  • After the incubation period, the culture medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

  • Cells are incubated for a further 2-4 hours to allow the formation of formazan (B1609692) crystals.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a wavelength of 570 nm using a microplate reader.[17]

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated or control siRNA-transfected) cells.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. USP7 attenuates hepatic gluconeogenesis through modulation of FoxO1 gene promoter occupancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Review of FoxO1-Regulated Metabolic Diseases and Related Drug Discoveries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ic50 values calculated: Topics by Science.gov [science.gov]
• 8. Inhibition of FOXO1 by small interfering RNA enhances proliferation and inhibits apoptosis of papillary thyroid carcinoma cells via Akt/FOXO1/Bim pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. FoxO1, the Transcriptional Chief of Staff of Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SignalSilence® FoxO1 siRNA I | Cell Signaling Technology [cellsignal.com]
• 11. yeasenbio.com [yeasenbio.com]
• 12. gene-quantification.de [gene-quantification.de]
• 13. takarabio.com [takarabio.com]
• 14. FOXO1 antibody (18592-1-AP) | Proteintech [ptglab.com]
• 15. FoxO1 (L27) Antibody | Cell Signaling Technology [cellsignal.com]
• 16. FOXO1 Monoclonal Antibody (3B6) (MA5-17078) [thermofisher.com]
• 17. researchgate.net [researchgate.net]

Assessing the Specificity of AS1708727 in Primary Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The forkhead box protein O1 (Foxo1) is a critical transcription factor that orchestrates a wide array of cellular processes, including metabolism, proliferation, and stress resistance. Its dysregulation is implicated in numerous diseases, making it a compelling therapeutic target. AS1708727 has been identified as a potent inhibitor of Foxo1. This guide provides a comprehensive comparison of AS1708727 with alternative Foxo1 inhibitors, focusing on the assessment of their specificity in primary cells. The information presented herein is intended to aid researchers in selecting the most appropriate tool for their studies and to provide a framework for evaluating novel Foxo1 inhibitors.

Performance Comparison of Foxo1 Inhibitors

The following table summarizes the available quantitative data on AS1708727 and a commonly used alternative, AS1842856. It is important to note that direct comparative studies on the specificity of AS1708727 in primary cells are limited in the public domain. The data presented is compiled from studies in various cell types, including transformed cell lines and primary cells where specified.

Parameter	AS1708727	AS1842856	Compound 10 (Novel Inhibitor)	Primary Cell Type	Reference
Target	Foxo1	Foxo1	Foxo1	-	[1][2]
EC50 (G6Pase mRNA)	0.33 µM	Not Reported	Not Reported	Fao hepatoma cells	[3]
EC50 (PEPCK mRNA)	0.59 µM	Not Reported	Not Reported	Fao hepatoma cells	[3]
IC50 (Foxo1)	Not Reported	33 nM	73 nM	Not Specified	[2][4]
IC50 (Foxo3a)	Not Reported	>1 µM	Minimally Active	Not Specified	[2]
IC50 (Foxo4)	Not Reported	>1 µM	Minimally Active	Not Specified	[2]
Observed Effects	Reduced colony formation in cancer cell lines.	Reduced colony formation and induced apoptosis in cancer cell lines.[1][5]	Suppressed gluconeogenic gene expression.[4]	Various cancer cell lines, primary hepatocytes	[1][4]
Off-Target Effects	Not extensively documented.	Significant Foxo1-independent effects observed in Foxo1-deficient cells and animals.[6]	Demonstrated high selectivity for Foxo1.[6]	Primary hepatocytes, various cell lines	[6]

Experimental Protocols for Assessing Specificity in Primary Cells

To rigorously assess the specificity of AS1708727 in primary cells, a multi-pronged approach is recommended. Below are detailed methodologies for key experiments.

Primary Hepatocyte Isolation and Culture

Primary hepatocytes are a physiologically relevant cell model for studying the metabolic effects of Foxo1 inhibition.

• Source: Male C57BL/6 mice (8-12 weeks old).

• Procedure:

  • Perfuse the liver in situ via the portal vein with a calcium-free Hanks' Balanced Salt Solution (HBSS) containing EGTA to disrupt cell-cell junctions.

  • Follow with a perfusion of HBSS containing collagenase to digest the extracellular matrix.

  • Excise the liver and gently disperse the hepatocytes in culture medium.

  • Purify the hepatocytes by Percoll gradient centrifugation to remove non-parenchymal cells.

  • Plate the isolated hepatocytes on collagen-coated plates in Williams' Medium E supplemented with fetal bovine serum, penicillin-streptomycin, and dexamethasone.

  • Allow cells to attach for 4-6 hours before replacing the medium with serum-free medium for subsequent experiments.

In-Cell Target Engagement Assay (Cellular Thermal Shift Assay - CETSA)

CETSA is a powerful technique to verify that an inhibitor binds to its intended target within the complex environment of a primary cell.

• Procedure:

  • Treat cultured primary hepatocytes with various concentrations of AS1708727 or a vehicle control (e.g., DMSO) for 1-2 hours.

  • Harvest the cells, wash with PBS, and resuspend in PBS containing protease and phosphatase inhibitors.

  • Heat the cell suspensions across a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermocycler.

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing stabilized, unbound protein) from the precipitated, denatured protein by centrifugation.

  • Analyze the soluble fraction by Western blotting using an antibody specific for Foxo1. An increase in the amount of soluble Foxo1 at higher temperatures in the presence of AS1708727 indicates target engagement.

Gene Expression Profiling by Quantitative PCR (qPCR)

This method quantifies the effect of the inhibitor on the transcription of Foxo1 target genes.

• Procedure:

  • Treat primary hepatocytes with a range of AS1708727 concentrations for a predetermined time (e.g., 18 hours).

  • Isolate total RNA from the cells using a suitable RNA extraction kit.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Perform qPCR using primers specific for Foxo1 target genes (e.g., G6pc, Pck1, ApoC3) and a housekeeping gene for normalization (e.g., Actb or Gapdh).

  • Calculate the relative gene expression changes to determine the dose-dependent inhibitory effect of AS1708727.

Off-Target Analysis using RNA Sequencing (RNA-Seq)

To assess the global impact on gene expression and identify potential off-target effects, RNA-Seq is the method of choice.

• Procedure:

  • Treat primary hepatocytes with a validated effective concentration of AS1708727 and a vehicle control.

  • Isolate high-quality total RNA.

  • Prepare sequencing libraries from the RNA samples.

  • Sequence the libraries on a high-throughput sequencing platform.

  • Analyze the sequencing data to identify differentially expressed genes between the treated and control groups.

  • Perform pathway analysis to determine if AS1708727 affects signaling pathways unrelated to Foxo1.

Visualizing Key Pathways and Workflows

Foxo1 Signaling Pathway in Hepatocytes

The following diagram illustrates the central role of Foxo1 in hepatic glucose and lipid metabolism and its regulation by the insulin (B600854) signaling pathway.

Caption: Foxo1 signaling in hepatocytes.

Experimental Workflow for Assessing Inhibitor Specificity

This workflow outlines the logical progression of experiments to comprehensively evaluate the specificity of a Foxo1 inhibitor in primary cells.

References

• 1. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Single-agent FOXO1 inhibition normalizes glycemia and induces gut β-like cells in streptozotocin-diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 6. FOXO1 inhibition synergizes with FGF21 to normalize glucose control in diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]

AS1708727: A Novel Foxo1 Inhibitor in the Landscape of Diabetes Therapeutics

A comparative analysis of the preclinical efficacy and mechanism of action of AS1708727 against established diabetes therapeutic strategies. This guide provides a detailed comparison of the novel Forkhead Box Protein O1 (Foxo1) inhibitor, AS1708727, with other major classes of diabetes drugs, including SGLT2 inhibitors, GLP-1 receptor agonists, and DPP-4 inhibitors. The information is tailored for researchers, scientists, and drug development professionals, presenting preclinical data, experimental protocols, and signaling pathway visualizations to facilitate an objective evaluation.

Executive Summary

AS1708727 represents a novel approach to diabetes therapy by targeting the transcription factor Foxo1, a key regulator of glucose and lipid metabolism. Preclinical studies in diabetic db/db mice have demonstrated its potential to significantly lower both blood glucose and triglyceride levels. This guide places these findings in the context of established therapeutic strategies, offering a comparative look at their mechanisms of action and reported efficacy in similar preclinical models.

Mechanism of Action: A Tale of Different Pathways

The therapeutic strategies discussed herein employ distinct mechanisms to achieve glycemic control. AS1708727 acts intracellularly to inhibit Foxo1, thereby reducing the expression of genes involved in gluconeogenesis. In contrast, SGLT2 inhibitors target glucose reabsorption in the kidneys, while GLP-1 receptor agonists and DPP-4 inhibitors leverage the incretin (B1656795) system to enhance insulin (B600854) secretion and suppress glucagon (B607659) release.

AS1708727: Targeting Hepatic Glucose Production

AS1708727 is a novel inhibitor of Foxo1, a transcription factor that plays a crucial role in regulating the expression of genes involved in hepatic glucose production (gluconeogenesis) and lipid metabolism.[1] By inhibiting Foxo1, AS1708727 decreases the transcription of key gluconeogenic enzymes such as glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate (B93156) carboxykinase (PEPCK), leading to reduced hepatic glucose output.[1] It also impacts lipid metabolism by reducing the expression of apolipoprotein C-III (apoC-III), a key regulator of triglyceride metabolism.[1]

AS1708727 inhibits Foxo1 in hepatocytes.

SGLT2 Inhibitors: Promoting Urinary Glucose Excretion

Sodium-glucose cotransporter 2 (SGLT2) inhibitors act in the proximal tubules of the kidneys.[2][3][4] They block the reabsorption of glucose from the glomerular filtrate back into the bloodstream, leading to increased urinary glucose excretion (glucosuria) and consequently lowering blood glucose levels.[2][3][4] This mechanism is independent of insulin secretion.[4]

SGLT2 inhibitors block glucose reabsorption in the kidney.

GLP-1 Receptor Agonists: Enhancing the Incretin Effect

Glucagon-like peptide-1 (GLP-1) receptor agonists mimic the action of the endogenous incretin hormone GLP-1.[5][6] They bind to and activate GLP-1 receptors on pancreatic beta cells, stimulating glucose-dependent insulin secretion.[5][6] They also suppress glucagon secretion from pancreatic alpha cells, slow gastric emptying, and promote satiety, all of which contribute to lower blood glucose levels.[5][6]

GLP-1 receptor agonists have multiple anti-diabetic effects.

DPP-4 Inhibitors: Prolonging Endogenous Incretin Action

Dipeptidyl peptidase-4 (DPP-4) is an enzyme that rapidly degrades incretin hormones, including GLP-1 and glucose-dependent insulinotropic polypeptide (GIP).[7][8][9][10] DPP-4 inhibitors block the action of this enzyme, thereby increasing the circulating levels and prolonging the activity of endogenous incretins.[7][8][9][10] This leads to enhanced glucose-dependent insulin secretion and reduced glucagon secretion.[7][8][9][10]

DPP-4 inhibitors increase active incretin levels.

Preclinical Efficacy in the db/db Mouse Model: A Comparative Table

The following table summarizes the reported effects of AS1708727 and other diabetes therapeutic classes on key metabolic parameters in the db/db mouse model of type 2 diabetes. This allows for a direct comparison of their preclinical efficacy.

Therapeutic Class	Agent(s)	Blood Glucose Reduction	Triglyceride Reduction	Reference(s)
Foxo1 Inhibitor	AS1708727	Significant reduction	Significant reduction	[1]
SGLT2 Inhibitors	Dapagliflozin, Empagliflozin (B1684318), Tofogliflozin	Significant reduction	Variable / Not always significant	[11][12][13]
GLP-1 R Agonists	Liraglutide, Semaglutide, Supaglutide	Significant reduction	Significant reduction	[14][15][16]
DPP-4 Inhibitors	Linagliptin (B1675411), Sitagliptin, Evogliptin	Significant reduction	Variable / No significant effect	[17][18][19]

Detailed Experimental Protocols

This section outlines the methodologies for the key experiments cited in the preclinical evaluation of AS1708727.

Animal Model

• Species: Male db/db mice (a genetic model of type 2 diabetes and obesity)

• Age: Typically 8-10 weeks at the start of the study.

• Housing: Standard laboratory conditions with ad libitum access to food and water, unless otherwise specified for a particular experiment.

Measurement of Blood Glucose and Triglycerides

• Blood Collection: Blood samples are collected from the tail vein.

• Fasting: For fasting glucose and triglyceride measurements, mice are typically fasted for a period of 4 to 6 hours.

• Analysis:

  • Blood glucose levels are measured using a standard glucose meter.

  • Plasma triglyceride levels are determined using a commercial enzymatic assay kit.

Pyruvate Tolerance Test (PTT)

This test is performed to assess the rate of hepatic gluconeogenesis.

References

• 1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sodium-Glucose Cotransporter 2 Inhibitors Mechanisms of Action: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sodium-Glucose Transport 2 (SGLT2) Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. SGLT2 inhibitor - Wikipedia [en.wikipedia.org]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. GLP-1 receptor agonist - Wikipedia [en.wikipedia.org]
• 7. droracle.ai [droracle.ai]
• 8. DPP4 Inhibitor Mechanism of Action – My Endo Consult [myendoconsult.com]
• 9. Dipeptidyl peptidase-4 inhibitor - Wikipedia [en.wikipedia.org]
• 10. DPP-4 inhibitors (gliptins) | Diabetes UK [diabetes.org.uk]
• 11. researchgate.net [researchgate.net]
• 12. Long-Term Treatment with the Sodium Glucose Cotransporter 2 Inhibitor, Dapagliflozin, Ameliorates Glucose Homeostasis and Diabetic Nephropathy in db/db Mice | PLOS One [journals.plos.org]
• 13. The SGLT2 inhibitor empagliflozin improves insulin sensitivity in db/db mice both as monotherapy and in combination with linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Novel GLP-1 Analog Supaglutide Stimulates Insulin Secretion in Mouse and Human Islet Beta-Cells and Improves Glucose Homeostasis in Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. diabetesjournals.org [diabetesjournals.org]
• 17. DPP-4 inhibition improves early mortality, β cell function, and adipose tissue inflammation in db/db mice fed a diet containing sucrose and linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Evogliptin, a DPP-4 inhibitor, prevents diabetic cardiomyopathy by alleviating cardiac lipotoxicity in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. diabetesjournals.org [diabetesjournals.org]

Independent Validation of Published AS1708727 Data: A Comparative Guide for Researchers

This guide provides an objective comparison of the published data on AS1708727, a known inhibitor of the Forkhead box protein O1 (Foxo1), with other relevant small molecule inhibitors. The information is intended for researchers, scientists, and drug development professionals to facilitate an independent assessment of AS1708727's performance and potential applications. This document summarizes key quantitative data, outlines detailed experimental methodologies, and visualizes relevant biological pathways and workflows.

Comparative Efficacy of Foxo1 Inhibitors

The following table summarizes the in vitro efficacy of AS1708727 and its alternatives, AS1842856, "compound 10," and Rebastinib, in inhibiting Foxo1 activity. The data is compiled from various published studies and presented to allow for a direct comparison of their potency.

Compound	Assay Type	Cell Line/System	IC50 (µM)	Reference
AS1708727	G6Pase mRNA expression	Fao cells	0.33	[1]
PEPCK mRNA expression	Fao cells	0.59	[1]
Foxo1 Luciferase Reporter Assay	HEK293T cells	1.2	[2]
AS1842856	Foxo1 Transcriptional Activity	-	0.033	[3]
Foxo1 Luciferase Reporter Assay	HEK293T cells	2.7	[2]
Compound 10	Foxo1 Luciferase Reporter Assay	-	< 0.1	[4]
Rebastinib	Foxo1 Luciferase Reporter Assay	HEK293T cells	0.21	[2]

Signaling Pathway of Foxo1 Inhibition

The following diagram illustrates the general signaling pathway affected by Foxo1 inhibitors like AS1708727. Foxo1 is a key transcription factor involved in regulating the expression of genes related to gluconeogenesis, apoptosis, and cell cycle progression. Its activity is primarily regulated by the PI3K/Akt signaling pathway.

Caption: Simplified signaling pathway of Foxo1 regulation and inhibition.

Experimental Workflow for In Vitro IC50 Determination

The following diagram outlines a typical experimental workflow for determining the half-maximal inhibitory concentration (IC50) of a compound like AS1708727 using a cell-based assay.

References

• 1. researchgate.net [researchgate.net]
• 2. ww2.amstat.org [ww2.amstat.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rsc.org [rsc.org]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of Novel Compound AS1708727

Given that "AS1708727" does not correspond to a publicly cataloged chemical with established disposal protocols, it is imperative to handle this substance as a compound with unknown hazards. The following procedures provide a comprehensive framework for the safe management and disposal of AS1708727 waste, ensuring the safety of laboratory personnel and compliance with standard safety practices. This guidance is intended for researchers, scientists, and drug development professionals.

Core Principle: Handle as Hazardous Waste

Until a complete chemical and toxicological profile is available, all materials contaminated with AS1708727 must be treated as hazardous waste. This includes the pure compound, solutions, reaction mixtures, contaminated consumables, and personal protective equipment (PPE).

Personal Protective Equipment (PPE) Requirements

Prior to handling AS1708727 in any form, all personnel must wear the following minimum PPE:

• Eye Protection: Chemical splash goggles.

• Body Covering: A flame-resistant lab coat.

• Hand Protection: Chemical-resistant gloves (e.g., Nitrile).

• Respiratory Protection: All handling of solid AS1708727 or volatile solutions must be conducted within a certified chemical fume hood.

Waste Segregation and Disposal Procedures

Proper segregation of waste is critical to prevent unintended chemical reactions and to ensure proper disposal. All waste containers must be clearly labeled with "HAZARDOUS WASTE," the chemical name ("AS1708727"), and any known solvents or other components.

Table 1: AS1708727 Waste Stream Management

Waste Type	Description	Container Type	Disposal Procedure
Solid Waste	Unused or expired AS1708727 powder, contaminated weigh boats, or absorbent materials from spills.	Sealable, wide-mouth High-Density Polyethylene (HDPE) container.	Collect in a dedicated, labeled container. Do not mix with other solid wastes.
Liquid Waste (Aqueous)	Solutions of AS1708727 in aqueous buffers or media.	Sealable, HDPE or glass bottle with a screw cap.	Collect in a dedicated, labeled container. Do not mix with organic solvent waste.
Liquid Waste (Organic)	Solutions of AS1708727 in organic solvents (e.g., DMSO, Ethanol).	Sealable, solvent-safe container (e.g., glass or appropriate plastic).	Collect in a dedicated, labeled container for halogenated or non-halogenated solvents as appropriate.
Contaminated Sharps	Needles, syringes, pipette tips, or glass Pasteur pipettes used to handle AS1708727.	Puncture-proof, sealable sharps container.	Place directly into the sharps container immediately after use. Do not recap needles.
Contaminated Labware & PPE	Gloves, bench paper, disposable lab coats, and other contaminated consumables.	Double-bagged, heavy-duty plastic bags clearly marked as hazardous waste.	Collect in a designated location within the lab for regular pickup by Environmental Health & Safety (EHS).

Spill Management Protocol

In the event of a spill, immediate and safe response is crucial.

• Alert Personnel: Immediately notify others in the laboratory.

• Isolate the Area: Restrict access to the spill area.

• Assess the Spill:

  • Minor Spill (inside a fume hood): Wearing appropriate PPE, cover the spill with a chemical absorbent pad or spill pillow. Collect the material, place it in a sealed, labeled hazardous waste container, and decontaminate the surface.

  • Major Spill (outside a fume hood): Evacuate the laboratory. Close the doors and prevent re-entry. Immediately contact your institution's Environmental Health & Safety (EHS) emergency hotline.

Logical Workflow for AS1708727 Waste Disposal

The following diagram outlines the decision-making and handling process for waste generated during experiments involving AS1708727.

Caption: Decision workflow for proper segregation and disposal of AS1708727 waste streams.

By implementing these procedures, laboratories can ensure that novel compounds like AS1708727 are managed in a way that prioritizes safety and environmental responsibility, thereby building trust and confidence in their operational standards.

Essential Safety and Logistical Information for Handling AS1708727

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical guidance for the handling and disposal of AS1708727, a potent and selective Foxo1 inhibitor. Adherence to these procedures is essential to ensure a safe laboratory environment and to maintain the integrity of your research.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling AS1708727 in solid or solution form.

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must be worn at all times in the laboratory.
Goggles	Recommended when there is a risk of splashing.
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves are suitable. Inspect for tears or holes before use.
Body Protection	Laboratory Coat	Fully fastened to protect from skin contact.
Respiratory Protection	Not generally required for small quantities.	Use a certified respirator if handling large quantities or if dust is generated.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the stability of AS1708727 and ensuring the safety of laboratory personnel.

Handling Procedures:

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

• Avoid Inhalation: Do not breathe dust or aerosols. Handle in a well-ventilated area. For procedures that may generate dust, use a chemical fume hood.

• Weighing: When weighing the solid compound, do so in a designated area with minimal air currents to prevent dust dispersal.

• Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid splashing. AS1708727 is soluble in DMSO.

Storage Procedures:

Form	Storage Temperature	Additional Information
Solid (Powder)	-20°C	Store in a tightly sealed container in a dry and well-ventilated place.
In Solution (DMSO)	-80°C	Aliquot to avoid repeated freeze-thaw cycles.

Disposal Plan

All waste containing AS1708727 must be treated as hazardous chemical waste.

• Solid Waste: Collect all solid waste, including empty vials and contaminated consumables (e.g., pipette tips, gloves), in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Collect all liquid waste containing AS1708727 in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.

• Disposal Vendor: All hazardous waste must be disposed of through a licensed chemical waste disposal company. Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols

While specific experimental protocols will vary, the following general workflow should be followed when working with AS1708727.

Caption: A general experimental workflow for using AS1708727.

Signaling Pathway

AS1708727 is an inhibitor of Foxo1 (Forkhead box protein O1), a key transcription factor in the insulin (B600854) signaling pathway. The following diagram illustrates the simplified signaling cascade.

Caption: Simplified Foxo1 signaling pathway and the inhibitory action of AS1708727.